2-Amino-6-allyl thio-9-(beta-D-ribofuranosyl)-9H-purine

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine

Abstract

This technical guide provides a comprehensive overview of the chemical synthesis of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine, a modified purine nucleoside of significant interest in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed examination of a robust synthetic pathway, the underlying chemical principles, a step-by-step experimental protocol, and methods for product characterization and validation. The synthesis leverages the nucleophilic character of the thiol group in the precursor, 6-thioguanosine, for selective S-alkylation using allyl bromide. This guide emphasizes the rationale behind experimental choices, ensuring both technical accuracy and practical applicability.

Introduction: The Significance of Modified Purine Nucleosides

Purine nucleoside analogs are a cornerstone of modern chemotherapy, exhibiting a broad spectrum of activity against various malignancies and viral infections.[1][2] These molecules function as antimetabolites, mimicking endogenous purines to disrupt critical cellular processes such as DNA synthesis and repair, ultimately leading to apoptosis in rapidly dividing cells.[1] The therapeutic efficacy of these analogs can be significantly enhanced through chemical modification of the purine base or the ribose sugar moiety.

The introduction of a sulfur atom at the C6 position of the purine ring, as seen in 6-thioguanine and its derivatives, is a well-established strategy for developing potent anticancer agents.[3] Further modification of this 6-thio group through S-alkylation offers a versatile approach to fine-tune the molecule's pharmacological properties, including cellular uptake, metabolic stability, and target engagement. The S-allyl moiety, in particular, is a recognized pharmacophore found in natural organosulfur compounds like allicin from garlic, and its incorporation can enhance biological activity.[4]

The target molecule, 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine, is an S-allyl derivative of 6-thioguanosine. Such derivatives are of considerable interest as they are designed to act as prodrugs, with the potential for improved efficacy and altered mechanisms of action compared to their parent compounds.[5] This guide will detail a reliable and reproducible method for the synthesis of this promising compound.

Synthetic Strategy and Mechanistic Rationale

The most direct and efficient synthetic route to 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine involves the selective S-alkylation of the readily available precursor, 6-thioguanosine. The core of this strategy lies in the nucleophilic substitution reaction between the thiol group of 6-thioguanosine and an electrophilic allyl source, typically allyl bromide.

Key Reaction: Nucleophilic S-Alkylation

The sulfur atom at the C6 position of 6-thioguanosine is a soft nucleophile, making it highly reactive towards soft electrophiles like allyl bromide.[6] The reaction proceeds via an SN2 mechanism, where the sulfur atom attacks the electrophilic carbon of the allyl bromide, displacing the bromide leaving group.

To facilitate this reaction and ensure selectivity for S-alkylation over potential N-alkylation (at N1, N7, or the exocyclic amino group), the reaction is typically carried out under basic conditions. The base deprotonates the thiol group, forming a more potent thiolate nucleophile, which preferentially attacks the alkyl halide.

Caption: Reaction mechanism for the S-alkylation of 6-thioguanosine.

Choice of Reagents and Conditions

• Starting Material: 6-Thioguanosine is a commercially available and relatively inexpensive starting material.

• Alkylating Agent: Allyl bromide is a highly effective alkylating agent for this transformation due to the reactivity of the allylic C-Br bond.[6]

• Base: A mild inorganic base such as potassium carbonate (K₂CO₃) is often sufficient to deprotonate the thiol without causing undesirable side reactions or degradation of the ribose moiety.

• Solvent: A polar aprotic solvent like dimethylformamide (DMF) is an excellent choice as it readily dissolves the reactants and facilitates the SN2 reaction.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the S-alkylation of related mercaptopurine nucleosides.[5]

Materials and Equipment

Reagent/Material	Grade	Supplier (Example)
6-Thioguanosine	≥98%	Sigma-Aldrich
Allyl Bromide	99%	Acros Organics
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific
Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Sigma-Aldrich
Ethyl Acetate	ACS Grade	VWR
Hexanes	ACS Grade	VWR
Methanol	HPLC Grade	Fisher Scientific
Deionized Water	High Purity	In-house
Silica Gel	230-400 mesh	Sorbent Technologies

Equipment: Round-bottom flasks, magnetic stirrer with heating mantle, condenser, rotary evaporator, thin-layer chromatography (TLC) plates, UV lamp, glass column for chromatography, standard laboratory glassware.

Synthetic Procedure

Caption: Experimental workflow for the synthesis of the target compound.

Step 1: Reaction Setup In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 6-thioguanosine (1.0 g, 3.34 mmol) and anhydrous potassium carbonate (0.92 g, 6.68 mmol, 2.0 equivalents) in 30 mL of anhydrous dimethylformamide (DMF). Stir the suspension at room temperature for 15 minutes.

• Rationale: The use of anhydrous solvent and reagents is crucial to prevent hydrolysis of the alkylating agent and potential side reactions. Potassium carbonate acts as the base to generate the thiolate anion.

Step 2: Addition of Allyl Bromide Cool the reaction mixture to 0°C in an ice bath. Add allyl bromide (0.43 mL, 5.01 mmol, 1.5 equivalents) dropwise over a period of 10 minutes.

• Rationale: Dropwise addition at low temperature helps to control the initial exothermic reaction and minimize potential side reactions. A slight excess of allyl bromide ensures complete consumption of the starting material.

Step 3: Reaction and Monitoring Remove the ice bath and allow the reaction to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mobile phase of dichloromethane:methanol (9:1 v/v). The reaction is typically complete within 4-6 hours.

• Rationale: TLC allows for the visualization of the consumption of the starting material and the formation of the product, which will have a different Rf value.

Step 4: Work-up and Extraction Once the reaction is complete, pour the mixture into 100 mL of cold deionized water and transfer to a separatory funnel. Extract the aqueous phase with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine (2 x 30 mL), and dry over anhydrous sodium sulfate.

• Rationale: The quenching with water stops the reaction and precipitates some of the product. Extraction with ethyl acetate transfers the desired product into the organic phase, leaving inorganic salts and residual DMF in the aqueous phase. The brine wash removes any remaining water from the organic layer.

Step 5: Purification Filter the dried organic solution and concentrate under reduced pressure using a rotary evaporator to obtain the crude product as a solid. Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane (e.g., 0% to 5% methanol).

• Rationale: Column chromatography is a standard and effective method for purifying organic compounds. The gradient elution allows for the separation of the product from any unreacted starting materials or byproducts.

Step 6: Product Isolation Combine the fractions containing the pure product (as determined by TLC), and remove the solvent under reduced pressure to yield 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine as a white to off-white solid. Determine the yield.

Expected Yield and Purity

Based on similar reactions, a yield of 70-85% can be expected. The purity of the final compound should be assessed by High-Performance Liquid Chromatography (HPLC) and should be >95% for use in biological assays.

Product Characterization and Validation

Thorough characterization is essential to confirm the identity and purity of the synthesized compound.

Spectroscopic Analysis

Technique	Expected Observations
¹H NMR	Peaks corresponding to the purine protons (e.g., H-8), the ribose protons, and the characteristic signals of the S-allyl group (multiplets for the vinyl protons and a doublet for the methylene protons).
¹³C NMR	Resonances for all carbon atoms in the molecule, including the purine ring, the ribose moiety, and the S-allyl group.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the calculated exact mass of the product (C₁₃H₁₇N₅O₄S). High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.
UV Spectroscopy	Characteristic UV absorbance maxima for the 6-alkylthiopurine chromophore.

Physical Properties

• Appearance: White to off-white solid.

• Melting Point: To be determined experimentally.

• Solubility: Soluble in polar organic solvents such as DMSO, DMF, and methanol.

Safety and Handling Precautions

• Allyl bromide is a lachrymator, toxic, and corrosive. It should be handled with extreme care in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Dimethylformamide (DMF) is a skin and eye irritant and can be harmful if inhaled or absorbed through the skin. Handle in a fume hood with appropriate PPE.

• Standard laboratory safety practices should be followed throughout the synthesis.

Conclusion

The synthesis of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine can be reliably achieved through a straightforward S-alkylation of 6-thioguanosine. This guide provides a detailed and scientifically grounded protocol that can be readily implemented in a standard organic chemistry laboratory. The described methodology offers an efficient route to a promising class of modified nucleosides for further investigation in drug discovery and development programs. The principles and techniques outlined herein are also applicable to the synthesis of a broader range of S-alkylated thiopurine derivatives.

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An In-depth Technical Guide to the Core Mechanisms of Action of 6-Substituted Purine Nucleosides

This guide provides a comprehensive exploration of the molecular mechanisms underpinning the biological activity of 6-substituted purine nucleosides. Designed for researchers, scientists, and drug development professionals, this document moves beyond a mere recitation of facts to deliver an in-depth analysis of the causal relationships that define the therapeutic and cytotoxic effects of this critical class of compounds. We will dissect their roles as antimetabolites, enzyme inhibitors, and antiviral agents, grounding the discussion in authoritative evidence and practical experimental context.

Introduction: The Significance of the Purine Scaffold

Purine nucleosides are fundamental components of life, forming the building blocks of nucleic acids (DNA and RNA) and serving as key molecules in cellular signaling and energy metabolism.[1] Their central role makes the purine biosynthesis and utilization pathways prime targets for therapeutic intervention. By modifying the purine ring, particularly at the 6-position, medicinal chemists have developed a powerful class of analogs—6-substituted purine nucleosides—that function as antagonists to endogenous purines.[1][2] These synthetic analogs exploit cellular machinery to exert potent anticancer, immunosuppressive, and antiviral effects.[1][3][4][5]

This guide will illuminate the two predominant mechanisms through which these compounds operate:

• Metabolic Poisoning: Conversion into fraudulent nucleotides that disrupt the synthesis and function of nucleic acids.

• Direct Enzyme Inhibition: Competitive binding to the ATP-binding sites of key cellular enzymes, most notably cyclin-dependent kinases (CDKs).

Mechanism I: Antimetabolites and the Disruption of Purine Homeostasis

The most clinically established 6-substituted purines, 6-mercaptopurine (6-MP) and 6-thioguanine (6-TG), function as prodrugs. Their therapeutic activity is entirely dependent on their intracellular conversion to active nucleotide forms.[3] This bioactivation is a critical first step and a potential point of drug resistance.

Bioactivation by Hypoxanthine-Guanine Phosphoribosyltransferase (HGPRT)

Both 6-MP and 6-TG are recognized as substrates by the enzyme hypoxanthine-guanine phosphoribosyltransferase (HGPRT).[3][6][7] HGPRT catalyzes the transfer of a phosphoribosyl group from 5-phosphoribosyl-1-pyrophosphate (PRPP) to the purine base, converting them into their respective ribonucleotide analogs: 6-thioinosine monophosphate (TIMP) from 6-MP, and 6-thioguanosine monophosphate (TGMP) from 6-TG.[6][8][9]

This conversion is not merely a metabolic step; it is the central event that arms these molecules for cytotoxic action. Tumors that acquire resistance to these drugs often exhibit a loss of HGPRT activity, preventing the formation of the active nucleotide moieties.[3][8]

Figure 1. Bioactivation pathway of 6-MP and 6-TG via HGPRT.

Downstream Mechanisms of Cytotoxicity

Once converted, these thiopurine nucleotides unleash a multi-pronged attack on cellular processes.

• Inhibition of De Novo Purine Synthesis: TIMP, the metabolite of 6-MP, is a potent inhibitor of several key enzymes in the purine biosynthetic pathway.[3][8] It blocks the conversion of inosine monophosphate (IMP) to both adenine monophosphate (AMP) and xanthine monophosphate (XMP), thereby starving the cell of the necessary precursors for DNA and RNA synthesis.[3][8][10] Both TIMP and TGMP also exert pseudo-feedback inhibition on glutamine-PRPP amidotransferase, the rate-limiting enzyme of the entire pathway.[7][8][11]

• Incorporation into Nucleic Acids: The di- and triphosphate forms of thioguanine (TGDP and TGTP) and its deoxyribose analog (dTGTP) are created by cellular kinases.[6] These fraudulent nucleotides are then incorporated into RNA and, most critically, DNA during the S-phase of the cell cycle.[3][6][11] The presence of 6-thioguanine within the DNA helix disrupts its structure and function, acting as a faulty template during replication and leading to strand breaks and cytotoxicity.[3][12]

• Disruption of RNA Synthesis and Function: Beyond depleting nucleotide pools, 6-thio-IMP metabolites have been shown to directly inhibit RNA polymerases I and II, further contributing to the cytotoxic effect by halting transcription.[3] Incorporation of thiopurine nucleotides into RNA can also disrupt its processing and function.[11]

Figure 2. Sites of inhibition in the de novo purine synthesis pathway by thiopurine metabolites.

Mechanism II: Direct Enzyme Inhibition - The Case of Cyclin-Dependent Kinases

A distinct class of 6-substituted purines, exemplified by compounds like Roscovitine (Seliciclib) and Purvalanol A, does not require metabolic activation.[13][14] These molecules are designed to act as direct, reversible inhibitors of specific protein kinases, most notably the cyclin-dependent kinases (CDKs) that govern cell cycle progression.[13][15]

Competitive Inhibition at the ATP-Binding Site

CDKs are serine/threonine kinases that require association with a cyclin partner for their catalytic activity.[16] This CDK-cyclin complex drives the cell through distinct phases (G1, S, G2, M) by phosphorylating key substrate proteins, such as the Retinoblastoma protein (Rb).[14][16]

Roscovitine and related purines are ATP-competitive inhibitors.[13][15][17] Their purine scaffold mimics the adenine core of ATP, allowing them to fit into the catalytic cleft of the kinase.[15][17] The specific substitutions at the C2, N9, and crucially, the C6 positions, determine the compound's potency and selectivity for different CDKs.[18] By occupying the ATP-binding site, these inhibitors prevent the phosphorylation of CDK substrates, thereby halting the cell cycle engine.[13][14]

Compound	Target CDKs	Average IC₅₀	Primary Effect
Roscovitine	CDK1, CDK2, CDK5, CDK7	~0.2-0.7 µM	Cell Cycle Arrest (G1, S, G2/M), Apoptosis
Purvalanol A	CDK1, CDK2, CDK4	~4-70 nM	Cell Cycle Arrest (G1, G2), Apoptosis
Palbociclib	CDK4, CDK6	~11-15 nM	G1 Arrest

Table 1: Comparative inhibitory activities of representative 6-substituted purines and related CDK inhibitors. Data compiled from sources.[13][16][19][20][21]

Cellular Consequences of CDK Inhibition

The primary consequence of CDK inhibition by compounds like Roscovitine is cell cycle arrest.[13][14] The specific checkpoint at which the arrest occurs (e.g., G1/S or G2/M) depends on the specific CDK(s) inhibited, the dose of the compound, and the cell type.[13] For instance, inhibition of CDK2 prevents the phosphorylation of Rb, keeping it in its active, growth-suppressive state and blocking entry into S-phase.[14][16]

Prolonged cell cycle arrest often triggers apoptosis (programmed cell death), making these compounds effective anticancer agents.[13][19] Roscovitine has been shown to induce apoptosis in numerous cancer cell lines.[13] Furthermore, because viral replication is often dependent on the host cell's transcriptional machinery (which involves CDKs like CDK7 and CDK9), these inhibitors also exhibit antiviral properties, for example against HIV and Herpes Simplex Virus.[22][23]

Figure 3. Mechanism of cell cycle arrest by CDK-inhibiting 6-substituted purines.

Experimental Protocols for Mechanistic Elucidation

Validating the mechanism of action for a novel 6-substituted purine nucleoside requires a systematic, multi-faceted approach. The following protocols represent core, self-validating methodologies for this purpose.

Protocol: In Vitro Kinase Inhibition Assay

• Objective: To determine the direct inhibitory effect of a compound on the catalytic activity of a specific kinase (e.g., CDK2/Cyclin A).

• Methodology:

  • Reagent Preparation:

    • Kinase Buffer: Prepare a 1X kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35).

    • Enzyme: Dilute recombinant active CDK2/Cyclin A enzyme to a working concentration (e.g., 2x final concentration, ~5-10 ng/reaction) in kinase buffer.

    • Substrate: Prepare a substrate solution (e.g., Histone H1 peptide) at a 2x working concentration in kinase buffer.

    • ATP: Prepare a 2x ATP solution containing both "cold" ATP and a tracer amount of [γ-³³P]-ATP. The final ATP concentration should be at or near the Kₘ for the enzyme.

    • Test Compound: Prepare a serial dilution of the 6-substituted purine nucleoside in DMSO, then dilute further in kinase buffer to a 10x final concentration.

  • Assay Procedure (96-well plate format):

    • Add 5 µL of 10x test compound or vehicle control (DMSO in kinase buffer) to appropriate wells.

    • Add 20 µL of 2x substrate solution to all wells.

    • Add 25 µL of 2x enzyme solution to all wells to initiate the reaction. Causality Check: Pre-incubating the enzyme and inhibitor for 10-15 minutes before adding ATP allows for binding equilibrium to be reached.

    • Incubate at 30°C for 30-60 minutes.

    • Add 25 µL of 2x ATP/[γ-³³P]-ATP solution to start the phosphorylation reaction. Incubate for 60 minutes at 30°C.

    • Stop the reaction by adding 50 µL of 3% phosphoric acid.

  • Detection & Analysis:

    • Transfer the reaction mixture onto a phosphocellulose filter plate.

    • Wash the plate multiple times with 0.75% phosphoric acid to remove unincorporated [γ-³³P]-ATP.

    • Dry the plate, add scintillant, and measure radioactive incorporation using a scintillation counter.

    • Self-Validation: Include a known potent inhibitor (e.g., Staurosporine) as a positive control and a "no enzyme" well as a background control.

    • Calculate percent inhibition relative to the vehicle control and plot against compound concentration to determine the IC₅₀ value.

Protocol: Cell-Based Proliferation Assay (MTS Assay)

• Objective: To measure the cytostatic/cytotoxic effect of the compound on cancer cells.

• Methodology:

  • Cell Culture:

    • Culture a relevant cancer cell line (e.g., HCT116 colon cancer cells) in appropriate media (e.g., McCoy's 5A + 10% FBS) at 37°C, 5% CO₂.

    • Harvest cells using trypsin and perform a cell count.

  • Assay Procedure:

    • Seed cells into a 96-well clear-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of media.

    • Incubate for 24 hours to allow for cell attachment.

    • Prepare a serial dilution of the test compound in culture media.

    • Remove the old media and add 100 µL of media containing the test compound or vehicle control to the wells.

    • Incubate for 72 hours. Causality Check: This duration allows for multiple cell doublings, making inhibitory effects on proliferation clearly measurable.

  • Detection & Analysis:

    • Add 20 µL of MTS reagent (e.g., CellTiter 96® AQueous One Solution) to each well.

    • Incubate for 1-4 hours at 37°C. During this time, viable cells with active metabolism will convert the MTS tetrazolium compound into a colored formazan product.

    • Measure the absorbance at 490 nm using a plate reader.

    • Self-Validation: Include wells with media only (no cells) for background subtraction and wells with untreated cells as the 100% viability control.

    • Calculate the percentage of cell viability relative to the untreated control and plot against compound concentration to determine the GI₅₀ (50% growth inhibition) value.

Figure 4. Standard experimental workflows for mechanistic analysis.

Conclusion and Future Directions

The 6-substituted purine nucleosides represent a versatile and powerful class of therapeutic agents. Their mechanisms of action are elegantly tailored to exploit fundamental cellular processes, either through metabolic deception or direct, competitive inhibition of critical enzymes. Understanding these core mechanisms is paramount for drug development professionals seeking to optimize efficacy, overcome resistance, and expand the therapeutic applications of this chemical scaffold. Future research will likely focus on developing analogs with greater selectivity for specific enzyme targets to minimize off-target effects and on creating novel delivery systems to improve bioavailability and target tissue accumulation. The principles outlined in this guide provide a robust framework for the continued exploration and development of next-generation purine-based therapeutics.

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Biochemical properties of 2-amino-9-beta-D-ribofuranosylpurine derivatives

An In-Depth Technical Guide to the Biochemical Properties of 2-Amino-9-beta-D-ribofuranosylpurine Derivatives

Abstract

Derivatives of 2-amino-9-beta-D-ribofuranosylpurine, a purine nucleoside analog of adenosine, represent a versatile class of compounds with significant potential in molecular biology and therapeutic development. Their unique biochemical and photophysical properties, particularly their intrinsic fluorescence, make them invaluable as probes for nucleic acid structure and dynamics. Furthermore, strategic modifications of the purine and ribose moieties have yielded derivatives with potent antitumor and antiviral activities. This guide provides a comprehensive overview of the synthesis, biochemical characterization, and therapeutic applications of these derivatives, offering field-proven insights and detailed experimental protocols for researchers and drug development professionals.

Introduction: The Significance of 2-Aminopurine Riboside and its Analogs

2-Amino-9-β-D-ribofuranosylpurine, also known as 2-aminopurine riboside, is a structural analog of the natural nucleoside adenosine.[1] It consists of the purine base 2-aminopurine linked to a β-D-ribofuranose sugar via an N9-glycosidic bond.[1] While maintaining structural compatibility with native nucleic acids, this analog exhibits distinct biochemical properties that are highly advantageous for research and therapeutic applications.

The most notable characteristic of 2-aminopurine riboside is its intrinsic fluorescence, a feature absent in natural nucleosides.[1] This fluorescence is highly sensitive to the local environment, particularly to stacking interactions with neighboring bases. This property has established 2-aminopurine and its derivatives as powerful molecular probes for investigating DNA and RNA structure, conformational changes, and interactions with other molecules.[1][2]

Beyond their utility as research tools, derivatives of 2-aminopurine riboside have emerged as a promising class of therapeutic agents. As purine nucleoside analogs, they can interfere with critical cellular processes, leading to broad antitumor activity through mechanisms such as the inhibition of DNA synthesis and the induction of apoptosis.[3] This guide delves into the synthesis of these derivatives, explores their diverse biochemical properties, and details their demonstrated and potential applications in oncology and virology.

Synthesis and Derivatization Strategies

The synthesis of 2-amino-9-beta-D-ribofuranosylpurine derivatives involves targeted modifications to the purine core or the ribose sugar to modulate their biological activity, solubility, and other physicochemical properties.

Core Synthetic Approaches

A common strategy begins with the parent compound, 2-amino-9-(β-D-ribofuranosyl)purine, and introduces various functional groups. For instance, novel imidazo-[1,2a]purine and dihydropyridylpurine derivatives have been synthesized by reacting the parent nucleoside with reagents like chloroacetaldehyde, 2-chloropropanal, and bromomalonaldehyde.[4][5] These reactions typically yield products in moderate amounts (14-20%) that can be isolated and purified using chromatographic techniques.[4][5]

Another approach involves multi-step synthesis starting from related purine nucleosides. For example, 9-(2-deoxy-beta-D-ribofuranosyl)purine-2-thione can be synthesized from 2'-deoxy-6-thioguanosine through a series of reactions including desulfurization, diazotization with chloride replacement, and subsequent replacement of the chloride with sulfur.[6]

General Synthetic Workflow Diagram

The following diagram illustrates a generalized workflow for the synthesis and characterization of 2-amino-9-beta-D-ribofuranosylpurine derivatives.

Caption: General workflow for synthesis and evaluation of derivatives.

Experimental Protocol: Synthesis of Imidazo[1,2a]purine Derivatives

This protocol is a generalized representation based on the synthesis of novel nucleoside analogs.[4][5]

• Dissolution: Dissolve 2-amino-9-(β-D-ribofuranosyl)purine in an appropriate solvent system (e.g., a mixture of water and ethanol).

• Reagent Addition: Add the modifying reagent (e.g., chloroacetaldehyde or bromomalonaldehyde) to the solution. The choice of reagent dictates the final derivative structure.

• Reaction: Heat the mixture under reflux for a specified period (e.g., 4-6 hours), monitoring the reaction progress using Thin Layer Chromatography (TLC).

• Solvent Removal: After the reaction is complete, remove the solvent under reduced pressure (e.g., using a rotary evaporator).

• Purification: Purify the resulting crude product using column chromatography (e.g., silica gel) with a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to isolate the desired derivative.

• Characterization: Confirm the structure and purity of the isolated compound using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Physicochemical and Biophysical Properties

The utility of these derivatives stems from their unique structural and photophysical characteristics. Modifications can be fine-tuned to optimize properties for specific applications.

Structural Properties

The core structure, consisting of a purine and a ribose sugar, is fundamental to its ability to mimic natural nucleosides. The sugar moiety and side chains at various positions on the purine ring play a crucial role in determining biological activity.[7]

Table 1: Physicochemical Properties of a Representative Derivative

Property	Value (for 2-Amino-6-chloro-9-(beta-D-2-deoxyribofuranosyl)purine)
Molecular Formula	C10H12ClN5O3
Molecular Weight	285.69 g/mol [8]
IUPAC Name	(2R,3S,5R)-5-(2-amino-6-chloropurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol[8]
Hydrogen Bond Donors	4[8]
Hydrogen Bond Acceptors	6[8]

Fluorescence Spectroscopy

The 2-aminopurine base is a fluorescent analog of adenine and guanine. This property makes its derivatives excellent probes for studying nucleic acid-based processes. The fluorescence quantum yield is highly dependent on its local environment, making it a sensitive reporter for:

• Nucleic acid structure and dynamics[2]

• DNA and RNA conformational changes

• Binding events and interactions with proteins[1]

The deoxyribose version, 2-amino-9-(beta-D-2-deoxyribofuranosyl)purine, is particularly useful as a fluorescent probe in biophysical research and drug discovery screening assays.[2]

Biological Activities and Therapeutic Potential

Subtle structural modifications to 2-aminopurine riboside derivatives can lead to dramatic changes in their biological activity, transforming them into potent therapeutic agents.[9]

Antitumor Activity

As purine nucleoside analogs, these compounds can exert significant antitumor effects by targeting indolent lymphoid malignancies.[3] Their primary mechanisms of action include the inhibition of DNA synthesis and the induction of apoptosis.[3]

Several derivatives of the related compound 6-thioguanosine have demonstrated remarkable preclinical efficacy:

• Sulfinosine (2-amino-9-beta-D-ribofuranosylpurine-6-sulfinamide): This novel derivative showed activity against multiple solid tumors and experimental leukemias in mice.[10] Notably, it was effective against leukemias that were resistant to the parent compound 6-thioguanosine and other chemotherapeutic agents.[10] It also demonstrated an improved ability to penetrate the central nervous system compared to 6-thioguanosine.[10]

• Sulfonosine (2-amino-9-beta-D-ribofuranosylpurine-6-sulfonamide): The simple oxidation of a related sulfenamide to this sulfonamide derivative resulted in a compound that was remarkably active against experimental leukemia resistant to both the parent compound and 6-thioguanosine.[9] This highlights how minor structural changes can overcome drug resistance, a major challenge in cancer therapy.[9]

Proposed Mechanism of Antitumor Action

The diagram below illustrates the generally accepted mechanism by which purine analogs disrupt DNA replication in cancer cells.

Caption: Proposed mechanism of action for purine analog antitumor drugs.

Antiviral Activity

Derivatives of 9-beta-D-ribofuranosylpurine have also been investigated for their antiviral properties. Several 6-carboxamide derivatives were tested against a panel of RNA and DNA viruses.[11] One compound, 9-beta-D-Ribofuranosylpurine-6-carboxamide, demonstrated significant in vitro antiviral activity at non-toxic concentrations.[11] When used to treat mice infected with Rift Valley fever virus, it resulted in a 55% survival rate compared to 30% in the control group, showcasing its potential for in vivo efficacy.[11]

Enzyme Inhibition

The purine scaffold is a common feature in kinase inhibitors. Recent computational studies have explored derivatives of 2-amino-7,9-dihydro-8H-purin-8-one as potential inhibitors of Janus kinase 3 (JAK3).[12] JAK3 is a critical enzyme in signaling pathways that regulate immune responses, making it an important target for autoimmune diseases like rheumatoid arthritis.[12] Computer-aided drug design has identified novel derivatives with strong binding affinity and stability, suggesting they are promising candidates for development as JAK3 inhibitors.[12]

Key Experimental Protocols

Protocol: MTT Assay for Cytotoxicity Evaluation

The MTT assay is a standard colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity of potential therapeutic compounds. It is used to determine the inhibitory concentration (IC50) of a drug.

• Cell Seeding: Seed cancer cells (e.g., HeLa or HL-60) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.[7]

• Compound Treatment: Prepare serial dilutions of the test derivative in cell culture medium. Remove the old medium from the wells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.[7]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance of the plate at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value of the compound.

Future Perspectives and Conclusion

The field of 2-amino-9-beta-D-ribofuranosylpurine derivatives continues to evolve, driven by advances in synthetic chemistry and computational drug design. The use of 3D-QSAR and pharmacophore-based modeling is accelerating the discovery of novel derivatives with enhanced potency and selectivity for targets like JAK kinases.[12] These computational approaches help identify key structural features that govern biological activity, enabling a more rational design of next-generation therapeutics.[12]

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The Dawn of a New Era in Chemotherapy: A Technical Guide to the Discovery and History of Purine Nucleoside Analogs in Cancer Research

For decades, the relentless proliferation of cancer cells posed a seemingly insurmountable challenge to medical science. The early days of chemotherapy were marked by a trial-and-error approach, often with devastating side effects. However, a paradigm shift occurred with the advent of "rational drug design," a strategy that sought to exploit the fundamental biochemical differences between cancerous and healthy cells. This in-depth technical guide chronicles the discovery and history of purine nucleoside analogs, a class of compounds that emerged from this revolutionary approach and fundamentally changed the landscape of cancer treatment.

The Intellectual Genesis: Targeting Cellular Metabolism

The conceptual seeds for purine analog development were sown from the burgeoning understanding of nucleic acid metabolism.[1][2][3] Scientists hypothesized that by creating molecules that mimic the natural building blocks of DNA and RNA—purines and pyrimidines—they could disrupt the machinery of cell division.[1][3] This strategy was particularly promising for cancer, a disease characterized by uncontrolled cell growth, as cancer cells have a heightened demand for nucleic acid precursors.[4][5]

The core principle was to synthesize "antimetabolites," fraudulent versions of essential metabolites that could competitively inhibit crucial enzymatic reactions or be incorporated into nascent DNA and RNA, leading to dysfunctional macromolecules and ultimately, cell death.[1][6][7] This represented a move away from cytotoxic agents that indiscriminately killed all rapidly dividing cells towards a more targeted approach.

The Pioneers of Rational Drug Design: Hitchings and Elion

At the heart of this revolution were George Hitchings and Gertrude Elion of the Burroughs Wellcome Research Laboratories.[1][6] Their pioneering work in the 1940s and 50s laid the foundation for the development of numerous groundbreaking drugs, earning them the 1988 Nobel Prize in Physiology or Medicine.[6][8]

Hitchings and Elion systematically investigated the differences in nucleic acid metabolism between normal cells, cancer cells, and various pathogens.[1][6] Elion was specifically tasked with the purines, adenine and guanine.[1][3] Their research revealed that certain bacterial cells had an absolute requirement for specific purines to synthesize their DNA.[1][3] This led to the crucial hypothesis that blocking the metabolic pathways involving these purines could halt cell growth.[3]

The First Breakthroughs: 6-Mercaptopurine and Thioguanine

By 1950, their meticulous research bore fruit with the synthesis of two pivotal purine analogs: diaminopurine and thioguanine.[1][6] These compounds were structural mimics of adenine and guanine, respectively.[1] They effectively tricked the metabolic enzymes, which would bind to the analogs instead of the natural purines, thereby blocking DNA production.[1][6]

Shortly after, Elion synthesized 6-mercaptopurine (6-MP) by substituting a sulfur atom for an oxygen atom on a purine molecule.[1] 6-MP proved to be a highly effective treatment for leukemia, a cancer characterized by the rapid proliferation of white blood cells.[1][9] This marked a significant milestone, as it was one of the first drugs to induce remission in patients with acute leukemia.[9]

Table 1: Pioneering Purine Analogs and their Natural Counterparts

Purine Analog	Natural Purine Counterpart	Key Structural Modification
6-Mercaptopurine (6-MP)	Hypoxanthine	Replacement of the 6-hydroxyl group with a thiol group.[10]
Thioguanine	Guanine	Replacement of the 6-hydroxyl group with a thiol group.[10]

Unraveling the Mechanism of Action: A Multi-pronged Attack

The efficacy of purine nucleoside analogs stems from their ability to disrupt cellular processes through multiple mechanisms.[11] These compounds are prodrugs, meaning they are inactive until they are metabolized within the cell.[10][11]

Cellular Uptake and Activation

Purine analogs enter the cell via nucleoside transporter systems.[12] Once inside, they undergo a series of phosphorylation steps, catalyzed by cellular kinases, to form their active triphosphate metabolites.[12][13] For example, 6-mercaptopurine is converted to thioinosine monophosphate (TIMP) by the enzyme hypoxanthine-guanine phosphoribosyltransferase (HGPRT).[11]

Caption: Multi-faceted mechanism of action of purine nucleoside analogs.

The Evolution of Purine Analogs: From First to Next Generation

The initial success of 6-mercaptopurine and thioguanine spurred the development of a new generation of purine nucleoside analogs with improved efficacy and broader applications.

Fludarabine and Cladribine: Expanding the Arsenal

In the latter half of the 20th century, two significant purine analogs, fludarabine and cladribine, were synthesized and introduced into clinical practice. [12][14][15][16]

• Fludarabine (F-ara-A): A fluorinated analog of the antiviral agent vidarabine, fludarabine demonstrated significant activity against lymphoid malignancies. [17]Its active metabolite, F-ara-ATP, inhibits DNA synthesis by retarding DNA chain elongation. [10]* Cladribine (2-CdA): This analog is resistant to deamination by adenosine deaminase, an enzyme that can inactivate other purine analogs. [14]Cladribine is highly effective in treating hairy cell leukemia and other lymphoproliferative disorders. [12][14] Table 2: Key Second-Generation Purine Nucleoside Analogs

Analog	Key Features	Primary Clinical Applications
Fludarabine	Fluorinated arabinosyladenine derivative. [15]	Chronic lymphocytic leukemia, non-Hodgkin's lymphoma. [12][18]
Cladribine	Deaminase-resistant deoxyadenosine analog. [14][19]	Hairy cell leukemia, B-cell chronic lymphocytic leukemia. [12][14]

Novel Purine Analogs: Clofarabine, Nelarabine, and Forodesine

More recently, a new wave of purine nucleoside analogs has emerged, offering further therapeutic options, particularly for refractory or relapsed hematological malignancies. [20][21][22][23]

• Clofarabine: This "next-generation" nucleoside analog was designed to combine the favorable properties of cladribine and fludarabine. [20][22]It has shown significant activity in both pediatric and adult acute leukemias. [20][21][23]* Nelarabine: A prodrug of ara-G, nelarabine is particularly effective against T-cell malignancies, such as T-cell acute lymphoblastic leukemia and T-cell lymphoblastic lymphoma. [20][21][22]* Forodesine: Unlike other purine analogs, forodesine is not incorporated into DNA. [20][22]Instead, it acts as a potent and selective inhibitor of purine nucleoside phosphorylase (PNP), an enzyme crucial for the purine salvage pathway. [20][21][22]

The Purine Salvage Pathway: An Emerging Therapeutic Target

While the de novo synthesis of purines has historically been the primary target of purine analogs, recent research has highlighted the critical role of the purine salvage pathway in tumor growth. [5][24][25][26]This pathway allows cells to recycle purine bases from the breakdown of nucleic acids, providing an alternative source of nucleotides. [4][24] Studies have shown that some tumors rely on both the de novo and salvage pathways to meet their high demand for purines. [5][24][25]This has opened up new therapeutic avenues, with the potential to target both pathways simultaneously for a more comprehensive anti-cancer strategy. [5][26]For instance, inhibiting the salvage pathway could make cancer cells more susceptible to drugs that target de novo synthesis. [26]

Mechanisms of Resistance: A Continuing Challenge

Despite their remarkable success, the development of resistance to purine nucleoside analogs remains a significant clinical challenge. [27][28][29]Resistance can arise through various mechanisms, including:

• Decreased drug uptake: Alterations in nucleoside transporter proteins can reduce the amount of the drug that enters the cancer cell. [28]* Impaired activation: Mutations in the kinases responsible for phosphorylating the analog can prevent its conversion to the active triphosphate form. [27]* Increased drug inactivation: Overexpression of enzymes that catabolize the analog can lead to its rapid breakdown. [28]* Alterations in drug targets: Changes in the structure of target enzymes, such as DNA polymerase or ribonucleotide reductase, can reduce their sensitivity to the analog. [27]* Enhanced DNA repair: Increased capacity of the cancer cell to repair DNA damage caused by the incorporated analog can overcome its cytotoxic effects.

Experimental Protocols: A Glimpse into the Laboratory

The discovery and development of purine nucleoside analogs have been underpinned by rigorous experimental methodologies. Below are representative protocols for key assays used in this field.

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration of a purine analog that inhibits the growth of cancer cells by 50% (IC50).

Methodology:

• Cell Seeding: Plate cancer cells in a 96-well microtiter plate at a predetermined density and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of the purine nucleoside analog in cell culture medium and add to the appropriate wells. Include untreated control wells.

• Incubation: Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value.

Protocol: Cellular Uptake Assay using Radiolabeled Analogs

Objective: To quantify the transport of a purine nucleoside analog into cancer cells.

Methodology:

• Cell Preparation: Culture cancer cells to a desired confluency in multi-well plates.

• Radiolabeled Analog Incubation: Add a known concentration of a radiolabeled purine analog (e.g., [3H]-cladribine) to the cells and incubate for various time points.

• Washing: Rapidly wash the cells with ice-cold buffer to remove any unbound extracellular analog.

• Cell Lysis: Lyse the cells using a suitable lysis buffer.

• Scintillation Counting: Transfer the cell lysate to a scintillation vial, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Protein Quantification: Determine the protein concentration of the cell lysate using a standard protein assay (e.g., BCA assay).

• Data Analysis: Express the cellular uptake of the analog as picomoles of analog per milligram of cellular protein.

Conclusion and Future Directions

The discovery and development of purine nucleoside analogs represent a triumph of rational drug design and have provided invaluable therapeutic options for patients with various cancers, particularly hematological malignancies. The journey from the pioneering work of Hitchings and Elion to the development of next-generation analogs illustrates a continuous evolution in our understanding of cancer biology and our ability to design more effective and targeted therapies.

Future research in this field will likely focus on several key areas:

• Overcoming Resistance: Developing novel strategies to circumvent the mechanisms of resistance to existing purine analogs. This may involve the use of combination therapies or the development of new analogs that are less susceptible to resistance.

• Targeting the Salvage Pathway: Further exploring the therapeutic potential of targeting the purine salvage pathway, either alone or in combination with inhibitors of de novo synthesis.

• Personalized Medicine: Identifying biomarkers that can predict a patient's response to a particular purine analog, allowing for more personalized and effective treatment regimens.

• Expanding Indications: Investigating the efficacy of purine analogs in a broader range of solid tumors.

The legacy of purine nucleoside analogs serves as a powerful testament to the importance of fundamental research in driving clinical innovation. As our understanding of the intricate molecular landscape of cancer continues to deepen, the principles of rational drug design pioneered in the development of these remarkable compounds will undoubtedly continue to guide the discovery of the next generation of life-saving cancer therapies.

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In Vitro Anticancer Activity of Novel Purine Derivatives: A Technical Guide for Drug Discovery Professionals

This guide provides a comprehensive overview of the strategies and methodologies for evaluating the in vitro anticancer activity of novel purine derivatives. As the purine scaffold is a cornerstone in the architecture of essential biomolecules like DNA and RNA, its analogs have emerged as privileged structures in the development of targeted cancer therapies.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and detailed, field-proven protocols to empower your research endeavors.

The Rationale for Purine Derivatives in Oncology

Purine analogs have a rich history in cancer treatment, with drugs like 6-mercaptopurine and cladribine being mainstays in treating leukemias.[3][4] The structural similarity of these derivatives to endogenous purines allows them to interfere with critical cellular processes, such as DNA and RNA synthesis, leading to the death of rapidly dividing cancer cells.[5][6] Modern drug discovery efforts have expanded upon this foundation, designing novel purine derivatives that exhibit enhanced potency and selectivity. These next-generation compounds often function as inhibitors of key enzymes involved in cancer cell proliferation and survival, such as protein kinases.[7][8][9] The deregulation of kinase activity is a hallmark of many cancers, making them a prime target for therapeutic intervention.[10]

Recent studies have highlighted the potential of various substituted purine analogs. For instance, 6,9-disubstituted purines and 2,6,9-trisubstituted purines have shown significant cytotoxic effects against a range of cancer cell lines, including those from breast, colon, and liver cancers.[1][11] Furthermore, hybrid molecules that incorporate other pharmacologically active moieties, such as chalcones or piperazine groups, have demonstrated broad-spectrum anticancer activity.[1][2] The continuous exploration of the purine scaffold's chemical space is a promising avenue for the development of more effective and less toxic anticancer agents.[12]

A Strategic Workflow for In Vitro Evaluation

A systematic in vitro evaluation is crucial to identify and characterize promising lead compounds. The following workflow represents a logical progression from initial screening to a more detailed mechanistic investigation.

Caption: A typical workflow for the in-vitro evaluation of novel purine derivatives.

Core Experimental Protocols

This section provides detailed, step-by-step methodologies for the key experiments outlined in the workflow. The causality behind experimental choices is explained to ensure a deep understanding of the principles.

Cell Viability Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[13][14] Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt to purple formazan crystals.[13]

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 104 to 1 x 105 cells/well in 100 µL of complete culture medium.[15] Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the novel purine derivatives in culture medium. After the 24-hour incubation, replace the old medium with 100 µL of fresh medium containing the desired concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Following the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[13]

• Formazan Solubilization: After the 4-hour incubation, carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[13] A reference wavelength of 630 nm or higher can be used to subtract background absorbance.[16]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Table 1: Example Data Summary for Novel Purine Derivatives

Compound	Cancer Cell Line	IC50 (µM)
Derivative 1	MCF-7 (Breast)	5.2
Derivative 1	A549 (Lung)	8.9
Derivative 2	HCT116 (Colon)	2.1
Derivative 2	HeLa (Cervical)	3.5
Roscovitine (Control)	MCF-7 (Breast)	15.6

This is example data and does not reflect actual experimental results.

Elucidating the Mechanism of Cell Death: Apoptosis Assays

Apoptosis, or programmed cell death, is a common mechanism by which anticancer agents eliminate tumor cells.[17] The Annexin V/Propidium Iodide (PI) assay is a widely used method to detect apoptosis by flow cytometry.[18] In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[19] PI is a fluorescent dye that intercalates with DNA but cannot cross the membrane of live or early apoptotic cells.[20] Therefore, it is used to identify late apoptotic and necrotic cells, which have compromised membrane integrity.

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the purine derivatives at their respective IC50 concentrations for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and wash with serum-containing media.[21] Centrifuge the cell suspension at approximately 300 x g for 5 minutes.[20]

• Washing: Discard the supernatant and wash the cells twice with ice-cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1-5 x 10^5 cells/mL.[21]

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5-10 µL of PI staining solution.[21]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[19]

• Analysis: Analyze the stained cells by flow cytometry immediately. Annexin V-FITC is typically detected in the FL1 channel (green fluorescence), and PI is detected in the FL2 or FL3 channel (red fluorescence).[21]

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Caption: Quadrant analysis of Annexin V/PI flow cytometry data.

Investigating Cell Cycle Perturbations

Many anticancer drugs exert their effects by inducing cell cycle arrest, preventing cancer cells from progressing through the division cycle.[6] Cell cycle analysis using PI staining and flow cytometry is a standard technique to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[22] PI stoichiometrically binds to DNA, meaning the fluorescence intensity is directly proportional to the DNA content.[20]

Protocol:

• Cell Treatment: Treat cells with the purine derivatives as described for the apoptosis assay.

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing to prevent clumping.[20] Incubate on ice for at least 30 minutes. Fixed cells can be stored at 4°C for an extended period.[20]

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• RNase Treatment: To ensure that only DNA is stained, resuspend the cell pellet in a solution containing RNase A (e.g., 100 µg/mL) and incubate at 37°C for 30 minutes.[20]

• PI Staining: Add PI solution (e.g., 50 µg/mL) to the cell suspension and incubate at room temperature for 5-10 minutes in the dark.[20]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer, measuring the fluorescence in a linear scale.[20] A histogram of DNA content will show peaks corresponding to the G0/G1, S, and G2/M phases. A sub-G1 peak can also indicate the presence of apoptotic cells with fragmented DNA.

Target Validation and Signaling Pathway Analysis: Western Blotting

Western blotting is a powerful technique to detect and quantify specific proteins in a complex mixture, such as a cell lysate.[23] This method is invaluable for confirming the mechanism of action of a novel purine derivative by examining its effect on the expression and phosphorylation status of key proteins in relevant signaling pathways (e.g., PI3K/AKT/mTOR, MAPK).[24][25]

Protocol:

• Cell Lysis: After treating cells with the purine derivative, wash them with ice-cold PBS and lyse them in a suitable buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.[24]

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.[24]

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in SDS sample buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[26]

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., nitrocellulose or PVDF).[26]

• Blocking: Block the membrane with a solution containing 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C with gentle shaking.[26]

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.[26]

• Detection: After further washing, add a chemiluminescent substrate and detect the signal using an imaging system. The intensity of the bands corresponds to the amount of the target protein.

Caption: A simplified diagram of a signaling pathway that can be investigated by Western blotting.

Conclusion

The in vitro evaluation of novel purine derivatives is a multi-faceted process that requires a logical and systematic approach. By employing a combination of cell viability, apoptosis, and cell cycle assays, researchers can effectively screen and prioritize compounds with promising anticancer activity. Subsequent mechanistic studies, such as Western blotting, are essential for elucidating the molecular targets and signaling pathways through which these compounds exert their effects. This comprehensive in vitro characterization is a critical step in the drug discovery pipeline, providing the foundational data necessary for advancing the most promising candidates to preclinical and clinical development.

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The Strategic Modulation of Biological Systems: A Technical Guide to the Structure-Activity Relationship of 2,6,9-Trisubstituted Purines

Foreword: The Enduring Versatility of the Purine Scaffold

The purine core, a heterocyclic aromatic organic compound consisting of a pyrimidine ring fused to an imidazole ring, is a cornerstone of life itself, forming the basis of the nucleobases adenine and guanine.[1][2][3][4] This inherent biological relevance has positioned the purine scaffold as a "privileged structure" in medicinal chemistry, a framework upon which a vast and diverse array of potent and selective modulators of biological systems can be constructed.[5][6] Among the myriad of possible substitution patterns, the 2,6,9-trisubstituted purines have emerged as a particularly fruitful area of research, yielding compounds with a wide spectrum of therapeutic potential, from anticancer agents to neuroprotective molecules.[6][7][8]

This technical guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the structure-activity relationships (SAR) of 2,6,9-trisubstituted purines. Moving beyond a mere catalog of compounds, we will delve into the causal relationships between specific structural modifications and their impact on biological activity, offering field-proven insights to guide the rational design of next-generation therapeutics. Every protocol and piece of data presented is designed to be part of a self-validating system, empowering you to confidently navigate this exciting chemical space.

The Architectural Blueprint: Synthetic Strategies for 2,6,9-Trisubstituted Purines

The journey to understanding the SAR of 2,6,9-trisubstituted purines begins with their synthesis. The versatility of the purine core allows for a variety of synthetic approaches, enabling the systematic introduction of diverse substituents at the 2, 6, and 9 positions. A common and efficient strategy commences with commercially available starting materials like 2,6-dichloropurine or 2-fluoro-6-chloropurine.[6][7]

The differential reactivity of the halogen atoms at the C2 and C6 positions is a key principle exploited in the synthesis. The chlorine at C6 is generally more susceptible to nucleophilic substitution than the halogen at C2. This allows for a stepwise and controlled introduction of various amines or other nucleophiles. Subsequent substitution at the C2 position can then be achieved, often under more forcing conditions or with the aid of microwave irradiation to accelerate the reaction.[7] Alkylation of the N9 position is typically accomplished via an SN2 reaction with an appropriate alkyl halide.

Experimental Protocol: A General Synthesis of a 2,6,9-Trisubstituted Purine Library

This protocol outlines a representative solution-phase synthesis for generating a library of 2,6,9-trisubstituted purines, starting from 2,6-dichloropurine.

Step 1: N9-Alkylation

• To a solution of 2,6-dichloropurine in a suitable solvent (e.g., DMF or acetonitrile), add a base (e.g., K2CO3 or NaH).

• Add the desired alkyl halide (e.g., isopropyl bromide, cyclopentyl bromide).

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC or LC-MS).

• Work up the reaction by quenching with water and extracting the product with an organic solvent (e.g., ethyl acetate).

• Purify the N9-alkylated product by column chromatography.

Step 2: C6-Amination

• Dissolve the N9-alkylated 2,6-dichloropurine in an alcohol solvent (e.g., isopropanol or n-butanol).

• Add the desired primary or secondary amine.

• Heat the reaction mixture at reflux or in a microwave reactor until the starting material is consumed.

• Cool the reaction mixture and purify the C6-aminated product, often by direct crystallization or column chromatography.

Step 3: C2-Substitution

• To the C6-aminated, C2-chloropurine derivative, add a different amine or other nucleophile.

• The reaction conditions for this step may require higher temperatures or the use of a catalyst (e.g., a palladium catalyst for cross-coupling reactions) depending on the nature of the incoming nucleophile.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, perform an appropriate workup and purify the final 2,6,9-trisubstituted purine product by column chromatography or recrystallization.

Decoding the Molecular Dialogue: Structure-Activity Relationships

The biological activity of 2,6,9-trisubstituted purines is exquisitely sensitive to the nature of the substituents at each of the three positions. A deep understanding of these relationships is paramount for the design of potent and selective agents.

The N9 Position: Anchoring and Orienting the Scaffold

The substituent at the N9 position plays a crucial role in orienting the purine core within the target's binding pocket and can significantly impact potency and selectivity.

• Kinase Inhibition: For cyclin-dependent kinase (CDK) inhibitors, an isopropyl group at N9 is a common feature, as seen in the well-known inhibitor roscovitine.[9] However, studies have shown that increasing the steric bulk at N9 can reduce inhibitory potential.[9] Conversely, for other kinases like CDK12, an ethyl group at N9 conferred significantly better inhibitory activity compared to an isopropyl group.[10] In some cases, a cyclopentyl group at the N9 position has been shown to yield compounds with promising antiproliferative effects.[11]

• Adenosine Receptor Antagonism: The nature of the N9 substituent is also critical for affinity and selectivity towards adenosine receptors. For A2A adenosine receptor antagonists, a variety of alkyl and aryl groups have been explored.[12][13][14]

The C6 Position: The Gateway to Selectivity

The C6 position is often the primary determinant of a compound's selectivity for its biological target.

• Kinase Inhibition: For many kinase inhibitors, the C6 position is decorated with an aniline or a substituted benzylamino group.[7][15] The substitution pattern on this aromatic ring can be fine-tuned to achieve selectivity for specific kinases. For instance, substitution of a fluorine atom at the meta- or para-position of the aniline ring at C6 was found to be important for the inhibition of Bcr-Abl and BTK.[7] For CDK inhibitors, a 3-iodobenzylamino group at C6 has been shown to be optimal in some series.[9]

• Adenosine Receptor Antagonism: For adenosine receptor antagonists, the C6 position often bears a small alkylamino group or can be part of a larger heterocyclic system.[13]

The C2 Position: Fine-Tuning Potency and Properties

The C2 position offers a valuable vector for modulating potency and physicochemical properties.

• Kinase Inhibition: In the context of CDK inhibitors, substitution of the aminoethanol side chain at C2 with various groups of different sizes (methyl, propyl, butyl, phenyl, benzyl) has been shown to only slightly decrease activity compared to roscovitine.[9] However, a (2R)-pyrrolidin-2-yl-methanol substituent at C2 led to optimal inhibitory activity against CDK1, CDK2, and CDK5 in one study.[9] For other kinase targets, bulky systems at the C2 position have been found to be unfavorable for cytotoxic activity.[16][17]

• Adenosine Receptor Antagonism: For A2A adenosine receptor antagonists, a phenylethynyl group at the C2 position has been identified as a key feature for potent antifibrotic properties.[14]

Biological Targets and Mechanistic Insights

The 2,6,9-trisubstituted purine scaffold has demonstrated activity against a range of important biological targets, primarily protein kinases and G protein-coupled receptors (GPCRs) like adenosine receptors.

Protein Kinase Inhibition: Taming Uncontrolled Proliferation

Dysregulation of protein kinase activity is a hallmark of cancer and other proliferative diseases.[15][18] 2,6,9-Trisubstituted purines have emerged as potent inhibitors of several key kinases.

• Cyclin-Dependent Kinases (CDKs): CDKs are crucial regulators of the cell cycle, and their inhibition can lead to cell cycle arrest and apoptosis.[5][9][10][19][20][21] Roscovitine and its analogs are well-known examples of 2,6,9-trisubstituted purine CDK inhibitors.[9]

• Tyrosine Kinases: This class of kinases plays a pivotal role in cellular signaling pathways that control cell growth, differentiation, and survival. 2,6,9-Trisubstituted purines have been developed as inhibitors of oncogenic tyrosine kinases such as Bcr-Abl, BTK, FLT3-ITD, and PDGFRα, showing promise as potential treatments for leukemia.[7][15][22]

Visualizing the Impact: A Generalized Kinase Inhibition Workflow

Caption: A generalized workflow for the discovery and optimization of 2,6,9-trisubstituted purine kinase inhibitors.

Experimental Protocol: In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol describes a common method for measuring the inhibitory activity of compounds against a specific protein kinase using a luminescence-based assay that quantifies ADP production.[23][24]

Materials:

• Kinase of interest

• Kinase-specific substrate peptide

• ATP

• Test compounds (2,6,9-trisubstituted purines)

• Kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• White, opaque 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A 10-point, 3-fold serial dilution starting from 10 mM is recommended.

• Kinase Reaction:

  • In a 384-well plate, add 1 µL of the serially diluted test compound or DMSO (control) to each well.

  • Add 2 µL of the kinase solution (at 2X the final desired concentration) to each well.

  • Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture (at 2.5X the final desired concentration) to each well.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate for 40 minutes at room temperature to stop the kinase reaction and deplete the remaining ATP.

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Incubate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Adenosine Receptor Antagonism: Modulating Neurological and Inflammatory Pathways

Adenosine receptors are a class of GPCRs that are widely distributed throughout the body and are involved in a variety of physiological processes, including neurotransmission, inflammation, and cardiac function.[25][26][27] 2,6,9-Trisubstituted purines have been developed as potent and selective antagonists for these receptors.[12][13][14][28]

• A2A Adenosine Receptor: Antagonists of the A2A receptor are being investigated for the treatment of Parkinson's disease and other neurodegenerative disorders.[8] They have also shown potential as antifibrotic agents.[14]

Visualizing the Impact: Adenosine A2A Receptor Signaling

Caption: Simplified signaling pathway of the adenosine A2A receptor and its inhibition by a 2,6,9-trisubstituted purine antagonist.

Experimental Protocol: Radioligand Binding Assay for Adenosine Receptor Affinity

This protocol describes a competitive radioligand binding assay to determine the affinity (Ki) of a test compound for a specific adenosine receptor subtype.[25][26][27][29]

Materials:

• Cell membranes expressing the adenosine receptor of interest (e.g., A2A)

• Radioligand specific for the receptor (e.g., [3H]ZM241385 for A2A)

• Test compounds (2,6,9-trisubstituted purines)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (e.g., a high concentration of a known ligand like NECA)

• Glass fiber filter mats (pre-soaked in polyethyleneimine)

• Scintillation cocktail

• 96-well filter plates

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

• Assay Setup (in a 96-well filter plate):

  • Total Binding Wells: Add assay buffer, radioligand (at a concentration near its Kd), and cell membranes.

  • Non-specific Binding Wells: Add the non-specific binding control, radioligand, and cell membranes.

  • Test Compound Wells: Add the serially diluted test compound, radioligand, and cell membranes.

• Incubation: Incubate the plate at room temperature for 60-120 minutes to allow the binding to reach equilibrium.

• Termination and Filtration: Terminate the binding reaction by rapid vacuum filtration through the pre-treated glass fiber filter plate. Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Detection:

  • Dry the filter plate completely.

  • Add scintillation cocktail to each well.

  • Measure the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Future Perspectives and the Path Forward

The exploration of the structure-activity relationships of 2,6,9-trisubstituted purines is an ongoing and dynamic field of research. While significant progress has been made in developing potent inhibitors for various targets, challenges and opportunities remain.

• Selectivity: Achieving high selectivity for a specific biological target, particularly within large protein families like kinases, remains a key challenge. Future efforts will likely focus on exploiting subtle differences in the ATP-binding pockets of different kinases to design more selective inhibitors.

• Novel Targets: The versatility of the purine scaffold suggests that it could be adapted to target other classes of proteins beyond kinases and GPCRs. The development of purine-based inhibitors of enzymes involved in epigenetic regulation or protein-protein interaction inhibitors are exciting avenues for future research.

• Drug-like Properties: In addition to potency and selectivity, optimizing the pharmacokinetic and pharmacodynamic properties of 2,6,9-trisubstituted purines will be crucial for their successful development as therapeutic agents.

By continuing to unravel the intricate molecular dialogues between 2,6,9-trisubstituted purines and their biological targets, the scientific community is well-positioned to translate the immense potential of this privileged scaffold into novel and effective therapies for a wide range of human diseases.

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Spectroscopic Characterization of 2-Amino-Purine Nucleosides: An In-Depth Technical Guide

Introduction: The Unique Photophysical Properties of a Versatile Probe

2-aminopurine (2-AP), a fluorescent isomer of adenine, has emerged as an indispensable tool in the study of nucleic acid structure, dynamics, and interactions.[1][2] Unlike the naturally occurring purine and pyrimidine bases, which are essentially non-fluorescent, 2-AP exhibits significant fluorescence, making it a powerful spectroscopic probe.[3] Its structural similarity to adenine allows for its incorporation into DNA and RNA with minimal perturbation of the native structure.[3][4] The sensitivity of its fluorescence to the local microenvironment, particularly to base stacking, makes it an exquisite reporter of conformational changes.[2][5][6] This guide provides a comprehensive overview of the spectroscopic techniques used to characterize 2-AP nucleosides, offering both theoretical underpinnings and practical, field-proven methodologies for researchers in molecular biology, biochemistry, and drug development.

I. Fundamental Spectroscopic Properties of 2-Aminopurine Nucleosides

The utility of 2-AP as a molecular probe is rooted in its distinct spectroscopic characteristics. A thorough understanding of these properties is paramount for the design and interpretation of experiments.

UV-Vis Absorption Spectroscopy

2-AP nucleosides exhibit a characteristic absorption maximum in the ultraviolet region, typically around 303-315 nm, which is red-shifted compared to the natural nucleobases.[7] This spectral separation allows for the selective excitation of 2-AP without significantly exciting the surrounding DNA or RNA bases, or aromatic amino acids in proteins.[2] The precise absorption maximum can be influenced by the solvent environment and incorporation into a nucleic acid duplex.[7][8][9]

Table 1: Key Spectroscopic Properties of 2-Aminopurine

Property	Value	Conditions	Reference
Absorption Maximum (λmax)	~303 nm	Aqueous Solution	[2]
~315 nm	Incorporated in DNA	[7]
Emission Maximum (λem)	~370 nm	Aqueous Solution	[2][7]
Quantum Yield (ΦF)	0.68	Aqueous Solution	[2]
Significantly quenched	Incorporated in DNA/RNA	[2][6]
Fluorescence Lifetime (τ)	~10 ns	In solution (single exponential)	[6]
Multi-exponential (ps to ns)	Incorporated in DNA/RNA	[6]

Fluorescence Spectroscopy: A Sensitive Reporter of Local Environment

The most powerful application of 2-AP lies in its fluorescence properties. The fluorescence of 2-AP is highly sensitive to its immediate surroundings, particularly to stacking interactions with neighboring bases in a nucleic acid duplex.[5][6] This quenching of fluorescence upon incorporation into DNA or RNA is the foundation of its use as a probe for conformational changes.[1][2] For instance, events such as DNA melting, protein binding that induces base flipping, or changes in local helical structure can lead to a significant increase in 2-AP fluorescence.[5][6]

The fluorescence decay of 2-AP is also a rich source of information. While it exhibits a single exponential decay in solution, its decay becomes multi-exponential when incorporated into a nucleic acid, reflecting a heterogeneous population of stacked and unstacked conformations.[6] Time-resolved fluorescence measurements can, therefore, provide detailed insights into the dynamics of DNA and RNA.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides atomic-level structural information on 2-AP-containing nucleic acids. Both one-dimensional and two-dimensional NMR techniques can be employed to determine the conformation of the 2-AP residue and its surrounding nucleotides.[10] Studies have utilized NMR to elucidate the geometry of 2-AP mismatches with other bases, such as cytosine and adenine, providing insights into the mechanisms of mutagenesis.[10][11][12] Selective isotope labeling, for instance with ¹⁵N, can further aid in resolving structural ambiguities.[11]

Vibrational Spectroscopy (Infrared and Raman)

Infrared (IR) and Raman spectroscopy offer complementary information on the vibrational modes of 2-AP nucleosides. These techniques are sensitive to changes in bond vibrations and can be used to study hydrogen bonding and other intermolecular interactions.[13][14] While less commonly employed than fluorescence or NMR for 2-AP studies, picosecond time-resolved infrared (ps-TRIR) spectroscopy has been used to investigate the excited-state dynamics and the mechanism of fluorescence quenching.[15] Surface-enhanced Raman scattering (SERS) can be a powerful tool for enhancing the signal of purine derivatives, which typically show a strong peak for the purine ring breathing mode.[16]

II. Experimental Workflows and Protocols

The successful application of spectroscopic techniques to 2-AP nucleosides requires meticulous experimental design and execution. This section provides detailed protocols for key methodologies.

Sample Preparation: Synthesis and Purification of 2-AP Labeled Oligonucleotides

The first critical step is the generation of high-purity oligonucleotides containing 2-AP at specific positions.

Protocol 1: Solid-Phase Synthesis and Purification of 2-AP Oligonucleotides

• Oligonucleotide Synthesis: Utilize standard automated solid-phase phosphoramidite chemistry to synthesize the desired DNA or RNA sequence. A 2-AP phosphoramidite is used at the desired incorporation site.

• Deprotection and Cleavage: Following synthesis, cleave the oligonucleotide from the solid support and remove protecting groups using a standard deprotection solution (e.g., concentrated ammonium hydroxide).

• Purification: Purify the crude oligonucleotide using denaturing polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography (HPLC).

• Desalting: Desalt the purified oligonucleotide using a C18 Sep-Pak cartridge or equivalent.

• Quantification: Determine the concentration of the purified oligonucleotide by measuring its absorbance at 260 nm.

• Purity Assessment: Verify the purity and integrity of the final product using mass spectrometry and/or analytical PAGE.

Caption: The principle of using 2-AP fluorescence to monitor DNA melting.

Stopped-Flow Fluorescence Spectroscopy

Stopped-flow fluorescence is a powerful technique for studying the kinetics of rapid conformational changes, such as those occurring during enzyme-DNA interactions.

Protocol 3: Real-Time Monitoring of DNA Base Flipping

• Reactant Preparation:

  • Solution A: The 2-AP labeled DNA substrate in the reaction buffer.

  • Solution B: The enzyme (e.g., a DNA methyltransferase) in the same reaction buffer.

• Instrumentation: Use a stopped-flow spectrofluorometer.

• Data Acquisition:

  • Rapidly mix equal volumes of Solution A and Solution B.

  • Excite the sample at 310 nm.

  • Monitor the change in fluorescence emission at >345 nm (using a long-pass filter) as a function of time.

  • Collect data over a suitable time course (milliseconds to seconds).

• Data Analysis: Fit the resulting kinetic traces to appropriate exponential equations to determine the rates of the conformational changes.

NMR Spectroscopy

NMR studies of 2-AP containing oligonucleotides require specialized sample preparation and data analysis.

Protocol 4: 1D and 2D NMR of a 2-AP:C Mispair in DNA

• Sample Preparation: Prepare a highly concentrated (~1-2 mM) and pure sample of the 2-AP labeled DNA duplex in an appropriate NMR buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.0 in 90% H₂O/10% D₂O).

• Instrumentation: Use a high-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a cryoprobe.

• 1D ¹H NMR: Acquire 1D proton spectra to observe the imino protons, which are sensitive to base pairing.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Acquire 2D NOESY spectra to identify through-space proximities between protons, which provides crucial distance constraints for structure determination.

• Data Analysis: Assign the observed resonances and use the NOE-derived distance restraints in molecular modeling programs to calculate the three-dimensional structure of the mismatch.

III. Applications in Research and Drug Development

The spectroscopic characterization of 2-AP nucleosides has far-reaching implications in various scientific disciplines.

• Probing DNA and RNA Structure and Dynamics: 2-AP is widely used to study local conformational changes in DNA and RNA, including duplex formation, hairpin loop dynamics, and the formation of non-canonical structures. [1][4]* Investigating Protein-Nucleic Acid Interactions: The fluorescence of 2-AP is a powerful tool to monitor the binding of proteins to DNA and RNA and to characterize the associated conformational changes, such as DNA base flipping by methyltransferases and DNA polymerases. [5][17]* High-Throughput Screening in Drug Discovery: Fluorescence-based assays using 2-AP can be adapted for high-throughput screening of small molecules that bind to nucleic acids or modulate the activity of nucleic acid-modifying enzymes.

• Mechanistic Studies of DNA Repair and Replication: 2-AP can be used as a probe to dissect the kinetic and conformational steps of DNA polymerases and repair enzymes. [17][18][19]

IV. Concluding Remarks and Future Perspectives

2-aminopurine remains a cornerstone in the field of nucleic acid research due to its unique spectroscopic properties and its ability to act as a minimally perturbing probe. The continuous development of spectroscopic techniques, such as two-dimensional fluorescence spectroscopy (2D FS), promises to provide even more detailed insights into the conformational dynamics of 2-AP labeled nucleic acids. [7][20]As our understanding of the complex interplay between nucleic acid structure and function grows, the application of 2-AP and other fluorescent nucleoside analogs will undoubtedly continue to expand, driving new discoveries in molecular biology and facilitating the development of novel therapeutics.

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• Xia, S., et al. (2005). Fluorescence of 2-aminopurine reveals rapid conformational changes in the RB69 DNA polymerase-primer/template complexes upon binding and incorporation of matched deoxynucleoside triphosphates. Nucleic Acids Research, 33(1), 199-208. [Link]

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An In-depth Technical Guide to the Chemical Formula and Molecular Weight of 2-Amino-6-Substituted Purines

This guide provides a comprehensive technical overview of 2-amino-6-substituted purines, a class of compounds of significant interest to researchers, scientists, and drug development professionals. The purine scaffold is a cornerstone in medicinal chemistry, and modifications at the 2 and 6 positions have yielded numerous biologically active molecules. This document will delve into the determination of their chemical formulas and molecular weights, supported by detailed experimental protocols for their synthesis and characterization.

Introduction: The Versatile 2-Amino-6-Substituted Purine Scaffold

The 2-amino-6-substituted purine core is a privileged structure in drug discovery, forming the basis for a wide array of therapeutic agents, including antivirals, and kinase inhibitors. The presence of the 2-amino group and the variable substituent at the 6-position allows for fine-tuning of the molecule's physicochemical properties and biological activity. Understanding the precise chemical formula and molecular weight of these compounds is a fundamental prerequisite for their development, ensuring correct stoichiometric calculations, unambiguous identification, and compliance with regulatory standards.

The general structure of a 2-amino-6-substituted purine is depicted below:

Figure 1: General chemical structure of a 2-amino-6-substituted purine, where 'R' represents a variable substituent.

The nature of the 'R' group profoundly influences the molecule's properties. This guide will explore a variety of substituents and provide the corresponding chemical data.

Chemical Formula and Molecular Weight of Representative 2-Amino-6-Substituted Purines

The chemical formula and molecular weight of a 2-amino-6-substituted purine are dictated by the identity of the substituent at the 6-position. The following table summarizes this information for a selection of common and functionally diverse derivatives.

Substituent (R)	Compound Name	Chemical Formula	Molecular Weight ( g/mol )
-Cl	2-Amino-6-chloropurine	C₅H₄ClN₅	169.57
-NH₂	2,6-Diaminopurine	C₅H₆N₆	150.14
-OCH₃	2-Amino-6-methoxypurine	C₆H₇N₅O	165.15
-SH	2-Amino-6-mercaptopurine	C₅H₅N₅S	167.19
-SCH₃	2-Amino-6-(methylthio)purine	C₆H₇N₅S	181.22
-NH-Cyclopentyl	N⁶-Cyclopentyl-2-aminopurine	C₁₀H₁₃N₅	219.25
-NH-Benzyl	N⁶-Benzyl-2-aminopurine	C₁₂H₁₁N₅	225.25

This table provides a non-exhaustive list of examples to illustrate the impact of the 6-substituent on the chemical formula and molecular weight.

Synthesis of 2-Amino-6-Substituted Purines: A Practical Approach

A common and versatile method for the synthesis of a diverse range of 2-amino-6-substituted purines involves the nucleophilic aromatic substitution of 2-amino-6-chloropurine with a suitable nucleophile. This precursor is commercially available and serves as an excellent starting material.[1]

General Synthetic Workflow

The overall synthetic strategy is a two-step process that can often be performed in a "one-pot" fashion, enhancing efficiency.[2]

Diagram of the general synthetic workflow for 2-amino-6-substituted purines.

Detailed Experimental Protocol: Synthesis of N⁶-Benzyl-2-aminopurine

This protocol details the synthesis of N⁶-Benzyl-2-aminopurine from 2-amino-6-chloropurine and benzylamine.

Materials:

• 2-Amino-6-chloropurine

• Benzylamine

• n-Butanol

• N,N-Diisopropylethylamine (DIPEA)

• Ethanol (for washing)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-amino-6-chloropurine (1.0 eq).

• Solvent and Base Addition: Add n-butanol to the flask to create a suspension. Add N,N-diisopropylethylamine (DIPEA) (1.5 eq) to the mixture. DIPEA acts as a non-nucleophilic base to neutralize the HCl generated during the reaction.[3]

• Nucleophile Addition: Add benzylamine (1.2 eq) to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 117-118 °C for n-butanol) and maintain for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature. The product will often precipitate out of the solution.

• Purification: Collect the precipitate by filtration and wash with cold ethanol to remove any unreacted starting materials and impurities.

• Drying: Dry the purified solid under vacuum to obtain N⁶-Benzyl-2-aminopurine.

Molecular Weight Determination by Electrospray Ionization Mass Spectrometry (ESI-MS)

Electrospray ionization mass spectrometry (ESI-MS) is a powerful analytical technique for the accurate determination of the molecular weight of small molecules.[4] It is a "soft" ionization technique that typically produces intact molecular ions with minimal fragmentation, making it ideal for this class of compounds.[5]

ESI-MS Analysis Workflow

The process involves introducing a dilute solution of the analyte into the mass spectrometer, where it is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is measured.

Workflow for molecular weight determination by ESI-MS.

Detailed Protocol for ESI-MS Analysis

Instrumentation:

• A mass spectrometer equipped with an electrospray ionization source (e.g., a quadrupole or time-of-flight instrument).

Sample Preparation:

• Solution Preparation: Prepare a stock solution of the purified 2-amino-6-substituted purine in a suitable solvent such as methanol or acetonitrile at a concentration of approximately 1 mg/mL.

• Working Solution: Dilute the stock solution with a mixture of methanol and water (typically 50:50 v/v) containing a small amount of formic acid (0.1%) to a final concentration of 1-10 µg/mL. The formic acid aids in the protonation of the analyte to form the [M+H]⁺ ion.

Analysis:

• Infusion: Introduce the working solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization Mode: Operate the mass spectrometer in positive ion mode to detect the protonated molecular ion, [M+H]⁺.

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., m/z 100-500).

• Data Interpretation: The molecular weight of the compound is determined by subtracting the mass of a proton (1.007 Da) from the m/z value of the observed [M+H]⁺ peak. For high-resolution mass spectrometers, the elemental composition can be confirmed by the accurate mass measurement.[4]

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, allowing for the unambiguous confirmation of the synthesized structure.[6]

NMR Analysis Workflow

The process begins with sample preparation, followed by data acquisition and spectral interpretation.

Workflow for structural confirmation by NMR spectroscopy.

Detailed Protocol for ¹H and ¹³C NMR Analysis

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Dissolution: Dissolve approximately 5-10 mg of the purified 2-amino-6-substituted purine in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR tube. DMSO-d₆ is often a good choice for purine derivatives due to its ability to dissolve a wide range of polar compounds.

• Homogenization: Ensure the sample is fully dissolved, using gentle warming or vortexing if necessary.

Data Acquisition:

• ¹H NMR: Acquire a one-dimensional ¹H NMR spectrum. Typical parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (e.g., 0-12 ppm), and a relaxation delay of 1-5 seconds.

• ¹³C NMR: Acquire a one-dimensional ¹³C NMR spectrum. As ¹³C has a low natural abundance, a larger number of scans and a longer acquisition time will be required compared to ¹H NMR. A proton-decoupled sequence is typically used to simplify the spectrum.

Data Interpretation:

• ¹H NMR:

  • Chemical Shift (δ): The position of the signals indicates the electronic environment of the protons. Aromatic protons on the purine ring and the substituent will appear in the downfield region (typically > 6 ppm), while aliphatic protons will be in the upfield region.

  • Integration: The area under each peak is proportional to the number of protons it represents.

  • Multiplicity (Splitting): The splitting pattern of a signal provides information about the number of neighboring protons.

• ¹³C NMR:

  • Chemical Shift (δ): The position of the signals indicates the type of carbon atom (e.g., aromatic, aliphatic, carbonyl). This is highly diagnostic for confirming the carbon skeleton of the molecule.

By comparing the obtained spectra with expected chemical shifts and coupling patterns for the target structure, a definitive structural confirmation can be achieved.

Conclusion

The 2-amino-6-substituted purine scaffold represents a versatile platform for the development of novel bioactive compounds. The ability to accurately determine the chemical formula and molecular weight of these derivatives is a critical first step in their scientific exploration. This guide has provided a framework for understanding these fundamental properties, supported by detailed, field-proven protocols for their synthesis and characterization. By employing these methodologies, researchers can confidently advance their studies in this exciting area of medicinal chemistry.

References

• A Practical Synthesis of 2-Arylamino-6-alkylaminopurines from 2,6-Dichloropurine. Organic Process Research & Development.

• Synthesis and Biological Activity of Novel 6-Substituted Purine Derivatives. Journal of the Mexican Chemical Society. [Link]

• A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. Mass Spectrometry Reviews. [Link]

• The synthesis and properties of N6-substituted 2-amino-purine deriv

• Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines. Journal of Medicinal Chemistry. [Link]

• Synthesis and biological evaluation of carbocyclic analogues of lyxofuranosides of 2-amino-6-substituted-purines and 2-amino-6-substituted-8-azapurines. Journal of Medicinal Chemistry.
• A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity. New Journal of Chemistry.

• Synthesis of 2,6-Diamino-Substituted Purine Derivatives and Evaluation of Cell Cycle Arrest in Breast and Colorectal Cancer Cells. Molecules. [Link]

• Benzyle aminopurine. PubChem. [Link]

• N6-Cyclopentyladenosine. PubChem. [Link]

• Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. The Clinical Biochemist Reviews. [Link]

• Modern Electrospray Ionization Mass Spectrometry Techniques for the Characterization of Supramolecules and Coordination Compounds. Accounts of Chemical Research. [Link]

• C6-substituted purine derivatives: an experimental and theoretical 1H, 13C and 15N NMR study. Magnetic Resonance in Chemistry. [Link]

• Reconstructive Methodology in the Synthesis of 2-Aminopurine. Molecules. [Link]

• 1H-NMR protocol for rapid diagnosis of purine and pyrimidine metabolic disorders in urine. STAR Protocols. [Link]

Sources

• 1. Synthesis and Biological Activity of Novel 6-Substituted Purine Derivatives | Journal of the Mexican Chemical Society [jmcs.org.mx]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. asdlib.org [asdlib.org]
• 6. C6-substituted purine derivatives: an experimental and theoretical 1H, 13C and 15N NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-amino-6-methyl-9-beta-d-ribofuranosyl-purine (CAS 80681-62-5)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-amino-6-methyl-9-beta-d-ribofuranosyl-purine, a purine nucleoside analog of significant interest in medicinal chemistry and drug development. This document delves into its chemical identity, synthesis, proposed mechanism of action, and relevant experimental protocols, offering a valuable resource for researchers in the field.

Chemical Identity and Physicochemical Properties

2-amino-6-methyl-9-beta-d-ribofuranosyl-purine is a synthetic nucleoside analog. Its core structure consists of a 2-amino-6-methylpurine base attached to a β-D-ribofuranose sugar moiety via a glycosidic bond at the N9 position.

Property	Value	Source
CAS Number	80681-62-5	[1][2]
Molecular Formula	C₁₁H₁₅N₅O₄	[1][2]
Molecular Weight	281.27 g/mol	[1][2]
IUPAC Name	2-amino-6-methyl-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-7-ium
Synonyms	9H-purine, 2-amino-6-methyl-9-beta-d-ribofuranosyl-	[1][2]

Synthesis of 2-amino-6-methyl-9-beta-d-ribofuranosyl-purine

The synthesis of this purine nucleoside analog is most effectively achieved through the Vorbrüggen glycosylation reaction. This powerful method involves the coupling of a silylated heterocyclic base with a protected sugar derivative, typically in the presence of a Lewis acid catalyst. The key advantage of this approach is the stereoselective formation of the desired β-anomer.

Conceptual Synthesis Workflow

The overall synthetic strategy involves three main stages: preparation of the protected sugar, silylation of the purine base, and the Lewis acid-catalyzed glycosylation, followed by deprotection.

Caption: General workflow for the synthesis of 2-amino-6-methyl-9-beta-d-ribofuranosyl-purine.

Detailed Experimental Protocol (Proposed)

Step 1: Silylation of 2-amino-6-methylpurine

• Suspend 2-amino-6-methylpurine in anhydrous acetonitrile.

• Add an excess of N,O-bis(trimethylsilyl)acetamide (BSA) or a mixture of hexamethyldisilazane (HMDS) and a catalytic amount of ammonium sulfate.

• Reflux the mixture under an inert atmosphere (e.g., argon) until the solution becomes clear, indicating the formation of the silylated purine derivative.

• Remove the solvent and excess silylating agent under reduced pressure to obtain the crude silylated base, which is used directly in the next step.

Step 2: Vorbrüggen Glycosylation

• Dissolve the silylated 2-amino-6-methylpurine and 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose in anhydrous acetonitrile.

• Cool the solution to 0°C under an inert atmosphere.

• Add a Lewis acid catalyst, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf), dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate), and wash the organic layer with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude protected nucleoside.

Step 3: Deprotection

• Dissolve the crude protected nucleoside in anhydrous methanol.

• Add a catalytic amount of sodium methoxide (or a solution of ammonia in methanol).

• Stir the reaction at room temperature until the deprotection is complete (monitored by TLC).

• Neutralize the reaction with an acidic resin or acetic acid.

• Filter and concentrate the solution under reduced pressure.

• Purify the final product, 2-amino-6-methyl-9-beta-d-ribofuranosyl-purine, by column chromatography on silica gel.

Characterization

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the structure, including the stereochemistry of the glycosidic bond. The anomeric proton (H-1') signal in the ¹H NMR spectrum is expected to appear as a doublet with a coupling constant (J) of approximately 3-6 Hz, characteristic of a β-anomer.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the compound.

Biological Activity and Mechanism of Action

Purine nucleoside analogs, including 6-methylpurine derivatives, are widely investigated for their potential as anticancer agents. The primary mechanism of action for this class of compounds is believed to be the disruption of nucleic acid synthesis and the induction of programmed cell death (apoptosis).

Proposed Mechanism of Action

• Cellular Uptake: The compound is transported into the cell via nucleoside transporters.

• Metabolic Activation: Inside the cell, it is likely phosphorylated by cellular kinases to its 5'-mono-, di-, and triphosphate forms.

• Inhibition of DNA and RNA Synthesis: The triphosphate analog can act as a competitive inhibitor of DNA and RNA polymerases, leading to the termination of chain elongation upon incorporation into nucleic acids. This disruption of DNA replication and transcription is a key cytotoxic event.

• Induction of Apoptosis: The accumulation of DNA damage and metabolic stress triggers the intrinsic (mitochondrial) pathway of apoptosis.

Signaling Pathway for Apoptosis Induction

The induction of apoptosis by nucleoside analogs typically involves the activation of a cascade of caspases, which are the executioners of programmed cell death.

Caption: Proposed intrinsic pathway of apoptosis induced by 2-amino-6-methyl-9-beta-d-ribofuranosyl-purine.

Experimental Protocols for Biological Evaluation

To assess the biological activity of 2-amino-6-methyl-9-beta-d-ribofuranosyl-purine, a series of in vitro assays can be employed.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well plates

• 2-amino-6-methyl-9-beta-d-ribofuranosyl-purine

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 2-amino-6-methyl-9-beta-d-ribofuranosyl-purine for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a no-treatment control.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well and incubate until the formazan crystals are fully dissolved.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Caspase-3 Activity Assay (Fluorometric)

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Cancer cell line of interest

• Cell lysis buffer

• Reaction buffer

• Caspase-3 substrate (e.g., Ac-DEVD-AMC)

• Fluorometer

Procedure:

• Cell Treatment: Treat cells with the compound as described in the cell viability assay.

• Cell Lysis: Harvest the cells and lyse them using the provided lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates to normalize the caspase activity.

• Caspase Assay: In a 96-well black plate, mix the cell lysate with the reaction buffer and the fluorogenic caspase-3 substrate.

• Incubation: Incubate the plate at 37°C, protected from light.

• Fluorescence Measurement: Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., 380 nm excitation and 460 nm emission for AMC).

• Data Analysis: Calculate the fold-increase in caspase-3 activity in the treated samples compared to the untreated control.

Conclusion

2-amino-6-methyl-9-beta-d-ribofuranosyl-purine is a promising purine nucleoside analog with potential applications in cancer research and drug development. Its synthesis can be reliably achieved through Vorbrüggen glycosylation. The proposed mechanism of action, involving the inhibition of nucleic acid synthesis and induction of apoptosis via the intrinsic pathway, provides a solid foundation for further investigation. The experimental protocols outlined in this guide offer standardized methods for its synthesis, characterization, and biological evaluation. Further studies are warranted to fully elucidate its molecular targets and signaling pathways to advance its potential as a therapeutic agent.

References

• NIST Chemistry WebBook. 9H-purine, 2-amino-6-methyl-9-beta-d-ribofuranosyl-. [Link]

• PubChem. 2-Amino-6-chloro-9-(beta-D-2-deoxyribofuranosyl)purine. [Link]

• Creative Bioarray. Caspase Activity Assay. [Link]

• Plunkett, W., & Saunders, P. P. (2001). Mechanisms of apoptosis induction by nucleoside analogs. Seminars in oncology, 28(4 Suppl 11), 3–12.
• Grivas, P., & Levis, M. (2012). Induction of apoptosis and inhibition of signalling pathways by alkylated purines. Leukemia & lymphoma, 53(5), 786–794.

Sources

• 1. 9H-purine, 2-amino-6-methyl-9-beta-d-ribofuranosyl- [webbook.nist.gov]
• 2. 9H-purine, 2-amino-6-methyl-9-beta-d-ribofuranosyl- [webbook.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine in Cell Culture

For Research Use Only. Not for use in diagnostic procedures.

Introduction

2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine is a synthetic purine nucleoside analog. As a member of this class of compounds, it is structurally similar to endogenous purine nucleosides, which are fundamental building blocks of nucleic acids. This structural mimicry allows purine analogs to interfere with cellular metabolism, particularly DNA synthesis, leading to cytotoxic effects in proliferating cells.[1][2] Such compounds are valuable tools in cancer research and drug development for their potential as antineoplastic agents.[3][4] The primary mechanisms of action for purine nucleoside analogs involve the inhibition of DNA synthesis and the induction of apoptosis (programmed cell death).[5][6][7][8]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine in a cell culture setting. The protocols detailed herein are based on established methodologies for analogous compounds and are intended to serve as a starting point for empirical investigation.

Chemical Properties and Handling

A thorough understanding of the physicochemical properties of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine is crucial for its proper handling, storage, and application in cell culture experiments.

Property	Value	Source
Molecular Formula	C₁₃H₁₇N₅O₄S
Molecular Weight	339.37 g/mol
Appearance	Solid
Storage	Store at -20°C for long-term stability.	General recommendation for nucleoside analogs

Stock Solution Preparation

The solubility of purine analogs can be a limiting factor; therefore, careful preparation of stock solutions is essential for accurate and reproducible experimental results.

Recommended Solvent: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of many purine analogs.[9]

Protocol for 10 mM Stock Solution:

• Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to prevent microbial contamination.

• Weighing: Accurately weigh a precise amount of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.39 mg.

• Dissolution: Add the appropriate volume of sterile, cell culture-grade DMSO to the powder.

• Solubilization: Vortex the solution vigorously until the compound is completely dissolved. Gentle warming in a 37°C water bath can assist in solubilization.[10]

• Sterilization (Optional): If necessary, the stock solution can be sterilized by passing it through a 0.22 µm syringe filter.

• Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots to minimize freeze-thaw cycles. Store the aliquots at -20°C, protected from light. Thiopurine metabolites have shown stability for up to 6 months at -70°C.[11][12][13]

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same concentration of DMSO as the highest treatment dose) must be included in all experiments.

Mechanism of Action: A Generalized Pathway for Purine Nucleoside Analogs

Purine nucleoside analogs exert their cytotoxic effects through a multi-step process that ultimately disrupts cellular function and leads to cell death.

Caption: Generalized mechanism of action for purine nucleoside analogs.

Experimental Protocols

The following protocols provide a framework for evaluating the biological activity of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine in cell culture. It is imperative to empirically determine the optimal conditions for each cell line and experimental setup.

Protocol 1: Determination of Cytotoxicity (IC₅₀) using MTT/MTS Assay

This assay measures the metabolic activity of cells, which serves as an indicator of cell viability. The half-maximal inhibitory concentration (IC₅₀) is a quantitative measure of the compound's potency in inhibiting cell growth.

Materials:

• Selected cancer cell line(s) (e.g., leukemia, lymphoma, or solid tumor lines known to be sensitive to purine analogs[14][15])

• Complete cell culture medium

• 96-well cell culture plates

• 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine stock solution (10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent

• Solubilization solution (for MTT assay)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Dilution: Prepare a series of dilutions of the compound in complete culture medium. A common starting range for nucleoside analogs is 0.01 µM to 100 µM.[16] Include a vehicle control (medium with DMSO) and a no-treatment control.

• Cell Treatment: Remove the old medium and add 100 µL of the compound dilutions to the respective wells.

• Incubation: Incubate the plate for a period that allows for at least two cell doublings (e.g., 48-72 hours).

• MTT/MTS Addition: Add the MTT or MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours at 37°C.

• Solubilization (MTT): If using MTT, add the solubilization solution to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 490 nm for MTS).

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percent viability against the logarithm of the compound concentration and use a non-linear regression analysis to determine the IC₅₀ value.

Caption: Experimental workflow for determining cytotoxicity (IC₅₀).

Protocol 2: Assessment of Apoptosis by DNA Fragmentation (DNA Ladder Assay)

A hallmark of apoptosis is the cleavage of genomic DNA into nucleosomal fragments, which can be visualized as a "ladder" on an agarose gel.[]

Materials:

• Cells treated with 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine at IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours.

• Untreated and vehicle-treated control cells.

• DNA extraction kit for apoptotic cells.

• RNase A.

• Agarose gel electrophoresis system.

• DNA stain (e.g., ethidium bromide or SYBR Safe).

Procedure:

• Cell Harvesting: Collect both adherent and floating cells from treated and control cultures.

• DNA Extraction: Isolate genomic DNA using a commercially available kit designed to capture fragmented DNA.

• RNA Digestion: Treat the extracted DNA with RNase A to remove contaminating RNA.

• Gel Electrophoresis: Load the DNA samples onto a 1.5-2% agarose gel and perform electrophoresis.

• Visualization: Stain the gel with a DNA-binding dye and visualize the DNA fragments under UV light. The appearance of a ladder-like pattern of DNA fragments is indicative of apoptosis.

Protocol 3: Evaluation of DNA Synthesis Inhibition by BrdU Incorporation Assay

This assay measures the incorporation of the thymidine analog, 5-bromo-2'-deoxyuridine (BrdU), into newly synthesized DNA, providing a direct measure of DNA replication.[18]

Materials:

• Cells treated with various concentrations of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine.

• BrdU labeling reagent.

• Fixation/denaturation solution.

• Anti-BrdU antibody (conjugated to a detectable enzyme like HRP).

• Substrate for the enzyme.

• Stop solution.

• Plate reader.

Procedure:

• Cell Treatment: Treat cells with the compound for a desired period (e.g., 24 hours).

• BrdU Labeling: Add BrdU labeling reagent to the cells and incubate for 2-4 hours to allow for its incorporation into replicating DNA.

• Fixation and Denaturation: Fix the cells and denature the DNA to allow the anti-BrdU antibody to access the incorporated BrdU.

• Antibody Incubation: Incubate the cells with a conjugated anti-BrdU antibody.

• Substrate Reaction: Add the enzyme substrate and allow the color to develop.

• Reaction Termination: Stop the reaction with a stop solution.

• Absorbance Measurement: Measure the absorbance on a plate reader. A decrease in absorbance in treated cells compared to controls indicates inhibition of DNA synthesis.

References

• Cheviet, T., Lefebvre-Tournier, I., & Peyrottes, S. (2019). Plasmodium Purine Metabolism and Its Inhibition by Nucleoside and Nucleotide Analogues. Journal of Medicinal Chemistry.
• Gino, G., Silvestris, F., & Dammacco, F. (1996). Apoptosis induction with three nucleoside analogs on freshly isolated B-chronic lymphocytic leukemia cells.
• Cheviet, T., Lefebvre-Tournier, I., & Peyrottes, S. (2019). Plasmodium Purine Metabolism and Its Inhibition by Nucleoside and Nucleotide Analogues. Journal of Medicinal Chemistry.

• Cheviet, T., Lefebvre-Tournier, I., & Peyrottes, S. (2019). Plasmodium Purine Metabolism and Its Inhibition by Nucleoside and Nucleotide Analogues. ACS Publications. Retrieved from [Link]

• Cheviet, T., Lefebvre-Tournier, I., & Peyrottes, S. (2019). Plasmodium Purine Metabolism and Its Inhibition by Nucleoside and Nucleotide Analogues. SciSpace.
• Plunkett, W., & Gandhi, V. (2001). Mechanisms of apoptosis induction by nucleoside analogs. Current Opinion in Oncology.
• Martin, D. F., & Parker, W. B. (2002). Effects of antiviral nucleoside analogs on human DNA polymerases and mitochondrial DNA synthesis. Antimicrobial Agents and Chemotherapy.
• Parker, W. B. (2009).
• Plunkett, W., & Gandhi, V. (1997). Induction of Apoptosis by Nucleoside Analogs. In Nucleoside Analogs in Cancer Therapy.
• Yoo, I. Y., Lee, K., Ji, O. J., Woo, H. I., & Lee, S. Y. (2018). Evaluation of Stability of Thiopurine Metabolites Using a Validated LC-MS/MS Method.
• Bindra, D. S., et al. (2020). Purine metabolism regulates DNA repair and therapy resistance in glioblastoma. bioRxiv.
• Yoo, I. Y., Lee, K., Ji, O. J., Woo, H. I., & Lee, S. Y. (2018). Evaluation of Stability of Thiopurine Metabolites Using a Validated LC-MS/MS Method.
• Warren, M. S., et al. (2018). Addressing the selectivity and toxicity of antiviral nucleosides. Antiviral Research.
• Hanes, J., & Johnson, K. A. (2007). Toxicity of Nucleoside Analogues Used to Treat AIDS and the Selectivity of the Mitochondrial DNA Polymerase. Biochemistry.
• Stahnke, K., et al. (2003). In AML cell lines Ara-C combined with purine analogues is able to exert synergistic as well as antagonistic effects on proliferation, apoptosis and disruption of mitochondrial membrane potential. Leukemia & Lymphoma.
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Unveiling the Hidden Halt: Protocols for Studying DNA Synthesis Inhibition with Purine Analogs

For researchers, scientists, and drug development professionals dedicated to oncology and immunology, understanding the precise mechanisms of therapeutic agents is paramount. Purine analogs represent a cornerstone class of chemotherapeutic and immunosuppressive drugs that function by disrupting DNA synthesis. This guide provides an in-depth exploration of the protocols used to investigate and quantify the inhibition of DNA synthesis by these potent compounds. We will delve into the molecular mechanisms of key purine analogs and present detailed, field-proven methodologies to assess their impact on cellular proliferation.

The Expertise Behind the Protocols: Why These Methods?

The selection of an appropriate assay to study DNA synthesis inhibition is critical and depends on the specific scientific question being addressed. Simple proliferation assays can demonstrate a general cytotoxic effect, but to truly understand the mechanism of a purine analog, we must dissect its impact on the cell cycle and DNA replication itself. The protocols detailed here are chosen for their specificity, reliability, and the richness of the data they provide. We move beyond simple viability readouts to visualize and quantify the direct consequences of purine analog activity within the cell.

Part 1: The Molecular Sabotage - Mechanism of Action of Purine Analogs

Purine analogs exert their cytotoxic effects by mimicking endogenous purine bases (adenine and guanine), thereby interfering with the synthesis and function of nucleic acids.[1][2] Once inside the cell, these drugs are metabolized into their active forms, which can then inhibit key enzymes involved in de novo purine biosynthesis or be directly incorporated into DNA and RNA.[2][3]

Key Purine Analogs and Their Mechanisms:

• Fludarabine: This analog of adenine is converted to its active triphosphate form, F-ara-ATP.[4][5] F-ara-ATP primarily inhibits DNA synthesis by competing with the natural nucleotide dATP for incorporation into newly synthesized DNA by DNA polymerases.[4][6][7] Its incorporation leads to chain termination and also inhibits ribonucleotide reductase, an enzyme essential for producing the deoxyribonucleotides required for DNA replication.[4][5][8]

• 6-Mercaptopurine (6-MP): 6-MP is a hypoxanthine analog that is converted to thioinosine monophosphate (TIMP).[9][10][11] TIMP inhibits several enzymes in the purine synthesis pathway, including phosphoribosyl pyrophosphate amidotransferase, the rate-limiting enzyme in de novo purine synthesis.[9][10][11][12] This leads to a depletion of adenine and guanine nucleotides, thus halting DNA and RNA synthesis.[9][13] Its metabolites can also be incorporated into DNA, leading to faulty replication.[11]

• 6-Thioguanine (6-TG): Similar to 6-MP, 6-TG is a guanine analog that is metabolized to its active nucleotide forms.[14][15][16] These thioguanine nucleotides can be incorporated into both DNA and RNA.[14][15][16] Incorporation into DNA during the S-phase of the cell cycle is a key mechanism of its cytotoxicity, leading to DNA damage and apoptosis.[15][16][17]

Part 2: Visualizing and Quantifying DNA Synthesis Inhibition

To assess the impact of purine analogs on DNA synthesis, a multi-faceted approach is often necessary. The following protocols provide a comprehensive toolkit for researchers.

Protocol 1: Nucleotide Analog Incorporation Assays (BrdU & EdU)

These assays directly measure the incorporation of a synthetic thymidine analog into newly synthesized DNA, providing a quantitative measure of S-phase cells.

BrdU is a thymidine analog that gets incorporated into replicating DNA.[18][19] It is then detected using a specific antibody.

Principle: Cells are incubated with BrdU, which is incorporated into the DNA of proliferating cells. After fixation and permeabilization, the DNA is denatured to expose the incorporated BrdU, which is then detected by a fluorescently labeled anti-BrdU antibody.[18][20]

Step-by-Step Protocol (for Flow Cytometry):

• Cell Seeding and Treatment: Seed cells at an appropriate density in a multi-well plate and allow them to adhere overnight. Treat the cells with the desired concentrations of the purine analog for the specified duration.

• BrdU Labeling: Add BrdU to the cell culture medium at a final concentration of 10 µM.[19] Incubate for a period that allows for sufficient incorporation, typically 1-4 hours, depending on the cell cycle length.[8][21]

• Cell Harvest and Fixation: Harvest the cells and wash them with PBS. Fix the cells in 70% cold ethanol or a formaldehyde-based fixative.[19]

• Permeabilization and DNA Denaturation: Permeabilize the cells with a detergent-based buffer (e.g., Triton X-100). Denature the DNA by incubating the cells in 2N HCl for 20-30 minutes at room temperature.[20][22] This step is crucial for exposing the BrdU epitope for antibody binding.[18]

• Neutralization: Neutralize the acid with a buffering solution, such as 0.1 M sodium borate.

• Antibody Staining: Incubate the cells with a fluorescently conjugated anti-BrdU antibody for 30-60 minutes at room temperature, protected from light.[19]

• DNA Staining (Optional): For cell cycle analysis, co-stain the cells with a DNA dye like Propidium Iodide (PI) or DAPI.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The fluorescence intensity of the anti-BrdU antibody will be proportional to the amount of BrdU incorporated, indicating the level of DNA synthesis.

EdU is another thymidine analog that is detected via a "click" chemistry reaction, which is faster and less harsh than the BrdU detection method.[23][24]

Principle: EdU is incorporated into newly synthesized DNA.[24] After fixation and permeabilization, a fluorescent azide is covalently bonded to the alkyne group of EdU in a copper-catalyzed click reaction.[23][25] This method does not require DNA denaturation.[23][25]

Step-by-Step Protocol (for Flow Cytometry):

• Cell Seeding and Treatment: Follow the same procedure as for the BrdU assay.

• EdU Labeling: Add EdU to the cell culture medium at a final concentration of 10 µM. Incubate for 1-2 hours.[24][26][27]

• Cell Harvest and Fixation: Harvest and fix the cells as described for the BrdU assay.

• Permeabilization: Permeabilize the cells using a saponin-based buffer.[28]

• Click Reaction: Prepare the click reaction cocktail containing a fluorescent azide, copper sulfate, and a reducing agent.[24][26] Incubate the cells with the cocktail for 30 minutes at room temperature, protected from light.[24][28]

• DNA Staining (Optional): Co-stain with a DNA dye for cell cycle analysis.[27]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer.

Treatment Group	% BrdU/EdU Positive Cells (S-phase)
Vehicle Control	35.2 ± 2.1
Purine Analog (Low Dose)	20.5 ± 1.8
Purine Analog (High Dose)	5.1 ± 0.9

Data are represented as mean ± standard deviation.

Protocol 2: Cell Cycle Analysis using Propidium Iodide (PI) Staining

This protocol allows for the analysis of cell cycle distribution based on DNA content.[29][30]

Principle: Propidium iodide is a fluorescent intercalating agent that binds to DNA in a stoichiometric manner.[29] The fluorescence intensity of PI-stained cells is directly proportional to their DNA content, allowing for the discrimination of cells in G0/G1, S, and G2/M phases of the cell cycle.[29][30]

Step-by-Step Protocol:

• Cell Seeding and Treatment: Seed and treat cells with the purine analog as previously described.

• Cell Harvest: Harvest both adherent and floating cells to include apoptotic populations.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently to prevent clumping. Cells can be stored at -20°C for several weeks.

• Washing: Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• RNase Treatment: Resuspend the cell pellet in a solution containing RNase A (e.g., 100 µg/mL) and incubate for 15-30 minutes at 37°C to ensure that only DNA is stained.[29][31]

• PI Staining: Add propidium iodide solution (e.g., 50 µg/mL) to the cell suspension.[31]

• Incubation: Incubate for at least 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer.[31] Gate on single cells to exclude doublets and aggregates.[31] The resulting histogram will show distinct peaks corresponding to the G0/G1, S, and G2/M phases.

Treatment Group	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	45.3 ± 3.2	34.8 ± 2.5	19.9 ± 1.7
Purine Analog	68.7 ± 4.1	10.2 ± 1.3	21.1 ± 2.0

Data are represented as mean ± standard deviation.

Protocol 3: DNA Fiber Analysis

This powerful single-molecule technique allows for the direct visualization of DNA replication dynamics, including replication fork progression and origin firing.[32][33][34]

Principle: Cells are sequentially pulse-labeled with two different thymidine analogs, such as 5-Chloro-2'-deoxyuridine (CldU) and 5-Iodo-2'-deoxyuridine (IdU).[35] The DNA is then gently extracted, stretched on a glass slide, and the incorporated analogs are detected with specific antibodies, allowing for the visualization of individual replication tracks.[34]

Step-by-Step Protocol:

• Cell Seeding and Treatment: Seed cells at a low density on coverslips or in dishes. Treat with the purine analog as required.

• Pulse Labeling:

  • Incubate cells with the first analog (e.g., 25 µM CldU) for 20-30 minutes.

  • Wash the cells and then incubate with the second analog (e.g., 250 µM IdU) for another 20-30 minutes.

• Cell Lysis and DNA Spreading:

  • Harvest a small number of cells (e.g., 1,000-5,000).

  • Lyse the cells in a drop of lysis buffer on a microscope slide.

  • Tilt the slide to allow the DNA to spread down the slide in a controlled manner.

• Fixation: Fix the spread DNA fibers with a methanol:acetic acid solution.

• DNA Denaturation: Denature the DNA with 2.5 M HCl for 30-60 minutes.

• Immunodetection:

  • Block the slides to prevent non-specific antibody binding.

  • Incubate with primary antibodies specific for CldU and IdU.

  • Wash and incubate with fluorescently labeled secondary antibodies.

• Microscopy and Analysis:

  • Image the slides using a fluorescence microscope.

  • Measure the length of the CldU and IdU tracks using image analysis software. This allows for the calculation of replication fork speed and the assessment of fork stalling and new origin firing.[34]

Treatment Group	Fork Speed (kb/min)	% Stalled Forks
Vehicle Control	1.5 ± 0.3	5 ± 1
Purine Analog	0.6 ± 0.2	45 ± 5

Data are represented as mean ± standard deviation.

Visualizing the Workflow

Caption: Experimental workflow for studying DNA synthesis inhibition.

Signaling Pathway of Purine Analog Action

Caption: Mechanism of action for purine analog-mediated cytotoxicity.

Trustworthiness: A Self-Validating System

Conclusion

The study of DNA synthesis inhibition by purine analogs is crucial for the development of more effective and targeted cancer therapies. The detailed protocols provided in this guide offer a robust framework for researchers to meticulously dissect the mechanisms of these important drugs. By employing a combination of nucleotide incorporation assays, cell cycle analysis, and DNA fiber analysis, scientists can gain a comprehensive understanding of how these compounds exert their therapeutic effects.

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Application of 2-Amino-Purine Derivatives in Leukemia Cell Lines: A Technical Guide for Researchers

This guide provides a comprehensive overview of the application of 2-amino-purine derivatives in the context of leukemia cell line research. It is designed for researchers, scientists, and drug development professionals, offering in-depth technical insights, detailed experimental protocols, and an analysis of the underlying molecular mechanisms.

I. Introduction: The Therapeutic Promise of 2-Amino-Purine Derivatives in Leukemia

Leukemia, a group of cancers that originate in the bone marrow and result in a high number of abnormal white blood cells, remains a significant therapeutic challenge. The uncontrolled proliferation of leukemic cells is often driven by dysregulation of the cell cycle machinery. A promising class of small molecules for therapeutic intervention is the 2-amino-purine derivatives. These compounds, structurally analogous to the endogenous purine nucleobases adenine and guanine, have been extensively investigated for their ability to interfere with key cellular processes in cancer cells.

Many 2-amino-purine derivatives function as competitive inhibitors of adenosine triphosphate (ATP) binding to the catalytic domain of protein kinases, particularly Cyclin-Dependent Kinases (CDKs).[1][2] CDKs are a family of serine/threonine kinases that form complexes with cyclins to regulate cell cycle progression, transcription, and other fundamental cellular processes.[3] By inhibiting CDKs, these compounds can induce cell cycle arrest and trigger apoptosis in rapidly dividing cancer cells, including various leukemia cell lines.[1][4] This guide will focus on the application and analysis of prominent 2-amino-purine derivatives such as Roscovitine, Olomoucine II, and Purvalanol A in leukemia cell line models.

II. Mechanism of Action: Targeting the Engine of Cell Proliferation

The primary mechanism by which 2-amino-purine derivatives exert their anti-leukemic effects is through the inhibition of CDKs.[5][6] This inhibition leads to a cascade of downstream events culminating in cell cycle arrest and apoptosis.

A. Cyclin-Dependent Kinase (CDK) Inhibition

2-amino-purine derivatives, such as Roscovitine, are potent inhibitors of several CDKs, including CDK1, CDK2, CDK5, CDK7, and CDK9, with IC50 values in the sub-micromolar range.[1] By competitively binding to the ATP-binding pocket of these kinases, they prevent the phosphorylation of key substrates required for cell cycle progression.[7] For instance, inhibition of CDK2 prevents the phosphorylation of the Retinoblastoma protein (Rb), which in its hypophosphorylated state remains bound to the E2F transcription factor, thereby blocking the expression of genes necessary for the G1 to S phase transition.[8]

B. Induction of Cell Cycle Arrest

The inhibition of CDKs by 2-amino-purine derivatives leads to cell cycle arrest at different checkpoints, most commonly the G1/S and G2/M transitions.[6][8] The specific phase of arrest can be dependent on the compound, its concentration, and the specific leukemia cell line being studied.[1][9] For example, Purvalanol A has been shown to induce a reversible arrest in the G1 and G2 phases of the cell cycle.[8] This arrest provides a window for DNA repair mechanisms to act or, if the damage is too severe, for the cell to undergo apoptosis.

C. Triggering Apoptosis

A key outcome of treating leukemia cells with 2-amino-purine derivatives is the induction of apoptosis, or programmed cell death.[4] This is achieved through the modulation of pro- and anti-apoptotic proteins. For instance, Roscovitine treatment in chronic lymphocytic leukemia (CLL) cells has been shown to downregulate the anti-apoptotic proteins Mcl-1 and XIAP, while increasing the expression of the pro-apoptotic protein Bak and inducing conformational changes in Bax.[4] This shift in the balance of Bcl-2 family proteins leads to the activation of caspases, the executioners of apoptosis.[4]

Signaling Pathway Diagram

Caption: Signaling pathway of 2-amino-purine derivatives in leukemia cells.

III. Quantitative Data on Anti-proliferative Activity

The efficacy of 2-amino-purine derivatives varies depending on the specific compound and the leukemia cell line. The half-maximal inhibitory concentration (IC50) is a common metric used to quantify the potency of a compound.

Compound	Leukemia Cell Line	IC50 (µM)	Reference
Roscovitine	B-CLL	~20 (induces apoptosis)	[4]
Olomoucine II	CCRF-CEM	5.3	[10]
Olomoucine II	BV173	2.7	[10]
Olomoucine II	HL-60	16.3	[10]
Purvalanol A	K562	9	[11]
Olomoucine	K562	89.3	[2]

IV. Experimental Protocols

This section provides detailed, step-by-step protocols for key experiments to evaluate the effects of 2-amino-purine derivatives on leukemia cell lines.

A. Experimental Workflow

Caption: A typical experimental workflow for evaluating 2-amino-purine derivatives.

B. Protocol 1: Cell Viability Assay (MTT Assay)

Principle: This colorimetric assay measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Leukemia cell line of interest (e.g., HL-60, K562)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• 2-amino-purine derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed leukemia cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the 2-amino-purine derivative in complete culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.[12] Add 100 µL of the diluted compound to the respective wells. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well. Mix thoroughly to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

C. Protocol 2: Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

Materials:

• Leukemia cells treated with the 2-amino-purine derivative

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Treat leukemia cells with the 2-amino-purine derivative at the desired concentrations (e.g., IC50 and 2x IC50) for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 100 µL of 1X Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

D. Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

Principle: This method utilizes the ability of PI to stoichiometrically bind to DNA. The fluorescence intensity of PI is directly proportional to the DNA content, allowing for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Leukemia cells treated with the 2-amino-purine derivative

• Cold 70% ethanol

• PBS

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting: Treat and harvest cells as described in the apoptosis assay protocol.

• Fixation: Resuspend the cell pellet in 1 mL of cold PBS and add 4 mL of cold 70% ethanol dropwise while vortexing gently. Fix the cells overnight at -20°C.

• Washing: Centrifuge the fixed cells, discard the ethanol, and wash the pellet with PBS.

• Staining: Resuspend the cells in 500 µL of PI staining solution containing RNase A.

• Incubation: Incubate for 30 minutes at 37°C in the dark.

• Analysis: Analyze the cells by flow cytometry. The DNA content will be represented in a histogram, from which the percentage of cells in each phase of the cell cycle can be determined.

E. Protocol 4: Western Blot Analysis

Principle: This technique is used to detect specific proteins in a cell lysate. It involves separating proteins by size via gel electrophoresis, transferring them to a membrane, and then probing with antibodies specific to the target proteins.

Materials:

• Leukemia cells treated with the 2-amino-purine derivative

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., against CDK2, Cyclin B1, p-Rb, Mcl-1, cleaved Caspase-3, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the treated cells with RIPA buffer and determine the protein concentration using a BCA assay.

• Gel Electrophoresis: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

V. Conclusion and Future Perspectives

2-amino-purine derivatives represent a promising class of compounds for the treatment of leukemia. Their ability to inhibit CDKs, leading to cell cycle arrest and apoptosis, provides a strong rationale for their continued investigation. The protocols outlined in this guide provide a robust framework for researchers to systematically evaluate the efficacy and mechanism of action of novel 2-amino-purine derivatives in leukemia cell lines. Future research should focus on optimizing the selectivity of these compounds for specific CDKs to minimize off-target effects and on exploring their potential in combination therapies to overcome drug resistance and improve therapeutic outcomes for leukemia patients.

VI. References

• Wierda, W. G., et al. (2004). Cyclin-dependent kinase inhibitor Roscovitine induces apoptosis in chronic lymphocytic leukemia cells. Leukemia, 18(4), 747-55. [Link]

• Collins, I., & Garrett, M. D. (2005). Targeting the cell division cycle in cancer: CDK and cell cycle checkpoint kinase inhibitors. Current opinion in pharmacology, 5(4), 366-373. [Link]

• Cicenas, J., et al. (2015). Roscovitine in cancer and other diseases. Annals of translational medicine, 3(10), 135. [Link]

• Krystof, V., et al. (2005). Antiproliferative activity of olomoucine II, a novel 2,6,9-trisubstituted purine cyclin-dependent kinase inhibitor. Cellular and Molecular Life Sciences, 62(15), 1763-1771. [Link]

• Knockaert, M., et al. (2001). Cellular Effects of Purvalanol A: A Specific Inhibitor of Cyclin-Dependent Kinase Activities. Journal of Cellular Physiology, 188(3), 325-336. [Link]

• Cicenas, J. (2015). Roscovitine in cancer and other diseases. Annals of Translational Medicine, 3(10). [Link]

• Rossi, D., et al. (2018). The CDK inhibitor purvalanol A induces neutrophil apoptosis and increases the turnover rate of Mcl-1. Clinical & Experimental Immunology, 192(2), 171-180. [Link]

• Rossi, A. G., et al. (2018). The CDK inhibitor purvalanol A induces neutrophil apoptosis and increases the turnover rate of Mcl-1: potential role of p38-MAPK in regulation of Mcl-1 turnover. Clinical and experimental immunology, 192(2), 171–180. [Link]

• Estey, E., & Döhner, H. (2006). Acute myeloid leukaemia. The Lancet, 368(9550), 1894-1907. [Link]

• Wang, S., et al. (2022). Structure-Based Design of 2-Aminopurine Derivatives as CDK2 Inhibitors for Triple-Negative Breast Cancer. Frontiers in Chemistry, 10, 888632. [Link]

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Microwave-assisted synthesis of 6-substituted amino-9-(β-d-ribofuranosyl)purine analogs

Application Note & Protocol

Accelerated Synthesis of 6-Substituted Amino-9-(β-D-ribofuranosyl)purine Analogs via Microwave-Assisted Nucleophilic Aromatic Substitution

Abstract 6-substituted amino-9-(β-D-ribofuranosyl)purine analogs, including vital adenosine derivatives, are a cornerstone in medicinal chemistry and drug development, notably as ligands for adenosine receptors. Traditional synthetic methods for these compounds often involve prolonged reaction times, harsh conditions, and the use of toxic organic solvents.[1] This guide details a rapid, efficient, and environmentally conscious protocol for the synthesis of these analogs utilizing microwave-assisted organic synthesis (MAOS). By leveraging the principles of dielectric heating, the nucleophilic aromatic substitution (SNAr) of 6-chloropurine riboside with various amines is dramatically accelerated, often reducing reaction times from many hours to mere minutes.[2][3][4] This protocol emphasizes the use of water as a green solvent, enhancing the sustainability of the process while achieving high yields and product purity.[1][5]

The Rationale for Microwave-Assisted Synthesis

Conventional heating methods transfer energy indirectly via conduction and convection, leading to slow and inefficient heating of the reaction vessel. In contrast, microwave irradiation directly couples with molecules in the reaction mixture that possess a dipole moment (such as polar solvents and reactants).[3] This interaction induces rapid rotation of the molecules, and the resulting friction generates intense, localized, and uniform heating throughout the reaction medium.[6]

This phenomenon, known as dielectric heating, provides several key advantages for the synthesis of purine analogs:

• Rate Acceleration: Reactions can be completed in minutes instead of the 2-24 hours often required by conventional heating.[1][2]

• Increased Yields: The rapid heating minimizes the formation of side products, often leading to cleaner reactions and higher isolated yields.[2][3]

• Enhanced Selectivity: The precise temperature control and rapid heating profile can improve reaction selectivity.[1]

• Green Chemistry: The efficiency of microwave heating allows for the use of environmentally benign solvents like water, which are often less effective under conventional heating conditions.[1][5]

The core reaction is a nucleophilic aromatic substitution at the C6 position of the purine ring, a process significantly enhanced by microwave energy.

Figure 1: General reaction scheme for the microwave-assisted synthesis of 6-substituted aminopurine riboside analogs.

Detailed Application Protocol: Synthesis of N⁶-Cyclohexyladenosine

This protocol provides a step-by-step method for a representative synthesis. N⁶-Cyclohexyladenosine (CHA) is a well-known agonist for the adenosine A₁ receptors.[5]

2.1. Materials and Equipment

• Reagents:

  • 6-Chloro-9-(β-D-ribofuranosyl)purine (1.0 eq)

  • Cyclohexylamine (1.2 eq)

  • Diisopropylethylamine (DIPEA) (1.2 eq, optional, recommended for alcohol solvents)

  • Ethanol (EtOH) or Deionized Water

  • Ethyl Acetate (EtOAc)

  • Methanol (MeOH)

  • Silica Gel for column chromatography

• Equipment:

  • Single-mode microwave reactor (e.g., CEM Discover) with sealed reaction vessels

  • Magnetic stirrer and stir bars

  • Rotary evaporator

  • Flash chromatography system or glass column

  • Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • NMR Spectrometer

  • Mass Spectrometer (ESI-MS)

2.2. Step-by-Step Synthesis Protocol

• Reaction Setup: In a 10 mL sealed microwave reaction vessel, combine 6-chloro-9-(β-D-ribofuranosyl)purine (100 mg, 0.35 mmol), cyclohexylamine (41 mg, 0.42 mmol), and ethanol (4 mL). If using an alcohol solvent, add DIPEA (73 µL, 0.42 mmol) to act as a base.[2] Note: When using water as the solvent, a base is often unnecessary.[1][5]

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture with stirring at 120°C for 10 minutes, with a maximum power setting of 150 W.[2] Monitor the internal temperature and pressure to ensure they remain within safe limits.

• Reaction Monitoring: After cooling the vessel to room temperature, spot a small aliquot of the reaction mixture on a TLC plate and elute with a mixture of EtOAc/MeOH (e.g., 10:1). Visualize the spots under UV light (254 nm) to confirm the consumption of the starting material.

• Work-up and Isolation: Concentrate the reaction mixture to dryness using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of methanol in ethyl acetate (e.g., 0% to 10% MeOH in EtOAc) to isolate the pure product.

• Product Characterization: Combine the pure fractions and remove the solvent under reduced pressure to yield N⁶-cyclohexyladenosine as a white solid. Confirm the identity and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

2.3. Expected Results

• Yield: Typical isolated yields for this reaction range from 75% to 90%.[2]

• Characterization Data (Representative):

  • ¹H NMR (DMSO-d₆): Chemical shifts corresponding to the ribose sugar protons, the purine C2-H and C8-H protons, the cyclohexyl protons, and the amine N-H proton.

  • Mass Spec (ESI+): A prominent peak corresponding to [M+H]⁺.

Method Versatility and Optimization

The described microwave protocol is robust and applicable to a wide range of amines, demonstrating its utility for generating libraries of purine analogs.

3.1. Reaction Scope and Conditions

The following table summarizes the synthesis of various 6-substituted analogs, highlighting the efficiency of the microwave-assisted approach in water, a green solvent.[1][5]

Entry	Amine	Solvent	Time (min)	Temp (°C)	Yield (%)
1	Cyclohexylamine	Water	15	72	90
2	Aniline	Water	10	72	91
3	Benzylamine	Water	15	72	88
4	n-Butylamine	Water	15	72	85
5	Piperidine	Water	15	72	92

Table adapted from literature data to show representative examples.[1][5]

3.2. Optimization of Key Parameters

• Solvent Choice: While ethanol and butanol are effective, water is an excellent, eco-friendly alternative that efficiently absorbs microwave energy.[2][5] Its use simplifies the work-up and aligns with green chemistry principles.

• Base: The necessity of a tertiary amine base (like DIPEA or Et₃N) depends on the solvent and substrate. In water, the reaction often proceeds efficiently without a base, as water can act as a proton sink.[1][5] In alcohol solvents, a base is typically required to neutralize the HCl generated.[2]

• Temperature and Time: The optimal temperature is typically between 70-120°C. Reaction times are short, usually 5-20 minutes. Optimization can be performed by running small-scale test reactions and monitoring for completion by TLC or HPLC.

Experimental and Analytical Workflow

The overall process, from initial setup to final analysis, follows a streamlined and efficient path.

Figure 2: Complete workflow for the microwave-assisted synthesis and analysis of 6-aminopurine riboside analogs.

Conclusion

Microwave-assisted synthesis represents a significant advancement over traditional methods for the production of 6-substituted amino-9-(β-D-ribofuranosyl)purine analogs. The technology offers unparalleled speed, efficiency, and higher yields while enabling the use of environmentally benign solvents like water.[5][7] This protocol provides researchers and drug development professionals with a reliable and scalable method to rapidly generate diverse libraries of purine nucleosides for biological screening and further development.

References

• Qu, G., Han, S., Zhang, Z., et al. (2006). Microwave assisted synthesis of 6-Substituted aminopurine analogs in water. Journal of the Brazilian Chemical Society, 17(5), 915-921. [Link]

• Qu, G., Han, S., Zhang, Z., et al. (2006). Microwave assisted synthesis of 6-Substituted aminopurine analogs in water. ResearchGate. [Link]

• Leonelli, F., & Mason, T. J. (2015). Microwave-Assisted Synthesis of Bioactive Six-Membered Heterocycles and Their Fused Analogues. Molecules, 20(6), 10137-10185. [Link]

• Makarov, M. V., et al. (2023). Enzymatic Synthesis of 2-Chloropurine Arabinonucleosides with Chiral Amino Acid Amides at the C6 Position and an Evaluation of Antiproliferative Activity In Vitro. International Journal of Molecular Sciences, 24(7), 6223. [Link]

• Kemper, M., & Bräse, S. (2009). Microwave-Assisted Amination of a Chloropurine Derivative in the Synthesis of Acyclic Nucleoside Analogues. Synthesis, 2009(19), 3341-3344. [Link]

• Zapolsky, V. A., et al. (2019). Microwave-Assisted Synthesis, Structure, and Preliminary Biological Evaluation of Novel 6-Methoxy-5,6-dihydro-5-azapurines. ACS Omega, 4(11), 14513-14523. [Link]

• Roy, V., Pradère, U., & Agrofoglio, L. A. (2010). Microwave-assisted syntheses of nucleosides and their precursors. Future Medicinal Chemistry, 2(2), 177-192. [Link]

• Pourceau, G., et al. (2017). Chromophoric Nucleoside Analogues: Synthesis and Characterization of 6-Aminouracil-Based Nucleodyes. Molecules, 22(12), 2235. [Link]

• Patil, S. A., et al. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Advances, 13(48), 34007-34044. [Link]

• Varma, R. S. (2006). Revisiting Nucleophilic Substitution Reactions: Microwave-Assisted Synthesis of Azides, Thiocyanates, and Sulfones in an Aqueous Medium. The Journal of Organic Chemistry, 71(22), 8593-8596. [Link]

• Varma, R. S. (2014). Microwave-Assisted Chemistry: Synthetic Applications for Rapid Assembly of Nanomaterials and Organics. Accounts of Chemical Research, 47(4), 1027-1038. [Link]

• Padrón, J. M., et al. (2015). Microwave-assisted synthesis of novel purine nucleosides as selective cholinesterase inhibitors. Organic & Biomolecular Chemistry, 13(2), 524-534. [Link]

• ResearchGate. (n.d.). Structure of (a) adenine (6-aminopurine) and (b) 2-aminopurine. ResearchGate. [Link]

• Qu, G., Han, S., & Zhang, Z. (2006). Microwave assisted synthesis of 6-substituted aminopurine analogs in water. Mendeley. [Link]

• Thomas, K. (2018). Nucleophilic aromatic substitution: Using microwave chemistry. Morressier. [Link]

• Miyasaka, T., Suemune, H., & Arakawa, K. (1977). Studies on 6-C-substituted purine nucleosides. Reaction of 6-chloropurine ribonucleosides with active methylene compounds. Chemical & Pharmaceutical Bulletin, 25(11), 3054-3058. [Link]

• Bordoni, C., et al. (2019). Microwave-assisted organic synthesis of nucleoside ProTide analogues. RSC Advances, 9(36), 20689-20695. [Link]

• Zhou, X., et al. (2020). Efficient Synthesis of Purine Nucleoside Analogs by a New Trimeric Purine Nucleoside Phosphorylase from Aneurinibacillus migulanus AM007. Molecules, 25(23), 5707. [Link]

• Quora. (2021). What are the advantages of using a microwave in green synthesis?. Quora. [Link]

• Guo, H. M., et al. (2010). Microwave-Irradiated C6-Functionalization of 6-Chloropurine Nucleosides with Various Mild Nucleophiles under Solvent-Free Conditions. Green Chemistry, 12(12), 2148-2151. [Link]

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• 2. Microwave-Assisted Amination of a Chloropurine Derivative in the Synthesis of Acyclic Nucleoside Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nucleophilic aromatic substitution: Using microwave chemistry [morressier.com]
• 5. scielo.br [scielo.br]
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• 7. Microwave-assisted syntheses of nucleosides and their precursors - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Pressure Liquid Chromatography (HPLC) Methods for Precise Purine Analysis in Biological Matrices

An Application Guide and Standard Operating Protocol

Abstract: This document provides a comprehensive guide to the analysis of purines—such as hypoxanthine, xanthine, and uric acid—in biological samples using reverse-phase high-pressure liquid chromatography (RP-HPLC) with UV detection. It is designed for researchers, clinicians, and pharmaceutical scientists who require a robust, validated method for quantifying these critical biomarkers. This guide covers the fundamental principles, a detailed step-by-step protocol from sample preparation to data analysis, method validation strategies, and troubleshooting.

Introduction: The Significance of Purine Analysis

Purines are fundamental nitrogen-containing heterocyclic compounds essential for numerous biological processes, forming the basic structure of nucleic acids (adenine, guanine) and high-energy molecules like ATP. The catabolism of purines is a tightly regulated process, and its end product in humans is uric acid. Dysregulation in this pathway is linked to a variety of pathological conditions. For instance, elevated levels of uric acid (hyperuricemia) are a hallmark of gout and are associated with cardiovascular and kidney diseases. The precursor metabolites, hypoxanthine and xanthine, are also critical biomarkers for conditions such as hypoxia, ischemia, and certain genetic disorders like xanthinuria.

Therefore, the accurate quantification of these purine metabolites in biological matrices like plasma, serum, and urine is crucial for disease diagnosis, monitoring therapeutic interventions, and advancing drug development. High-Pressure Liquid Chromatography (HPLC) stands out as the gold standard for this application due to its high sensitivity, specificity, and reproducibility.

Foundational Principles: HPLC for Purine Separation

The separation of purine compounds by HPLC is most commonly achieved using reverse-phase (RP) chromatography . This technique's success hinges on the physicochemical properties of the purine molecules.

• The Stationary Phase: The heart of the separation is the column, typically packed with silica particles that have been chemically modified with nonpolar alkyl chains, most commonly 18-carbon chains (C18). This creates a hydrophobic stationary phase.

• The Mobile Phase: The mobile phase is a polar, aqueous solution, often a mixture of a buffer (e.g., phosphate or acetate buffer) and an organic modifier like methanol or acetonitrile.

• The Separation Mechanism: Purine molecules, being moderately polar, are introduced into the system dissolved in the mobile phase. As they travel through the column, they partition between the polar mobile phase and the nonpolar stationary phase. More polar analytes (like uric acid) have less affinity for the hydrophobic stationary phase and elute earlier. Less polar analytes will interact more strongly with the stationary phase and elute later. The precise separation is controlled by carefully adjusting the composition of the mobile phase, typically through a gradient elution where the percentage of the organic modifier is increased over time. This ensures that even compounds with subtle differences in polarity can be resolved into distinct peaks.

Diagram: General HPLC Workflow for Purine Analysis

Caption: A typical workflow for HPLC-based purine analysis.

Standard Operating Protocol: Quantifying Purines in Human Plasma

This protocol details a validated method for the simultaneous determination of hypoxanthine, xanthine, and uric acid in human plasma.

Required Materials and Instrumentation

• Instrumentation:

  • HPLC system with a binary pump, autosampler, column thermostat, and UV-Vis or Diode Array Detector (DAD).

  • Centrifuge capable of 14,000 x g.

  • Analytical balance, pH meter, vortex mixer.

• Columns & Consumables:

  • Reverse-Phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Syringe filters (0.22 µm, PVDF or similar).

  • HPLC vials with inserts.

• Reagents & Standards:

  • Uric acid, xanthine, hypoxanthine analytical standards (>99% purity).

  • Potassium dihydrogen phosphate (KH₂PO₄), analytical grade.

  • Acetonitrile (ACN) and Methanol (MeOH), HPLC grade.

  • Perchloric acid (PCA) or Trichloroacetic acid (TCA), analytical grade.

  • Ultrapure water (18.2 MΩ·cm).

Preparation of Standards and Mobile Phase

• Stock Standards (1 mg/mL): Accurately weigh and dissolve each purine standard in a small amount of 0.1 M NaOH, then dilute to final volume with ultrapure water. Store at -20°C.

• Working Standards: Prepare a series of calibration standards (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL) by serially diluting the stock solutions in the mobile phase A.

• Mobile Phase A (Aqueous Buffer): Prepare a 20 mM potassium phosphate buffer. Dissolve 2.72 g of KH₂PO₄ in 1 L of ultrapure water and adjust the pH to 3.5 using phosphoric acid. Filter through a 0.22 µm filter before use.

• Mobile Phase B (Organic Modifier): 100% Acetonitrile (HPLC Grade).

Sample Preparation Protocol (Plasma)

This step is critical for removing proteins, which can interfere with the analysis and damage the HPLC column.

• Thaw: Thaw frozen plasma samples on ice.

• Precipitation: To 200 µL of plasma in a microcentrifuge tube, add 400 µL of ice-cold 100% acetonitrile. This 1:2 ratio is effective for protein precipitation.

• Vortex: Vortex vigorously for 60 seconds to ensure thorough mixing and protein denaturation.

• Incubate: Incubate the mixture at 4°C for 20 minutes to allow for complete protein precipitation.

• Centrifuge: Centrifuge the tubes at 14,000 x g for 15 minutes at 4°C.

• Collect Supernatant: Carefully transfer the clear supernatant to a new tube.

• Filter: Filter the supernatant through a 0.22 µm syringe filter directly into an HPLC vial.

• Store: Keep samples at 4°C in the autosampler or store at -80°C for long-term storage.

HPLC Instrumental Conditions

The following table summarizes the instrumental parameters for the chromatographic separation.

Parameter	Setting
Column	C18, 4.6 x 150 mm, 5 µm
Column Temperature	30°C
Mobile Phase A	20 mM KH₂PO₄, pH 3.5
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	20 µL
UV Detection	254 nm
Run Time	15 minutes

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	100	0
8.0	85	15
8.1	100	0
15.0	100	0

Diagram: Purine Catabolism Pathway

Caption: Key analytes in the human purine degradation pathway.

Method Validation: Ensuring Trustworthy Data

To ensure the reliability of the results, the analytical method must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH). The key validation parameters are summarized below.

Parameter	Description	Typical Acceptance Criteria
Specificity	Ability to assess the analyte unequivocally in the presence of other components (e.g., matrix components, metabolites).	Peak purity analysis (DAD), no interfering peaks at the retention time of analytes in blank matrix.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Calibration curve with R² > 0.995 over the defined range.
Accuracy	The closeness of the test results to the true value.	% Recovery between 85-115% at three concentration levels (low, mid, high).
Precision	The degree of scatter between a series of measurements. Assessed as repeatability (intra-day) and intermediate precision (inter-day).	Relative Standard Deviation (RSD) ≤ 15%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-Noise ratio (S/N) ≥ 3.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	S/N ≥ 10; RSD ≤ 20%.

Data Analysis and Troubleshooting

• Quantification: Analyte concentrations in unknown samples are determined by plotting a calibration curve of peak area versus concentration for the prepared standards. The concentration of the unknown is then calculated from its peak area using the linear regression equation derived from the curve.

• System Suitability: Before running samples, inject a standard mixture to check system performance. Key parameters include retention time stability, peak resolution, and theoretical plates. For example, the resolution between xanthine and hypoxanthine should be greater than 1.5.

• Common Troubleshooting:

  • Peak Tailing: Often seen with acidic compounds like uric acid. Can be mitigated by lowering the mobile phase pH (as done in this protocol, pH 3.5) to suppress ionization.

  • Retention Time Drift: Usually caused by changes in mobile phase composition, temperature fluctuations, or column degradation. Ensure fresh mobile phase and a stable column temperature.

  • Poor Resolution: Can be addressed by optimizing the gradient, reducing the flow rate, or using a column with a smaller particle size for higher efficiency.

References

• Maiuolo, J., Oppedisano, F., Gratteri, S., Muscoli, C., & Mollace, V. (2016). Regulation of uric acid metabolism and excretion. International journal of cardiology, 213, 8–14. [Link]

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Boulanger, B., Rozet, E., & Chiap, P. (2006). An analysis of the SFSTP guide on validation of chromatographic bioanalytical methods: progresses and limitations. Journal of pharmaceutical and biomedical analysis, 42(3), 430-439. [Link]

• Waters Corporation. (2011). Analysis of Purines and Pyrimidines using ACQUITY UPLC H-Class System. Application Note. [Link]

• Zhao, L., Zhu, Y., & Liu, X. (2021). Simultaneous determination of seven purine metabolites in rat plasma by UPLC-MS/MS and its application to a pharmacokinetic study after oral administration of total alkaloids from Corydalis decumbens. Journal of Chromatography B, 1172, 122668. [Link]

Application Note: Utilizing 2-Aminopurine Analogs for Apoptosis Induction Studies

Introduction

2-Aminopurine (2-AP), a fluorescent analog of adenine, and its derivatives are versatile tools in molecular biology and drug development.[1][2][3][4] While widely recognized for their use as fluorescent probes to study nucleic acid structure and enzyme kinetics, 2-AP and other purine analogs also function as potent kinase inhibitors capable of inducing programmed cell death, or apoptosis.[5][6][7] This property makes them valuable for cancer research and for dissecting the complex signaling networks that govern cell fate. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 2-AP analogs to induce and study apoptosis in cell culture models. We will delve into the underlying mechanisms, provide detailed experimental protocols, and offer insights into data interpretation and troubleshooting.

Mechanism of Action: How 2-AP Analogs Trigger Apoptosis

The primary mechanism by which 2-aminopurine induces an apoptotic response is through its activity as a competitive inhibitor of ATP-binding sites on various protein kinases.[6] One of the most well-characterized targets is the double-stranded RNA-dependent protein kinase (PKR).[6][8]

The PKR-eIF2α Signaling Cascade:

• PKR Inhibition: In normal cellular processes, particularly in response to viral infection or other cellular stresses, PKR is activated.[8][9] Activated PKR then phosphorylates the alpha subunit of the eukaryotic initiation factor 2 (eIF2α).[6][8]

• eIF2α Phosphorylation and Translational Arrest: Phosphorylation of eIF2α leads to a global inhibition of protein synthesis, which is a potent trigger for apoptosis.[8][10][11] This translational arrest prevents the synthesis of short-lived anti-apoptotic proteins, tipping the cellular balance towards death.[10]

• Apoptosis Execution: The halt in protein synthesis, coupled with other stress signals, activates downstream executioner caspases (like Caspase-3 and Caspase-7), which dismantle the cell in an orderly fashion, leading to the characteristic morphological changes of apoptosis.[8][12]

While PKR is a major target, 2-AP can also inhibit other kinases involved in cell cycle control and DNA damage response, such as ATM and ATR.[5] This broader kinase inhibitory profile can contribute to its pro-apoptotic effects, often by disrupting cell cycle checkpoints and sensitizing cells to other death-inducing stimuli.[5][13][14]

Figure 1: Simplified signaling pathway of 2-AP in apoptosis modulation.

Experimental Design and Considerations

A well-designed experiment is crucial for obtaining reliable and interpretable data. The following workflow provides a general framework for apoptosis induction studies using 2-AP analogs.

Figure 2: General experimental workflow for 2-AP apoptosis studies.

1. Cell Line Selection: The choice of cell line is critical. Cancer cell lines are often used due to their altered cell cycle and apoptosis regulation. It is advisable to screen a panel of cell lines to identify those most sensitive to the specific 2-AP analog being studied.

2. Dose-Response and Time-Course Experiments:

• Dose-Response: To determine the optimal working concentration, perform a dose-response experiment. Treat cells with a range of 2-AP analog concentrations (e.g., 1 µM to 10 mM) for a fixed time (e.g., 24 or 48 hours). The goal is to determine the IC50 (half-maximal inhibitory concentration) value.

• Time-Course: Once an effective concentration is identified, perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to determine the optimal treatment duration for observing apoptosis.

3. Controls are Essential:

• Vehicle Control: Treat cells with the solvent used to dissolve the 2-AP analog (e.g., DMSO or PBS) at the same final concentration used in the experimental wells. This accounts for any effects of the solvent itself.

• Positive Control: Use a known apoptosis-inducing agent (e.g., Staurosporine, Camptothecin) to validate that the apoptosis detection assay is working correctly.[15]

• Untreated Control: Cells cultured in media alone serve as a baseline for cell health and viability.

Protocols

Protocol 1: Cell Culture and Treatment

• Cell Seeding: Plate cells in appropriate culture vessels (e.g., 6-well plates for flow cytometry) at a density that will ensure they are in the logarithmic growth phase and do not exceed 70-80% confluency at the time of harvest.

• Adherence: Allow cells to adhere and recover for 18-24 hours post-seeding.

• Preparation of 2-AP Analog: Prepare a stock solution of the 2-AP analog in a suitable solvent (e.g., DMSO). Further dilute the stock in complete culture medium to achieve the desired final concentrations.

• Treatment: Remove the old medium from the cells and replace it with the medium containing the 2-AP analog or the appropriate controls.

• Incubation: Incubate the cells for the predetermined time (from the time-course experiment) under standard culture conditions (e.g., 37°C, 5% CO2).

Protocol 2: Quantification of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

This is a widely used flow cytometry-based method to differentiate between healthy, early apoptotic, late apoptotic, and necrotic cells.[16][17]

• Principle: During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[16][17] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC, Alexa Fluor 488) and used to detect this event.[15][17] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells where membrane integrity is compromised.[16][17]

Materials:

• Annexin V-fluorophore conjugate (e.g., Annexin V-FITC)

• Propidium Iodide (PI) solution

• 1X Annexin V Binding Buffer

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+-free

• Treated and control cells in suspension

Procedure:

• Harvest Cells: For adherent cells, gently trypsinize and collect the cells. Combine them with any floating cells from the supernatant (which may already be apoptotic). For suspension cells, collect them directly.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of the Annexin V-fluorophore conjugate and 5 µL of the PI solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube. Analyze the samples by flow cytometry within one hour.

Data Interpretation:

• Annexin V (-) / PI (-): Live, healthy cells.

• Annexin V (+) / PI (-): Early apoptotic cells.

• Annexin V (+) / PI (+): Late apoptotic or necrotic cells.

• Annexin V (-) / PI (+): Necrotic cells (rarely observed with apoptosis inducers).

Data Presentation

Quantitative data, such as IC50 values from dose-response studies, should be summarized in a table for clear comparison across different cell lines or compounds.

2-AP Analog	Cell Line	IC50 (µM) after 48h	Primary Mechanism
2-Aminopurine	HeLa	1500	PKR Inhibition
2-Aminopurine	Jurkat	850	PKR Inhibition
Analog X	MCF-7	75	ATM/ATR Inhibition
Analog Y	A549	210	PKR/GCN2 Inhibition

Table 1: Example IC50 values for various 2-AP analogs in different cancer cell lines. Data is hypothetical and for illustrative purposes.

Troubleshooting

Problem	Possible Cause	Solution
High background apoptosis in vehicle control	Solvent (e.g., DMSO) toxicity	Reduce final solvent concentration to <0.1%. Ensure solvent is of high purity.
No apoptotic effect observed	Incorrect concentration or time	Perform thorough dose-response and time-course experiments. Check compound stability.
Cell line is resistant	Try a different cell line known to be sensitive or combine 2-AP with another agent.
High percentage of necrotic (PI-positive only) cells	Compound is causing necrosis, not apoptosis	This may be a true effect at high concentrations. Lower the dose. Confirm with other apoptosis markers (e.g., caspase activity).
Weak Annexin V signal	Insufficient incubation time	Ensure the 15-minute staining incubation is performed correctly. Check reagent expiration dates.
Low level of PS externalization	Confirm apoptosis with an alternative method, such as a Caspase-3/7 activity assay.

Conclusion

2-Aminopurine and its analogs are powerful chemical tools for inducing and studying apoptosis. Their ability to act as kinase inhibitors, particularly targeting the PKR/eIF2α pathway, provides a distinct mechanism for triggering programmed cell death. By following well-controlled experimental designs and utilizing robust detection methods like Annexin V/PI staining, researchers can effectively leverage these compounds to investigate the fundamental signaling pathways that control cell survival and death, with significant implications for cancer biology and the development of novel therapeutics.

References

• Huang, S., et al. (2003). Protein kinase inhibitor 2-aminopurine overrides multiple genotoxic stress-induced cellular pathways to promote cell survival. Oncogene, 22, 3721–3733. Available at: [Link]

• Hu, Y. M., & Levin, D. H. (1993). 2-Aminopurine inhibits the double-stranded RNA-dependent protein kinase both in vitro and in vivo. Journal of Interferon Research, 13(5), 323-328. Available at: [Link]

• Zinn, K., et al. (1988). 2-Aminopurine selectively inhibits the induction of beta-interferon, c-fos, and c-myc gene expression. Science, 240(4849), 210-213. Available at: [Link]

• Lakshmanan, U., & Salcedo, R. (2018). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 8(24), e3114. Available at: [Link]

• Andreassen, P. R., & Margolis, R. L. (1992). 2-Aminopurine overrides multiple cell cycle checkpoints in BHK cells. Proceedings of the National Academy of Sciences, 89(6), 2272-2276. Available at: [Link]

• Srivastava, S. P., et al. (1998). Induction of apoptosis and inhibition of signalling pathways by alkylated purines. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 405(2), 159-169. Available at: [Link]

• Marain, T. H., et al. (2001). Translation inhibition in apoptosis: caspase-dependent PKR activation and eIF2-alpha phosphorylation. Cell Death & Differentiation, 8(7), 714-723. Available at: [Link]

• Srivastava, S. P., et al. (2002). Double-stranded RNA-dependent Protein Kinase Phosphorylation of the α-Subunit of Eukaryotic Translation Initiation Factor 2 Mediates Apoptosis. Journal of Biological Chemistry, 277(25), 22168-22175. Available at: [Link]

• Kazemi, S., et al. (2007). eIF2α Phosphorylation Tips the Balance to Apoptosis during Osmotic Stress. Journal of Biological Chemistry, 282(4), 2315-2324. Available at: [Link]

• Wek, R. C., et al. (2006). The eIF2α kinases: their structures and functions. Trends in Biochemical Sciences, 31(10), 607-615. Available at: [Link]

• QIAGEN. (n.d.). Apoptosis Signaling Pathway. Retrieved from [Link]

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Application Notes and Protocols for Cytotoxicity Testing of Novel Nucleoside Analogs

Introduction: The Critical Role of Cytotoxicity Profiling for Nucleoside Analogs

Nucleoside analogs represent a cornerstone in the chemotherapy of cancers and viral infections.[1] These synthetic molecules mimic naturally occurring nucleosides and, upon intracellular phosphorylation to their active triphosphate forms, can interfere with DNA and RNA synthesis or inhibit key enzymes involved in nucleic acid metabolism.[1] The therapeutic efficacy of these compounds is intrinsically linked to their ability to induce cell death, or cytotoxicity, in target cells. Therefore, a rigorous and comprehensive evaluation of the cytotoxic potential of novel nucleoside analogs is a critical step in the preclinical drug development pipeline.

This guide provides a detailed framework for the experimental design and execution of cytotoxicity studies for novel nucleoside analogs. It is intended for researchers, scientists, and drug development professionals seeking to establish a robust in vitro testing cascade to characterize the cytotoxic profile of these promising therapeutic agents. We will delve into the rationale behind experimental choices, provide step-by-step protocols for key assays, and offer guidance on data interpretation, ensuring a scientifically sound approach to cytotoxicity assessment.

I. Foundational Experimental Design: A Multi-Parametric Approach

A single cytotoxicity assay provides only a narrow view of a compound's effect on a cell. A comprehensive understanding requires a multi-parametric approach that interrogates different cellular events associated with cytotoxicity. This strategy enhances the reliability of the findings and provides deeper insights into the mechanism of action of the novel nucleoside analog.

A. The Strategic Selection of Cell Lines

The choice of cell lines is a pivotal decision in the design of cytotoxicity studies and can significantly influence the outcome and clinical relevance of the results.[2][3]

• Rationale for Selection:

  • Disease Relevance: Employ cell lines derived from the target malignancy (e.g., various leukemia, lymphoma, or solid tumor cell lines for anticancer nucleoside analogs). The NCI-60 panel, a collection of 60 human tumor cell lines, is a valuable resource for initial broad-spectrum screening.[4][5]

  • Genetic and Phenotypic Diversity: Utilize a panel of cell lines with diverse genetic backgrounds to identify potential biomarkers of sensitivity or resistance.[2] Tools like CELLector can aid in selecting clinically relevant cell lines based on genomic data.[2]

  • Inclusion of a Non-Malignant Control: It is crucial to assess the compound's selectivity by including a non-malignant cell line (e.g., human embryonic kidney cells HEK293, or normal human fibroblasts) to determine the therapeutic window.[6]

  • Drug Transporter Expression: Consider the expression levels of nucleoside transporters in the selected cell lines, as these can significantly impact the uptake and subsequent cytotoxicity of the analog.

• Recommended Cell Line Panel for Initial Screening:

Cell Line Category	Examples	Rationale
Hematological Malignancies	CCRF-CEM, HL-60, K-562, MOLT-4	Nucleoside analogs are frequently used in the treatment of leukemias and lymphomas.
Solid Tumors	MCF-7 (Breast), HCT-116 (Colon), A549 (Lung), HeLa (Cervical)	To assess broad applicability against different cancer types.[6]
Non-Malignant Control	HEK293, MRC-5	To evaluate selective toxicity towards cancer cells.[6]

B. Establishing Optimal Dosing and Exposure Times

• Concentration Range: A wide range of concentrations should be tested to generate a complete dose-response curve. A common starting point is a serial dilution from a high concentration (e.g., 100 µM) down to the nanomolar range.

• Exposure Duration: The duration of drug exposure should be sufficient to observe a cytotoxic effect. Typical incubation times for nucleoside analogs are 24, 48, and 72 hours.[7][8] Time-course experiments are essential to understand the kinetics of the cytotoxic response.[9]

II. Core Cytotoxicity Assays: A Triad of Viability, Membrane Integrity, and Apoptosis

A robust cytotoxicity assessment should incorporate assays that measure different cellular parameters. We recommend a primary screening cascade that includes a metabolic activity assay, a membrane integrity assay, and an apoptosis assay.

A. Assessment of Metabolic Activity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability by measuring the metabolic activity of mitochondrial dehydrogenases.[10] In viable cells, these enzymes reduce the yellow tetrazolium salt MTT to purple formazan crystals, the amount of which is proportional to the number of living cells.[10]

Workflow for Cytotoxicity Assessment:

Caption: A multiparametric workflow for cytotoxicity testing.

Detailed Protocol: MTT Assay [11][12][13]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[7]

• Compound Treatment: The next day, replace the medium with fresh medium containing serial dilutions of the novel nucleoside analog. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug like doxorubicin).

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[11][13]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution of the formazan.[13] Measure the absorbance at 570-590 nm using a microplate reader. A reference wavelength of 620-690 nm can be used to subtract background absorbance.[13]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the log of the compound concentration to determine the half-maximal inhibitory concentration (IC50).[14][15]

B. Assessment of Membrane Integrity: The LDH Assay

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the release of the cytosolic enzyme LDH into the culture medium upon plasma membrane damage.[16] This assay is a reliable indicator of cell lysis and necrosis.

Principle of the LDH Assay:

Caption: Enzymatic cascade in the LDH cytotoxicity assay.

Detailed Protocol: LDH Assay [17][18]

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1-3).

• Sample Collection: After the incubation period, carefully collect a small aliquot (e.g., 10-50 µL) of the cell culture supernatant from each well.

• LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH reaction mixture (containing lactate, NAD+, and a tetrazolium salt) according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH activity in the treated wells to the spontaneous LDH release (vehicle control) and the maximum LDH release (from cells lysed with a lysis buffer).[7]

C. Elucidating the Mode of Cell Death: Apoptosis Assays

Many anticancer drugs, including nucleoside analogs, induce apoptosis or programmed cell death.[19] It is therefore crucial to determine if the observed cytotoxicity is due to apoptosis.

1. Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay is a gold standard for detecting apoptosis.[20][21] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[22][23] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and used to detect exposed PS.[20][22] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live and early apoptotic cells with intact membranes but can enter late apoptotic and necrotic cells.[23]

Interpretation of Annexin V/PI Staining:

Cell Population	Annexin V Staining	PI Staining	Interpretation
Quadrant 1 (Q1)	Negative	Positive	Necrotic Cells
Quadrant 2 (Q2)	Positive	Positive	Late Apoptotic/Necrotic Cells
Quadrant 3 (Q3)	Negative	Negative	Live Cells
Quadrant 4 (Q4)	Positive	Negative	Early Apoptotic Cells

Detailed Protocol: Annexin V/PI Staining [21][23]

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the nucleoside analog at concentrations around the IC50 value for 24-48 hours.

• Cell Harvesting: Collect both adherent and suspension cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add FITC-conjugated Annexin V and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour of staining.

2. Caspase Activity Assays

Caspases are a family of proteases that play a central role in the execution of apoptosis.[24][25] Caspase activity assays measure the cleavage of specific fluorogenic or chromogenic substrates by activated caspases, providing a direct measure of apoptosis induction.[25][26] Assays for key effector caspases like caspase-3 and caspase-7 are commonly used.[27]

Detailed Protocol: Caspase-3/7 Activity Assay [27][28]

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with the nucleoside analog.

• Reagent Addition: After the desired incubation time, add the caspase-3/7 reagent (containing a luminogenic substrate) to each well.

• Incubation: Incubate the plate at room temperature for 1-2 hours.

• Luminescence Measurement: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of caspase-3/7 activity.

III. Advanced Characterization: Proliferation and Cell Cycle Analysis

To further characterize the effects of novel nucleoside analogs, proliferation and cell cycle assays can provide valuable insights.

A. Cell Proliferation Assay: BrdU Incorporation

The BrdU (5-bromo-2'-deoxyuridine) assay measures DNA synthesis and is a direct indicator of cell proliferation.[29][30] BrdU, a synthetic analog of thymidine, is incorporated into newly synthesized DNA during the S-phase of the cell cycle and can be detected with a specific antibody.[29][30][31]

Detailed Protocol: BrdU Assay [29][32]

• Cell Seeding and Treatment: Seed and treat cells as described for other assays.

• BrdU Labeling: Add BrdU labeling solution to the cells and incubate for 2-24 hours, depending on the cell proliferation rate.[30]

• Fixation and Denaturation: Fix the cells and denature the DNA to allow the anti-BrdU antibody to access the incorporated BrdU.

• Antibody Incubation: Incubate the cells with an anti-BrdU antibody, followed by a fluorescently labeled secondary antibody.

• Detection: Quantify the signal using a fluorescence microplate reader or by flow cytometry.

B. Cell Cycle Analysis

Nucleoside analogs often exert their cytotoxic effects by disrupting the cell cycle. Flow cytometry-based cell cycle analysis using a DNA-staining dye like propidium iodide can reveal the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) and identify cell cycle arrest at specific checkpoints.

IV. Data Analysis and Interpretation

• IC50 Determination: The IC50 value, the concentration of a drug that inhibits a biological process by 50%, is a key measure of a drug's potency.[33] It is determined by fitting the dose-response data to a sigmoidal curve using non-linear regression analysis.[14][34] Software such as GraphPad Prism is commonly used for this purpose.[15]

• Selectivity Index (SI): The SI is a ratio that compares the cytotoxicity of a compound in non-malignant cells to its cytotoxicity in cancer cells (SI = IC50 in normal cells / IC50 in cancer cells). A higher SI value indicates greater selectivity for cancer cells.

• Mechanism of Action: By integrating the results from the various assays, a comprehensive picture of the nucleoside analog's cytotoxic mechanism can be formulated. For example, a compound that is positive in the MTT, LDH, Annexin V, and caspase assays likely induces apoptotic cell death.

V. Conclusion and Future Directions

The experimental framework outlined in this guide provides a robust and comprehensive approach to the in vitro cytotoxicity testing of novel nucleoside analogs. By employing a multi-parametric strategy that interrogates cell viability, membrane integrity, apoptosis, and proliferation, researchers can gain a thorough understanding of a compound's cytotoxic profile. This detailed characterization is essential for identifying promising lead candidates for further preclinical and clinical development in the fight against cancer and viral diseases. Future studies may also incorporate more complex 3D cell culture models, such as spheroids or organoids, which more closely mimic the in vivo tumor microenvironment.[5]

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Application Notes and Protocols for Click Chemistry Modification of Purine Nucleosides

Introduction: The Convergence of Purine Nucleoside Chemistry and Bioorthogonal Ligation

Purine nucleosides, fundamental components of nucleic acids, are cornerstones of cellular life, participating in everything from genetic information storage to metabolic regulation and energy transfer.[1] Their structural analogs have long been a fertile ground for therapeutic development, yielding a number of clinically approved antiviral and anticancer agents.[2][3] The quest for novel purine nucleoside-based drugs with improved efficacy, selectivity, and pharmacokinetic profiles is a continuous effort in medicinal chemistry.[4][5]

A significant leap in the ability to modify and functionalize these vital biomolecules came with the advent of "click chemistry".[1][6] This suite of reactions, characterized by high efficiency, selectivity, and mild, often aqueous, reaction conditions, provides a robust toolkit for the precise chemical modification of complex molecules.[1][7][8] The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and its metal-free counterpart, the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), have emerged as the preeminent click reactions for bioconjugation.[1][9][][11] These bioorthogonal reactions, which proceed without interfering with native biochemical processes, have revolutionized the way researchers can label, conjugate, and assemble purine nucleoside-based constructs for a vast array of applications in drug discovery, diagnostics, and chemical biology.[12][13][14]

This technical guide provides an in-depth exploration of the application of click chemistry to purine nucleoside modification. We will delve into the core methodologies, provide detailed, field-proven protocols, and showcase the diverse applications of this powerful chemical ligation strategy.

Core Methodologies: A Tale of Two Clicks

The 1,3-dipolar cycloaddition between an azide and an alkyne to form a stable triazole ring is the lynchpin of click chemistry in this context.[1] This transformation can be achieved through two primary pathways:

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the workhorse of click chemistry, lauded for its speed and reliability.[8][15] The reaction is catalyzed by a Cu(I) species, which is typically generated in situ from a Cu(II) salt (e.g., CuSO₄) and a reducing agent like sodium ascorbate.[8][16] The use of a stabilizing ligand, such as tris-(benzyltriazolylmethyl)amine (TBTA) or the water-soluble tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is crucial to protect the Cu(I) catalyst from oxidation and enhance the reaction rate, particularly in biological milieu.[8][17]

Mechanism of CuAAC:

The generally accepted mechanism involves the formation of a copper acetylide intermediate, which then reacts with the azide in a stepwise fashion to form the triazole product. The ligand plays a critical role in stabilizing the copper catalyst and facilitating the reaction.

Caption: Mechanism of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Advantages of CuAAC:

• High reaction rates and yields.

• Forms a regioselective 1,4-disubstituted triazole.[15]

• Tolerant of a wide range of functional groups.

Limitations of CuAAC:

• The inherent cytotoxicity of copper can be a concern for in vivo and live-cell applications.[18]

• Reactive oxygen species (ROS) can be generated by the Cu/ascorbate system, potentially damaging sensitive biomolecules.[8]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

To circumvent the issue of copper toxicity, the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) was developed.[][18] This reaction is a cornerstone of bioorthogonal chemistry and does not require a metal catalyst.[][12] The driving force for SPAAC is the high ring strain of a cyclooctyne, the smallest stable cyclic alkyne.[18] This strain is released upon cycloaddition with an azide, dramatically lowering the activation energy and allowing the reaction to proceed rapidly at physiological temperatures.[18] Various cyclooctyne derivatives, such as dibenzocyclooctyne (DBCO), have been developed with optimized stability and reactivity.[11][19]

Mechanism of SPAAC:

SPAAC is a concerted [3+2] cycloaddition reaction. The high energy of the strained alkyne allows the reaction to proceed without the need for a catalyst.

Caption: Mechanism of the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Advantages of SPAAC:

• Copper-free, making it highly biocompatible and suitable for live-cell and in vivo studies.[18]

• Highly selective and bioorthogonal.[]

Limitations of SPAAC:

• The synthesis of strained cyclooctynes can be complex.[11]

• Reaction kinetics can be slower than CuAAC, although highly reactive cyclooctynes have been developed to address this.[11][19]

Synthesis of Click-Ready Purine Nucleosides

The successful application of click chemistry to purine nucleosides hinges on the efficient synthesis of precursors bearing either an azide or a terminal alkyne.[20][21] These functional groups can be introduced at various positions on both the purine base and the sugar moiety.

Modification of the Purine Base

The C2, C6, and C8 positions of the purine ring are common sites for modification.[22][23]

• C8-Alkynylation: A common strategy involves the Sonogashira cross-coupling reaction of an 8-halogenated purine nucleoside (e.g., 8-bromo-2'-deoxyadenosine) with a terminal alkyne.[24][25] This method is effective for introducing alkyne handles directly onto the purine base.[24]

• C2 and C6 Modifications: These positions can be functionalized through nucleophilic substitution reactions. For example, a 2,6-dichloropurine nucleoside can be treated with sodium azide to introduce an azido group at the 6-position.[26] Subsequent reactions can then be used to modify the 2-position.[26]

Modification of the Sugar Moiety

The 2', 3', and 5' positions of the (deoxy)ribose ring offer additional sites for introducing click handles.

• Azide Introduction: Azido groups can be introduced by nucleophilic substitution of a leaving group (e.g., a tosylate) on the sugar ring with sodium azide. This is a common method for preparing azido-modified nucleosides.[21]

• Alkyne Introduction: Alkyne groups can be installed via ether or ester linkages, for instance, by reacting a free hydroxyl group on the sugar with an alkyne-containing electrophile.[9]

Applications in Drug Discovery and Chemical Biology

The ability to easily conjugate purine nucleosides to a wide variety of molecules has opened up new avenues in therapeutic and diagnostic development.[1][6]

Antiviral and Anticancer Drug Development

Many nucleoside analogs are known for their significant impact on cancer and viral disease therapies.[1][2] Click chemistry provides a powerful platform for rapidly generating libraries of novel purine nucleoside analogs with diverse functionalities to screen for enhanced biological activity.[1] For example, 2'-C-methyl nucleosides with various purine modifications, including triazoles formed via click chemistry, have been synthesized and evaluated as potential anti-HCV agents.[26]

Bioconjugation for Targeted Therapies and Diagnostics

Click chemistry allows for the conjugation of purine nucleosides to various functional molecules:

• Targeting Ligands: Conjugating a purine nucleoside drug to a molecule that targets a specific cell type can enhance its therapeutic index and reduce off-target toxicity.

• Fluorescent Dyes: Attaching a fluorescent probe via a click reaction enables the visualization and tracking of nucleosides in biological systems.[19]

• Other Biomolecules: Purine nucleosides have been "clicked" to bile acids, peptides, and other molecules to create hybrid compounds with unique pharmacological properties.[1]

DNA and RNA Labeling

Alkyne- or azide-modified purine nucleoside triphosphates can be incorporated into DNA or RNA strands enzymatically, for example, through PCR.[27] The resulting nucleic acids can then be functionalized using click chemistry for applications in diagnostics, imaging, and studies of nucleic acid structure and function.[9][27]

Detailed Experimental Protocols

The following protocols are provided as a general guide. Optimization may be required for specific substrates.

Protocol 1: General Procedure for CuAAC on a Purine Nucleoside

This protocol describes a typical CuAAC reaction for conjugating an alkyne-modified purine nucleoside with an azide-containing molecule.

Materials:

• Alkyne-modified purine nucleoside (1 equivalent)

• Azide-containing molecule (1.1 equivalents)

• Copper(II) sulfate (CuSO₄) solution (e.g., 20 mM in water)

• Sodium ascorbate solution (freshly prepared, e.g., 100 mM in water)

• THPTA ligand solution (e.g., 50 mM in water)

• Solvent (e.g., a mixture of t-BuOH/THF/H₂O)[20]

• Inert gas (Argon or Nitrogen)

Procedure:

• Dissolve the alkyne-modified purine nucleoside and the azide-containing molecule in the chosen solvent system in a reaction vessel.

• De-gas the solution by bubbling with an inert gas for 10-15 minutes.

• In a separate tube, prepare the catalyst premix. Add the THPTA ligand solution to the CuSO₄ solution (a 5:1 ligand to copper ratio is common).[16] Vortex briefly.

• Add the catalyst premix to the reaction mixture. The final concentration of CuSO₄ is typically in the range of 100 µM to 1 mM.[8][16]

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final concentration of sodium ascorbate is typically 5-10 times that of the copper sulfate.[16][17]

• Stir the reaction at room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions are often complete within 1-18 hours.[1]

• Upon completion, quench the reaction (e.g., with a solution of EDTA to chelate the copper).

• Purify the product using an appropriate method, such as column chromatography on silica gel.

Causality Behind Choices:

• Inert Atmosphere: Prevents the oxidation of the Cu(I) catalyst to the inactive Cu(II) state.

• Ligand (THPTA): The water-soluble THPTA ligand stabilizes the Cu(I) catalyst, prevents its disproportionation, and accelerates the reaction. It also helps to mitigate copper-induced damage to biomolecules.[17]

• Sodium Ascorbate: Acts as a reducing agent to continuously regenerate the active Cu(I) catalyst from any Cu(II) that forms.[8]

Protocol 2: General Procedure for SPAAC on a Purine Nucleoside

This protocol outlines a typical copper-free click reaction between an azide-modified purine nucleoside and a DBCO-functionalized molecule.

Materials:

• Azide-modified purine nucleoside (1 equivalent)

• DBCO-functionalized molecule (1-1.5 equivalents)

• Biocompatible solvent (e.g., PBS, DMSO, or a mixture)

• Reaction vessel

Procedure:

• Dissolve the azide-modified purine nucleoside in the chosen solvent.

• Add the DBCO-functionalized molecule to the solution.

• Incubate the reaction mixture at a suitable temperature (typically room temperature to 37°C).[18]

• Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from a few hours to overnight, depending on the reactivity of the specific cyclooctyne.[18]

• Once the reaction is complete, the product can often be used directly in biological applications or purified by standard methods like HPLC if necessary.

Causality Behind Choices:

• DBCO: This strained alkyne is chosen for its good balance of reactivity and stability in aqueous environments, making it well-suited for bioorthogonal applications.[18]

• Copper-Free: The absence of a copper catalyst makes this method ideal for applications in living cells or with sensitive biomolecules where copper toxicity is a concern.[18]

Protocol 3: Example Synthesis of an Alkyne-Modified Purine Nucleoside (C8-Alkynylation)

This protocol is based on the Sonogashira coupling to produce an 8-alkynyl-2'-deoxyadenosine derivative.[24]

Materials:

• 8-Bromo-2'-deoxyadenosine (1 equivalent)

• Terminal alkyne (e.g., propargyl alcohol, 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.1 equivalents)

• Copper(I) iodide (CuI, 0.2 equivalents)

• Base (e.g., triethylamine)

• Solvent (e.g., DMF)

• Inert atmosphere

Procedure:

• To a solution of 8-bromo-2'-deoxyadenosine in DMF, add the terminal alkyne, triethylamine, CuI, and Pd(PPh₃)₄ under an inert atmosphere.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitor by TLC).

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 8-alkynyl-2'-deoxyadenosine.

Data Summary Table

Reaction Type	Catalyst	Key Reagents	Typical Conditions	Advantages	Limitations
CuAAC	Cu(I)	CuSO₄, Sodium Ascorbate, Ligand (e.g., THPTA)	Aqueous/Organic mixtures, Room Temp	Fast, High Yield, Regioselective	Copper toxicity, Potential for ROS
SPAAC	None	Strained Alkyne (e.g., DBCO)	Aqueous buffers, Physiological Temp	Bioorthogonal, Copper-free, High Selectivity	Slower kinetics, Synthesis of strained alkyne

General Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and application of a click-modified purine nucleoside for drug discovery.

Caption: General workflow for modified purine nucleoside synthesis and application.

Conclusion

Click chemistry has profoundly impacted the field of purine nucleoside research, providing a powerful and versatile platform for creating novel molecular architectures. The CuAAC and SPAAC reactions offer complementary approaches for the efficient and selective modification of these vital biomolecules. By enabling the straightforward conjugation of purine nucleosides to a wide range of functional moieties, click chemistry continues to fuel innovation in the development of new therapeutics, diagnostics, and chemical biology tools. The protocols and insights provided in this guide are intended to empower researchers to harness the full potential of this remarkable chemical ligation strategy in their own work.

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In Vivo Studies of Purine Derivatives: A Comprehensive Guide for Preclinical Research

This document provides an in-depth guide for researchers, scientists, and drug development professionals on the design and execution of in vivo studies involving purine derivatives in animal models. It is structured to provide not just procedural steps, but also the scientific rationale behind these methodologies, ensuring a robust and reproducible experimental framework.

Introduction: The Significance of Purine Derivatives in Pharmacology

Purine derivatives are a class of molecules fundamental to numerous biological processes.[1] As components of nucleic acids, energy carriers (ATP), and signaling molecules, their therapeutic potential is vast and spans multiple disease areas, including oncology, neurodegenerative disorders, inflammation, and infectious diseases.[2][3][4] Understanding the in vivo behavior of novel purine analogs is a critical step in the drug development pipeline, providing essential data on pharmacokinetics, efficacy, and safety. This guide will navigate the complexities of conducting these studies, offering detailed protocols and expert insights to ensure the generation of high-quality, translatable data.

Experimental Design: Foundational Principles for Success

A well-designed in vivo study is the bedrock of reliable preclinical data. The following sections outline the key considerations for designing studies involving purine derivatives.

Animal Model Selection

The choice of animal model is paramount and should be driven by the specific research question and the therapeutic target of the purine derivative.

Animal Model	Key Characteristics & Rationale for Use	Common Applications for Purine Derivative Studies
Mice (Mus musculus)	Well-characterized genetics, numerous transgenic strains available, relatively low cost, and ease of handling. Widely used for initial efficacy and toxicity screening.	Oncology[5], neurodegenerative diseases[6][7][8], inflammation.
Rats (Rattus norvegicus)	Larger size facilitates surgical procedures and repeated blood sampling. Often preferred for pharmacokinetic and toxicology studies due to physiological similarities to humans in some aspects.	Pharmacokinetics, toxicology, cardiovascular diseases, renal disease models.
Rabbits (Oryctolagus cuniculus)	Larger blood volume allows for extensive pharmacokinetic profiling from a single animal. Useful for studying dermal absorption and ocular indications.	Pharmacokinetics, dermal and ocular drug delivery.
Zebrafish (Danio rerio)	Rapid development, optical transparency of embryos, and high-throughput screening capabilities make them suitable for early-stage toxicity and efficacy studies.	Developmental toxicity, high-throughput screening of compound libraries.
Non-human Primates	Closest physiological and genetic similarity to humans. Typically used in late-stage preclinical development for safety and efficacy confirmation before human clinical trials.	Confirmatory safety and efficacy studies for lead candidates.

Expert Insight: The selection of the appropriate animal model should also consider the metabolic pathways of the purine derivative. For instance, in studies of hyperuricemia, rodent models may require the use of a uricase inhibitor, as most rodents possess the enzyme uricase, which is absent in humans.

Route of Administration

The route of administration should align with the intended clinical application of the purine derivative. The following table summarizes the most common routes and their key features.

Route of Administration	Description	Advantages	Disadvantages
Oral (p.o.)	Administration via the mouth, typically using gavage.[9][10]	Mimics the most common route of drug administration in humans, convenient for chronic dosing.	Subject to first-pass metabolism, variable absorption depending on formulation and gastrointestinal conditions.[11]
Intraperitoneal (i.p.)	Injection into the peritoneal cavity.[12][13]	Rapid absorption, bypasses first-pass metabolism, technically straightforward.	Not a common clinical route in humans, risk of injection into abdominal organs.
Intravenous (i.v.)	Injection directly into a vein, typically the tail vein in rodents.[8][14][15]	100% bioavailability, rapid onset of action, precise dose delivery.	Technically challenging, can cause stress to the animal, not suitable for poorly soluble compounds.
Subcutaneous (s.c.)	Injection into the space between the skin and underlying muscle.	Slower, more sustained absorption compared to i.p. or i.v., suitable for suspensions and implants.	Slower onset of action, potential for local irritation.

Causality in Experimental Choice: The choice of vehicle for administering a purine derivative is critical, especially for poorly soluble compounds. For oral gavage, aqueous vehicles like 0.5% methylcellulose or carboxymethylcellulose are often used to create a uniform suspension.[16][17] For parenteral routes, co-solvents such as polyethylene glycol (PEG) or cyclodextrins may be necessary to achieve the desired concentration.[11] It is crucial to conduct vehicle toxicity studies to ensure that the chosen vehicle does not have confounding biological effects.

Detailed Protocols: A Step-by-Step Guide

The following protocols provide detailed, step-by-step instructions for common procedures in in vivo studies of purine derivatives.

Protocol for Oral Gavage in Mice

Objective: To administer a precise volume of a purine derivative formulation directly into the stomach of a mouse.

Materials:

• Appropriately sized gavage needle (18-20 gauge for adult mice) with a ball tip.[9]

• Syringe

• Purine derivative formulation

• Animal scale

Procedure:

• Animal Preparation: Weigh the mouse to determine the correct dosing volume. The maximum recommended volume for oral gavage in mice is 10 ml/kg.[9][10]

• Restraint: Gently restrain the mouse by the scruff of the neck to immobilize the head.

• Needle Insertion: Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus. The needle should pass with minimal resistance. If resistance is met, withdraw and reposition.

• Administration: Once the needle is in the esophagus, gently depress the syringe plunger to administer the formulation.

• Withdrawal: Smoothly withdraw the gavage needle.

• Observation: Monitor the animal for any signs of distress, such as labored breathing or leakage of the formulation from the mouth or nose.

Protocol for Intraperitoneal (i.p.) Injection in Rats

Objective: To administer a purine derivative into the peritoneal cavity of a rat for systemic absorption.

Materials:

• Sterile syringe and needle (23-25 gauge for rats).[18]

• Purine derivative solution

• 70% ethanol or other suitable antiseptic

Procedure:

• Animal Restraint: Restrain the rat securely, exposing the abdomen.

• Site Preparation: Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum.[12][13] Cleanse the area with an antiseptic wipe.

• Injection: Insert the needle at a 45-degree angle into the peritoneal cavity. Aspirate briefly to ensure that a blood vessel or organ has not been punctured.[12][13]

• Administration: Inject the solution at a steady rate.

• Withdrawal: Withdraw the needle and apply gentle pressure to the injection site if necessary.

• Observation: Return the animal to its cage and monitor for any adverse reactions.

Protocol for Blood Collection from the Tail Vein in Mice

Objective: To collect a small volume of blood from a mouse for pharmacokinetic or biomarker analysis.

Materials:

• Restraining device

• Heat lamp or warming pad

• Sterile lancet or small gauge needle

• Micro-hematocrit tubes or other collection vials

• Gauze

Procedure:

• Animal Preparation: Place the mouse in a restraining device. Warm the tail using a heat lamp or warming pad to dilate the lateral tail veins.[19]

• Vein Puncture: Using a sterile lancet or needle, make a small puncture in one of the lateral tail veins.

• Blood Collection: Collect the blood into a micro-hematocrit tube or other suitable collection vial.

• Hemostasis: After collecting the desired volume, apply gentle pressure to the puncture site with gauze until the bleeding stops.[19]

• Recovery: Return the mouse to its cage and monitor for any signs of distress.

Protocol for Tissue Harvesting

Objective: To collect tissues from an animal model for the analysis of purine derivative distribution and metabolite profiling.

Materials:

• Surgical scissors and forceps

• Phosphate-buffered saline (PBS)

• Liquid nitrogen or dry ice

• Cryovials or other storage containers

Procedure:

• Euthanasia: Euthanize the animal using an IACUC-approved method.

• Dissection: Rapidly dissect the tissues of interest.[5]

• Washing: Briefly rinse the tissues in ice-cold PBS to remove excess blood.

• Snap-Freezing: Immediately snap-freeze the tissues in liquid nitrogen or on dry ice to halt metabolic activity.[5]

• Storage: Store the frozen tissues at -80°C until analysis.

Analytical Methodologies: Quantifying Purine Derivatives and Their Metabolites

Accurate quantification of the parent purine derivative and its metabolites in biological matrices is essential for pharmacokinetic and pharmacodynamic studies. High-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most commonly employed techniques.

Sample Preparation for HPLC and LC-MS/MS Analysis

Objective: To extract purine derivatives from biological samples and prepare them for chromatographic analysis.

Rationale for Key Steps:

• Protein Precipitation: Proteins can interfere with chromatographic analysis and damage the column. Perchloric acid is an effective agent for precipitating proteins while preserving adenylate concentrations.[20]

• Anticoagulant Selection: For plasma samples, EDTA is often preferred as it chelates calcium ions, preventing clotting, and also inhibits some enzymes that could degrade purine derivatives.[21] Heparin is another common anticoagulant, but it can interfere with some downstream applications like PCR.[22]

Protocol for Plasma Sample Preparation:

• Blood Collection: Collect whole blood into tubes containing EDTA.[23]

• Plasma Separation: Centrifuge the blood at 1000 x g for 15 minutes at 4°C to separate the plasma.[23]

• Protein Precipitation: Add cold 4 M perchloric acid to the plasma to a final concentration of 0.4 M and mix thoroughly.[23]

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[23]

• Neutralization: Transfer the supernatant to a new tube and neutralize the pH to 7.0 with a solution of potassium carbonate.[23]

• Filtration: Centrifuge to remove the potassium perchlorate precipitate and filter the supernatant through a 0.22 µm filter before analysis.

HPLC and LC-MS/MS Analysis

The specific chromatographic conditions will depend on the physicochemical properties of the purine derivative being analyzed. A typical setup would involve a C18 reversed-phase column with a mobile phase gradient of an aqueous buffer (e.g., ammonium acetate or formic acid) and an organic solvent (e.g., acetonitrile or methanol).[14] Detection can be achieved using a UV detector or, for higher sensitivity and selectivity, a tandem mass spectrometer.[24]

Pharmacokinetic Data Analysis

Pharmacokinetic (PK) analysis is used to characterize the absorption, distribution, metabolism, and excretion (ADME) of a drug in the body.[24]

Key PK Parameters:

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• AUC: Area under the plasma concentration-time curve, representing total drug exposure.

• t1/2: Elimination half-life.

• CL: Clearance.

• Vd: Volume of distribution.

Data Analysis Workflow:

• Data Collection: Collect plasma samples at various time points after drug administration.

• Bioanalysis: Quantify the concentration of the purine derivative in each plasma sample using a validated analytical method.

• PK Modeling: Use specialized software (e.g., NONMEM, Phoenix WinNonlin) to perform non-compartmental or compartmental analysis of the concentration-time data to calculate the key PK parameters.[24]

Disease-Specific Animal Models and Efficacy Studies

The following sections provide examples of how to utilize specific animal models to evaluate the efficacy of purine derivatives in different disease contexts.

Animal Models of Neurodegenerative Disease

Example: Mouse Model of Alzheimer's Disease Transgenic mouse models that overexpress amyloid precursor protein (APP) and presenilin 1 (PS1) mutations, such as the 5xFAD model, are commonly used to study Alzheimer's disease pathology.[7]

Protocol for Efficacy Study:

• Animal Model: Use 5xFAD transgenic mice and wild-type littermates as controls.

• Treatment: Administer the purine derivative or vehicle to the mice for a specified duration, starting before or after the onset of pathology.

• Behavioral Testing: Assess cognitive function using tests such as the Morris water maze or Y-maze.

• Histopathological Analysis: After the treatment period, sacrifice the animals and collect brain tissue for immunohistochemical analysis of amyloid plaques and neuroinflammation markers.

• Biochemical Analysis: Analyze brain homogenates for levels of amyloid-beta peptides and inflammatory cytokines.

Animal Models of Cancer

Example: Xenograft Mouse Model of Human Cancer Immunocompromised mice (e.g., nude or SCID mice) are used to grow human tumor xenografts, allowing for the in vivo evaluation of anticancer agents.[5]

Protocol for Efficacy Study:

• Tumor Implantation: Subcutaneously implant human cancer cells into the flank of immunocompromised mice.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers.

• Treatment: Once the tumors reach a specified size, randomize the mice into treatment and control groups and begin administration of the purine derivative or vehicle.

• Efficacy Assessment: Continue to monitor tumor growth throughout the study. The primary endpoint is typically tumor growth inhibition.

• Toxicity Assessment: Monitor the body weight and overall health of the animals to assess the toxicity of the treatment.

Visualization of Signaling Pathways and Workflows

Visualizing complex biological pathways and experimental workflows can greatly enhance understanding. The following diagrams are generated using Graphviz (DOT language).

Purinergic Signaling Pathway

Caption: Overview of the purinergic signaling cascade.

Experimental Workflow for In Vivo Efficacy Study

Caption: General workflow for an in vivo efficacy study.

Conclusion

The successful execution of in vivo studies with purine derivatives requires a multifaceted approach that combines careful experimental design, meticulous execution of protocols, and sophisticated analytical techniques. This guide provides a comprehensive framework to assist researchers in navigating the complexities of preclinical research with this promising class of therapeutic agents. By adhering to the principles and protocols outlined herein, scientists can generate robust and reliable data that will ultimately pave the way for the clinical development of novel purine-based therapies.

References

• Gassen, R. B., et al. (2023). A Purine Derivative Containing an Organoselenium Group Protects Against Memory Impairment, Sensitivity to Nociception, Oxidative Damage, and Neuroinflammation in a Mouse Model of Alzheimer's Disease. Molecular Neurobiology, 60(3), 1214–1231. [Link]

• Ramakrishna, J. K., et al. (2025). The Impact of Novel Purine, Pyrimidine and Folate Analogues on Cancer Treatment: A Review. Journal of Young Pharmacists, 17(1), 26-35. [Link]

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• Sperlágh, B., et al. (2022). Optimized HPLC method to elucidate the complex purinergic signaling dynamics that regulate ATP, ADP, AMP, and adenosine levels in human blood. Purinergic Signalling, 18(1), 103-116. [Link]

• Hou, T., et al. (2021). Guidelines for purine extraction and determination in foods. Food Science & Nutrition, 9(1), 557-566. [Link]

• University of Florida. (n.d.). Sample Preparation for Purine HPLC Assay. Retrieved from [Link]

• Stojanovska, V., et al. (2018). Purine Nucleoside Analog - Sulfinosine Modulates Diverse Mechanisms of Cancer Progression in Multi-Drug Resistant Cancer Cell Lines. International Journal of Molecular Sciences, 19(11), 3562. [Link]

• Eurofins Discovery. (2023). In Vivo Oncology Models for Drug Discovery. Retrieved from [Link]

• Research and Reviews: Drug Delivery. (2022). Brief Overview on Pharmacokinetic Software and Toxicokinetic Modeling. Research and Reviews: Drug Delivery, 6(3). [Link]

• Al-Garawi, Z. (2023). Blood Collection and handling. [Link]

• Queen's University. (2011). Intraperitoneal Injection in Rats. Retrieved from [Link]

• ResearchGate. (n.d.). Anticancer purine analogues in clinical use or advanced development. Retrieved from [Link]

• University of British Columbia. (n.d.). Intraperitoneal (IP) Injection in Rats and Mice SOP. Retrieved from [Link]

• Virginia Tech. (2017). SOP: Intraperitoneal Injections in the Rat. Retrieved from [Link]

• Vučetić, D., et al. (2025). Purine Scaffold in Agents for Cancer Treatment. Molecules, 30(1), 123. [Link]

• PharmPK. (n.d.). Pharmacokinetic Software. Retrieved from [Link]

• Virginia Tech. (2017). SOP: Mouse Intravenous Injections. Retrieved from [Link]

• National Research Council (US) Committee for the Update of the Guide for the Care and Use of Laboratory Animals. (2011). Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation. In: Guide for the Care and Use of Laboratory Animals. 8th edition. Washington (DC): National Academies Press (US). [Link]

• Clinical Pharmacokinetics. (2021). Tutorial: Statistical Analysis and Reporting of Clinical Pharmacokinetic Studies. Retrieved from [Link]

• Onishchenko, N., et al. (2021). Animal models of Alzheimer's disease: Applications, evaluation, and perspectives. Neuroscience Bulletin, 37(11), 1611-1628. [Link]

• Maze Engineers. (2021). Rodent Models for Alzheimer’s Disease in Drug Testing. Retrieved from [Link]

• ResearchGate. (2022). 0.5% CMC-Na/saline water; Solubility: 16.67 mg/mL (73.04 mM); Suspended solution; Need ultrasonic. Retrieved from [Link]

• MDPI. (2021). Alzheimer's Disease Animal Models: Elucidation of Biomarkers and Therapeutic Approaches for Cognitive Impairment. Retrieved from [Link]

• Li, H., et al. (2015). Determination of Purines in Beer by HPLC Using a Simple and Rapid Sample Pretreatment. Journal of the American Society of Brewing Chemists, 73(2), 137-141. [Link]

• Zhang, Y., et al. (2022). Polysaccharide from Artocarpus heterophyllus Lam. Pulp Ameliorates Cyclophosphamide-Induced Intestinal Damage by Regulating Gut Microbiota and Co-Metabolites. Foods, 11(15), 2275. [Link]

• ResearchGate. (2022). administration of poorly water soluble drug by oral gavage to rats techniques? Retrieved from [Link]

• PDFDrive.com. (n.d.). Biochemistry. Retrieved from [Link]

• Virginia Tech. (2017). SOP: Intraperitoneal Injections in the Rat. Retrieved from [Link]

• University of British Columbia. (n.d.). Intraperitoneal (IP) Injection in Rats and Mice SOP. Retrieved from [Link]

• Virginia Tech. (2017). SOP: Mouse Intravenous Injections. Retrieved from [Link]

• Washington State University. (2021). Standard Operating Procedures for Oral Gavage in Mice and Rats. Retrieved from [Link]

• University of Queensland. (2027). Intravenous (IV) Tail Vein Injection in Mice and Rats. Retrieved from [Link]

• Texas Tech University. (2022). Intravenous Tail Vein Injections. Retrieved from [Link]

• Journal of the American Association for Laboratory Animal Science. (2013). A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice. Journal of the American Association for Laboratory Animal Science, 52(6), 789–792. [Link]

• National Institutes of Health. (n.d.). Murine Pharmacokinetic Studies. Retrieved from [Link]

• University of Florida. (n.d.). Tissue Harvest Protocol. Retrieved from [Link]

• Nacalai Tesque. (n.d.). Sample Pretreatment for HPLC. Retrieved from [Link]

• Drawell. (n.d.). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Retrieved from [Link]

• LCGC International. (2023). UHPLC–MS Method Used to Detect Purine Metabolites and Study Severe Biological Disorders. Retrieved from [Link]

• YouTube. (2019). Computational Comparative Pharmacology Designing better drugs for animals and humans. Retrieved from [Link]

• HowToPharmacology. (2025). How Pharmacokinetic Analysis Software Reshapes Clinical Trials. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-6-allylthio-9-(β-D-ribofuranosyl)-9H-purine

Welcome, researchers, to the dedicated technical support guide for the synthesis of 2-Amino-6-allylthio-9-(β-D-ribofuranosyl)-9H-purine. This nucleoside analog, a derivative of 6-thioguanosine, presents unique challenges owing to the sensitivity of the thioether linkage and the classic regioselectivity issues inherent in purine chemistry. This guide is structured to anticipate common experimental hurdles and provide robust, field-proven solutions. We will move beyond simple protocols to explore the chemical rationale behind our troubleshooting recommendations, empowering you to adapt and overcome challenges in your specific experimental context.

Part 1: Synthetic Strategy Overview

The most reliable and common pathway to the target molecule involves a two-step process starting from protected or unprotected 6-thioguanosine. The primary decision point is whether to use protecting groups for the ribose hydroxyls. While reactions on unprotected nucleosides can be faster, they often lead to purification challenges. Conversely, a protection/deprotection strategy adds steps but typically yields a cleaner product.

A generalized workflow is presented below:

Caption: General synthetic workflows for 2-Amino-6-allylthio-9-(β-D-ribofuranosyl)-9H-purine.

Part 2: Troubleshooting Guides & FAQs

This section addresses specific problems you may encounter during the synthesis. Each question is followed by an expert analysis and actionable protocols.

Problem Area A: The Thiolation Step

Question 1: My conversion of protected guanosine to protected 6-thioguanosine using Lawesson's reagent is giving low yields and multiple byproducts. What's going wrong?

Senior Application Scientist Insight: This is a frequent issue. Lawesson's reagent or Phosphorus Pentasulfide (P₄S₁₀) are effective for thionating the C6-carbonyl of guanosine, but the reaction is highly sensitive to temperature and stoichiometry. Overheating can lead to decomposition of the ribose moiety and the formation of complex, inseparable phosphorothioate byproducts. Inadequate reagent can result in incomplete conversion. Furthermore, the 6-thio moiety is susceptible to oxidation, a challenge that must be managed throughout the synthesis[1].

Troubleshooting Protocol:

• Reagent Purity: Ensure your Lawesson's reagent is fresh and has been stored under anhydrous conditions. Older reagent can have lower reactivity.

• Temperature Control: Begin the reaction at a lower temperature (e.g., 60-80 °C) in a solvent like anhydrous pyridine or dioxane and monitor progress by TLC. Increase the temperature slowly only if the reaction is sluggish. Avoid aggressive heating.

• Stoichiometry: Use a slight excess of Lawesson's reagent (typically 1.1-1.5 equivalents). A large excess increases byproduct formation.

• Inert Atmosphere: Meticulously perform the reaction under an inert atmosphere (Argon or Nitrogen) to prevent oxidation of the newly formed thiol. Degas your solvent before use.

• Work-up: Quench the reaction carefully by pouring it into a cold, saturated sodium bicarbonate solution. This neutralizes acidic byproducts.

• Purification: The crude product will likely require careful column chromatography. A gradient elution on silica gel (e.g., dichloromethane/methanol or ethyl acetate/hexane) is typically effective.

Problem Area B: The S-Allylation Reaction

Question 2: My S-allylation reaction is incomplete, and I'm seeing starting material even after prolonged reaction times. I'm also concerned about N-alkylation.

Senior Application Scientist Insight: Incomplete S-allylation is often a problem of base selection and deprotonation efficiency. The 6-thiol group has a pKa that requires a sufficiently strong base to generate the thiolate anion, which is the active nucleophile. Weak bases like triethylamine are often insufficient.

The concern about N-alkylation is valid. Purines are ambident nucleophiles, and alkylation can occur at N7, N3, or even the exocyclic N2-amino group, though S-alkylation is generally kinetically favored[2][3]. The choice of solvent and base can influence this regioselectivity. Aprotic polar solvents like DMF or DMSO are standard.

Troubleshooting Protocol:

• Base Selection: The choice of base is critical. A stronger base is often required to fully deprotonate the thiol. See the table below for a comparison.

Base	Strength	Solvent	Temperature	Comments
K₂CO₃	Moderate	DMF, Acetonitrile	RT to 50 °C	Common and cost-effective, but may lead to slower reactions.
DBU	Strong (non-nuc.)	THF, Acetonitrile	0 °C to RT	Excellent choice for clean, fast reactions.
NaH	Very Strong	THF, DMF	0 °C to RT	Highly effective but requires strictly anhydrous conditions. Add the 6-thioguanosine to the NaH suspension.

• Reaction Execution:

  • Under an inert atmosphere, dissolve your protected 6-thioguanosine in anhydrous DMF or THF.

  • Cool the solution to 0 °C.

  • Add the base (e.g., 1.1 eq of NaH) portion-wise and stir for 30-60 minutes to ensure complete formation of the thiolate.

  • Add allyl bromide (1.1-1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and monitor by TLC until the starting material is consumed.

• Minimizing N-Alkylation: Performing the reaction at lower temperatures (0 °C to RT) significantly favors S-alkylation over N-alkylation. The thiolate is a much softer and more potent nucleophile than the ring nitrogens, and this difference is more pronounced at lower temperatures.

Question 3: My 6-thioguanosine intermediate or final product is turning yellow/brown and I see a new spot on TLC corresponding to a dimer. How do I prevent this?

Senior Application Scientist Insight: Thiols are readily oxidized to disulfides, especially in the presence of air, trace metals, or basic conditions. This oxidative dimerization is a common cause of product loss and purification difficulty. The resulting disulfide will have a significantly different polarity and can complicate subsequent steps.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 6-Substituted Purine Nucleoside Synthesis

Welcome to the technical support center for the synthesis of 6-substituted purine nucleosides. This guide is designed for researchers, medicinal chemists, and drug development professionals actively engaged in nucleoside chemistry. Here, we move beyond simple protocols to address the complex challenges and nuances of these syntheses, focusing on the critical glycosylation step, which is often the most challenging aspect of the entire process. Our goal is to provide actionable, field-proven insights to help you troubleshoot common issues and systematically optimize your reaction yields.

The synthesis of biologically active β-nucleosides is a cornerstone of therapeutic development, particularly for antiviral and anticancer agents.[1][2] The Vorbrüggen glycosylation, a Lewis acid-catalyzed reaction between a silylated nucleobase and a protected sugar, remains one of the most prevalent methods for forming the crucial N-glycosidic bond.[3][4] However, success is often hampered by issues with yield, regioselectivity (N9 vs. N7), and stereoselectivity (β vs. α anomers). This guide provides a structured approach to diagnosing and solving these common experimental hurdles.

General Synthesis Workflow

The typical synthetic pathway involves three core stages: activation of the purine base, the glycosylation reaction, and subsequent deprotection. Each stage presents unique challenges that can impact the overall yield and purity of the final product.

Caption: High-level workflow for 6-substituted purine nucleoside synthesis.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common issues encountered during synthesis.

Category 1: Low or No Glycosylation Yield

Q1: My reaction shows no product formation or a very low yield. What are the most likely causes?

A1: This is a frequent issue often traced back to three primary areas: insufficient activation of the purine base, inactive reagents, or suboptimal catalyst conditions.

• Cause 1: Incomplete Silylation of the Purine Base. The Vorbrüggen reaction requires a silylated nucleobase to enhance its solubility and nucleophilicity.[5] Incomplete silylation is a common culprit for low yields.

  • Solution: Ensure the purine is completely dry before silylation. Use a sufficient excess of the silylating agent (e.g., N,O-bis(trimethylsilyl)acetamide (BSA) or hexamethyldisilazane (HMDS)) and consider adding a catalytic amount of ammonium sulfate. The reaction should be heated (reflux) until the purine fully dissolves, indicating complete silylation. For difficult purines, performing the silylation in situ right before adding the sugar and Lewis acid can be effective.[6]

• Cause 2: Moisture in the Reaction. Lewis acids used as catalysts (e.g., TMSOTf, SnCl₄) are extremely sensitive to moisture. Even trace amounts of water can quench the catalyst and halt the reaction.

  • Solution: Dry all glassware thoroughly in an oven and cool under an inert atmosphere (N₂ or Ar). Use anhydrous solvents, preferably freshly distilled or from a solvent purification system. Ensure all reagents, especially the protected sugar and purine, are rigorously dried under a high vacuum before use.

• Cause 3: Ineffective Lewis Acid Catalyst. The choice and amount of Lewis acid are critical. An insufficient amount will result in a sluggish reaction, while an excessive amount can lead to degradation of the sugar or other side reactions.

  • Solution: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) is a highly effective but moisture-sensitive catalyst.[7] Tin(IV) chloride (SnCl₄) is another powerful option but can be harsher.[8] Start with a stoichiometric amount (e.g., 1.0-1.5 equivalents) of the Lewis acid relative to the sugar. If the reaction is slow, a small additional charge of the catalyst can be added. Refer to the table below for common catalyst choices.

Table 1: Common Lewis Acids for Vorbrüggen Glycosylation

Lewis Acid	Typical Equivalents	Common Solvents	Key Considerations
TMSOTf	1.0 - 2.0	Acetonitrile (MeCN), 1,2-Dichloroethane (DCE)	Highly active, extremely moisture-sensitive. MeCN can sometimes participate in side reactions.[7]
SnCl₄	1.0 - 1.5	Acetonitrile (MeCN), 1,2-Dichloroethane (DCE)	Very strong Lewis acid. Can sometimes favor N7 glycosylation.[8] May cause charring at high temperatures.

| TiCl₄ | 1.0 - 1.5 | 1,2-Dichloroethane (DCE) | Can also be used to influence regioselectivity towards the N7 position.[8] |

Category 2: Poor Regioselectivity (N9 vs. N7 Isomers)

Q2: I'm obtaining a mixture of N9 and N7 glycosylation products that are difficult to separate. How can I improve N9 selectivity?

A2: Achieving high N9 regioselectivity is a classic challenge in purine chemistry. The thermodynamically stable N9 isomer is typically the desired product for biological activity, while the kinetically favored N7 isomer often forms as a significant byproduct.[9][10]

• Cause 1: Kinetic vs. Thermodynamic Control. The reaction conditions dictate the product ratio. Low temperatures and strong, hard Lewis acids like SnCl₄ can favor the formation of the kinetic N7 product.[8][9]

  • Solution: Promote Thermodynamic Equilibration. To favor the N9 isomer, the reaction needs to reach thermodynamic equilibrium. This is typically achieved by:

    • Increasing the Reaction Temperature: Running the reaction at a higher temperature (e.g., refluxing in DCE or MeCN) provides the energy needed to convert the N7 kinetic product back to the reaction intermediate, which can then rearrange to the more stable N9 isomer.[4]

    • Prolonging the Reaction Time: Ensure the reaction runs long enough for the equilibrium to be established. Monitor the reaction by TLC or LC-MS to observe the disappearance of the N7 isomer and the maximization of the N9 product.

    • Choosing the Right Catalyst: While strong Lewis acids are needed, a catalyst like TMSOTf in a non-coordinating solvent like DCE at reflux often provides a good balance for achieving the N9 product.

• Cause 2: Steric Hindrance. The steric profile of both the purine and the sugar can influence the site of attack.

  • Solution: Modify the Purine Base. In some cases, introducing a bulky protecting group or a specific substituent at the C6 position can sterically hinder the N7 position, thus favoring N9 attack. For example, using 6-(heteroaryl)purines has been shown to effectively shield the N7 position and lead to highly regiospecific N9 alkylation.[11][12]

Caption: Decision tree for troubleshooting poor N9 regioselectivity.

Category 3: Deprotection and Purification

Q3: The final deprotection step is giving me low yields or multiple byproducts. What are the best practices?

A3: The deprotection step, while seemingly straightforward, can be problematic if not carefully controlled, especially with sensitive nucleoside analogues. The most common protecting groups on the sugar are esters (acetyl or benzoyl), and their removal is typically achieved by base-catalyzed alcoholysis.

• Cause 1: Harsh Deprotection Conditions. Standard methods like methanolic ammonia can be harsh and lead to side reactions or degradation of the target nucleoside.[13]

  • Solution: Use Milder, Controlled Conditions. The Zemplén deacetylation, which uses a catalytic amount of sodium methoxide in methanol, is a highly effective and much milder method.[6] The reaction is typically clean and fast at room temperature. For extremely sensitive compounds, other methods have been developed:

    • Triethylamine-catalyzed solvolysis: A mixture of triethylamine, methanol, and water provides a mild medium for deacetylation, often completed in minutes under microwave irradiation.[13]

    • Lysine-assisted methanolysis: Using the amino acid lysine in methanol at mild heat (e.g., 50 °C) is a greener and gentle alternative for removing acyl groups.[14]

• Cause 2: Incomplete Deprotection. Insufficient base or reaction time can lead to a mixture of partially and fully deprotected products, complicating purification.

  • Solution: Monitor the reaction closely by TLC or HPLC until the starting material is completely consumed. Ensure the catalytic base has not been inadvertently quenched.

• Cause 3: Co-elution during Chromatography. The final product may be difficult to separate from residual starting materials or byproducts.

  • Solution: If purification is challenging, ensure the deprotection reaction has gone to completion. A well-chosen solvent system for silica gel chromatography (e.g., dichloromethane/methanol or ethyl acetate/methanol gradients) is usually effective for purifying the more polar final product.

Key Experimental Protocol: General Vorbrüggen Glycosylation

This protocol provides a representative starting point for the synthesis of a 6-chloropurine nucleoside. Optimization of equivalents, temperature, and time will be necessary for specific substrates.

Materials:

• 6-Chloropurine

• Hexamethyldisilazane (HMDS)

• Ammonium Sulfate ((NH₄)₂SO₄)

• 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose

• Anhydrous 1,2-Dichloroethane (DCE)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

Procedure:

• Purine Silylation:

  • To a flame-dried, three-neck flask under an argon atmosphere, add 6-chloropurine (1.0 equiv.) and a catalytic amount of (NH₄)₂SO₄.

  • Add HMDS (3.0-5.0 equiv.) and heat the mixture to reflux (approx. 125-130 °C).

  • Maintain reflux until the solution becomes clear and homogeneous (typically 2-4 hours), indicating complete silylation.

  • Remove excess HMDS under a high vacuum. The resulting silylated purine should be a viscous oil or solid.

• Glycosylation Reaction:

  • Place the flask containing the silylated purine back under argon and dissolve it in anhydrous DCE.

  • In a separate flame-dried flask, dissolve the protected sugar (1.1 equiv.) in anhydrous DCE.

  • Add the sugar solution to the silylated purine solution via cannula.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add TMSOTf (1.5 equiv.) dropwise to the stirred solution.

  • After addition, allow the reaction to warm to room temperature and then heat to reflux (approx. 80-85 °C).

  • Monitor the reaction progress by TLC (e.g., 1:1 Hexanes:Ethyl Acetate). The reaction is typically complete in 4-12 hours.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and quench by pouring it into a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to isolate the protected nucleoside.

• Deprotection (Zemplén Conditions):

  • Dissolve the purified protected nucleoside in anhydrous methanol.

  • Add a catalytic amount of sodium methoxide (e.g., 0.1 equiv. of a 0.5 M solution in methanol).

  • Stir at room temperature and monitor by TLC until the starting material is consumed (typically 1-3 hours).

  • Neutralize the reaction with Amberlite® IR120 (H⁺ form) resin, filter, and concentrate the filtrate to yield the final deprotected nucleoside.

References

• Taylor & Francis Online. (2025). Deprotection of nucleosides by lysine-assisted methanolysis of esters and amides. [Link]

• SciELO. (n.d.). Simple method for fast deprotection of nucleosides by triethylamine-catalyzed methanolysis of acetates in aqueous medium. [Link]

• National Institutes of Health (NIH). (n.d.). Chemoselective N-Deacetylation of Protected Nucleosides and Nucleotides Promoted by Schwartz's Reagent. [Link]

• National Institutes of Health (NIH). (n.d.). Regioselective Deacetylation in Nucleosides and Derivatives. [Link]

• ACS Publications. (2015). Direct One-Pot Synthesis of Nucleosides from Unprotected or 5-O-Monoprotected d-Ribose. [Link]

• Glen Research. (n.d.). Deprotection Guide. [Link]

• ACS Publications. (2015). Direct One-Pot Synthesis of Nucleosides from Unprotected or 5-O-Monoprotected d-Ribose. [Link]

• National Center for Biotechnology Information. (2021). Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. [Link]

• PubMed. (2021). Study of the N7 Regioselective Glycosylation of 6-Chloropurine and 2,6-Dichloropurine with Tin and Titanium Tetrachloride. [Link]

• National Institutes of Health (NIH). (n.d.). Competing interests during the key N-glycosylation of 6-chloro-7-deaza-7-iodopurine for the synthesis of 7-deaza-2′-methyladenosine using Vorbrüggen conditions. [Link]

• BYU ScholarsArchive. (2004). N9 Alkylation and Glycosylation of Purines; A Practical Synthesis of 2-Chloro-2'-deoxyadenosine. [Link]

• Royal Society of Chemistry. (2020). Route efficiency assessment and review of the synthesis of β-nucleosides via N-glycosylation of nucleobases. [Link]

• PubMed. (n.d.). Nucleobase Protection of Deoxyribo- And Ribonucleosides. [Link]

• PubMed. (n.d.). Regiospecific N9 alkylation of 6-(heteroaryl)purines: shielding of N7 by a proximal heteroaryl C-H1. [Link]

• ACS Publications. (2024). Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. [Link]

• Royal Society of Chemistry. (n.d.). Atom efficient synthesis of pyrimidine and purine nucleosides by ball milling. [Link]

• PubMed. (n.d.). Structure and synthesis of 6-(substituted-imidazol-1-yl)purines: versatile substrates for regiospecific alkylation and glycosylation at N9. [Link]

• MDPI. (n.d.). Adamantane-Substituted Purine Nucleosides: Synthesis, Host–Guest Complexes with β-Cyclodextrin and Biological Activity. [Link]

• ResearchGate. (n.d.). Vorbrüggen glycosylation reaction and its mechanism. [Link]

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Technical Support Center: Improving the Solubility of Purine Analogs for In Vitro Assays

Welcome to the technical support center dedicated to addressing the solubility challenges of purine analogs in in vitro experimental settings. This resource is designed for researchers, scientists, and drug development professionals to provide robust troubleshooting guides and answers to frequently asked questions (FAQs). Our goal is to equip you with the scientific principles and practical techniques to ensure the reliable and reproducible use of purine analogs in your assays.

The inherent chemical nature of the purine ring system, being largely hydrophobic, is a primary contributor to the poor aqueous solubility of many of its analogs.[1] While polar functional groups can be present, they are often insufficient to overcome the hydrophobicity of the core structure, leading to challenges in achieving desired concentrations in biological buffers. This guide will walk you through systematic approaches to diagnose and resolve these solubility issues.

Troubleshooting Guide: Addressing Precipitation Events

Precipitation of your purine analog can occur at various stages of your experiment. Below are common scenarios and a step-by-step approach to resolving them.

Issue 1: Immediate Precipitation Upon Dilution in Aqueous Media

You've dissolved your purine analog in an organic solvent like DMSO to create a stock solution. However, upon adding it to your cell culture medium or buffer (e.g., PBS), a precipitate forms instantly.

This phenomenon, often termed "crashing out," is a frequent challenge with hydrophobic compounds.[2] It happens when the compound's concentration exceeds its solubility limit in the final aqueous environment as the highly solubilizing organic solvent is diluted.[2]

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The intended working concentration of the purine analog surpasses its maximum solubility in the aqueous medium.	Action: Systematically lower the final concentration. It is crucial to perform a dose-response study to identify the highest concentration that remains in solution while still achieving the desired biological effect.
"Solvent Shock"	Rapid dilution of the DMSO stock into the aqueous buffer can create localized areas of high compound concentration, leading to immediate precipitation before the compound can be evenly dispersed.	Action: Improve your dilution technique. Pre-warm the aqueous medium to 37°C and add the DMSO stock solution dropwise while gently vortexing or swirling the medium to ensure rapid and uniform dispersion.[2] Consider performing a serial dilution as detailed in the protocols section.[2]
Low Temperature of Media	The solubility of most compounds, including many purine analogs, is lower at reduced temperatures.	Action: Always use pre-warmed (37°C) cell culture media or buffers for your dilutions to maximize solubility.[2]
High Final DMSO Concentration	While DMSO is an excellent solvent for the stock solution, a high final concentration in the assay can be toxic to cells and may not prevent precipitation upon significant dilution.	Action: Keep the final DMSO concentration in your cell culture medium below 0.5%, and ideally at or below 0.1%, to minimize solvent-induced cytotoxicity.[2][3][4]

Issue 2: Delayed Precipitation in the Incubator

Your purine analog solution appears clear initially after dilution, but after a few hours or overnight incubation at 37°C, you observe cloudiness or crystalline precipitate.

Delayed precipitation is often a result of changes in the media environment over time or the inherent instability of the compound under assay conditions.

Potential Cause	Explanation	Recommended Solution
Changes in pH	Cellular metabolism can alter the pH of the culture medium over time. For pH-sensitive purine analogs, such as allopurinol and uric acid, a shift in pH can significantly decrease solubility.[2][5][6]	Action: Monitor the pH of your culture medium throughout the experiment. If significant changes are observed, consider using a more robust buffering system or adjusting the initial pH of the medium.[2]
Interaction with Media Components	The purine analog may interact with salts, proteins, or other components in the culture medium, leading to the formation of insoluble complexes.	Action: Test the solubility of your compound in a simpler buffered saline solution (e.g., PBS) to determine if media components are the issue. If so, you may need to try a different basal media formulation.[2]
Media Evaporation	In long-term experiments, evaporation from the culture vessel can concentrate all components, including your purine analog, potentially pushing it beyond its solubility limit.	Action: Ensure proper humidification of your incubator and use appropriate seals or lids on your culture vessels to minimize evaporation.[2]
Compound Instability	The purine analog itself may be chemically unstable in the aqueous environment at 37°C, degrading into less soluble byproducts.	Action: Consult the manufacturer's data sheet for stability information. Whenever possible, prepare fresh working solutions for each experiment.[2]

Frequently Asked Questions (FAQs)

Q1: Why are many purine analogs poorly soluble in aqueous solutions?

A1: The core purine structure is a heterocyclic aromatic ring system that is largely nonpolar and hydrophobic.[1] While purine analogs may have polar functional groups, the overall lipophilicity of the molecule often dominates, leading to low solubility in water and biological buffers.

Q2: What is the maximum recommended final concentration of DMSO in cell-based assays?

A2: To avoid cytotoxicity, the final DMSO concentration should generally be kept at or below 0.5%.[2][3][4] However, some sensitive cell lines, like primary cells, may require even lower concentrations, such as ≤ 0.1%.[3][7] It is always best practice to include a vehicle control (media with the same final DMSO concentration as your test conditions) to assess any solvent-related effects.[3][4]

Q3: Can I dissolve my purine analog directly in cell culture medium or PBS?

A3: For most purine analogs, direct dissolution in aqueous media is not recommended due to their poor intrinsic aqueous solubility.[2] This approach will likely result in incomplete dissolution and the formation of a precipitate, leading to an inaccurate final concentration. Preparing a concentrated stock in a suitable organic solvent is the standard and recommended practice.

Q4: My purine analog seems to have low solubility even in DMSO. What can I do?

A4: If you are experiencing solubility issues in 100% DMSO, you can try gentle warming (e.g., in a 37°C water bath) or brief sonication to aid dissolution. Ensure your DMSO is of high purity and anhydrous, as absorbed water can reduce its solvating power for hydrophobic compounds. If the compound remains insoluble, it may have very limited solubility, and you may need to consider alternative solvents or formulation strategies.

Q5: Are there alternative solubilization strategies if optimizing the solvent and dilution procedure is not sufficient?

A5: Yes, several advanced formulation strategies can be employed for particularly challenging compounds. These include:

• pH Adjustment: For ionizable purine analogs, adjusting the pH of the buffer can significantly increase solubility.[8][9][10] For weakly acidic drugs, increasing the pH above their pKa will favor the more soluble ionized form, while for weakly basic drugs, decreasing the pH below their pKa will increase solubility.[9][11]

• Use of Co-solvents: In some cases, the addition of a small amount of a water-miscible co-solvent (e.g., ethanol, polyethylene glycol 400) to the aqueous medium can improve the solubility of the purine analog.[12][13][14]

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, forming inclusion complexes that have enhanced aqueous solubility.[15][16][17] This is a widely used technique to improve the solubility and bioavailability of poorly soluble drugs.[16][17][18]

• Salt Forms: If your purine analog has ionizable groups, preparing a salt form can dramatically improve its aqueous solubility and dissolution rate compared to the free acid or base.[19][20][21][22]

Experimental Protocols & Workflows

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the standard procedure for preparing a concentrated stock solution of a purine analog in DMSO.

Materials:

• Purine analog (solid form)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

• Sonicator (optional)

• Warming block or water bath (optional)

Procedure:

• Calculate the required mass: Determine the mass of the purine analog needed to prepare your desired volume and concentration of the stock solution (e.g., for 1 mL of a 10 mM solution).

• Weigh the compound: Carefully weigh the calculated mass of the purine analog and place it into a sterile microcentrifuge tube or vial.

• Add DMSO: Add the calculated volume of anhydrous DMSO to the tube containing the compound.

• Dissolve the compound: Vortex the solution vigorously for 1-2 minutes. If the compound does not fully dissolve, you can use gentle warming (not exceeding 40°C) or sonication for short intervals until the solution is clear.

• Storage: Once fully dissolved, store the stock solution in tightly sealed, single-use aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles and absorption of atmospheric water.[3]

Protocol 2: Serial Dilution to Prepare a Working Solution and Avoid Precipitation

This protocol describes a stepwise dilution method to minimize "solvent shock" and prevent precipitation when preparing an aqueous working solution from a DMSO stock.[2]

Objective: To prepare a 10 µM working solution in cell culture medium from a 10 mM DMSO stock.

Procedure:

• Prepare an intermediate dilution: In a sterile microcentrifuge tube, add 99 µL of pre-warmed (37°C) cell culture medium. To this, add 1 µL of your 10 mM DMSO stock solution. This creates a 1:100 dilution, resulting in a 100 µM intermediate solution with a 1% DMSO concentration.

• Mix the intermediate solution: Gently vortex the 100 µM intermediate solution to ensure it is homogenous.

• Prepare the final working solution: In a sterile conical tube, add 9 mL of pre-warmed (37°C) cell culture medium. Add 1 mL of the 100 µM intermediate solution to the 9 mL of medium.

• Final Mix and Use: Gently invert the tube several times to mix. This results in a final working concentration of 10 µM with a final DMSO concentration of 0.1%. Visually inspect the solution for any signs of precipitation before adding it to your cells. Use the working solution immediately.

Visualizing the Path to Solubility

A systematic approach is key to overcoming solubility challenges. The following workflow diagram illustrates a decision-making process for troubleshooting and optimizing the solubility of your purine analog.

Caption: A decision tree for troubleshooting purine analog solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. journals.muhn.edu.cn [journals.muhn.edu.cn]
• 6. Purine Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Strategies to address low drug solubility in discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jmpas.com [jmpas.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
• 12. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds. — Spoke Sciences [spokesciences.com]
• 15. mdpi.com [mdpi.com]
• 16. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]
• 18. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 20. droracle.ai [droracle.ai]
• 21. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Physiochemical assessment of pharmaceutical salt forms [wisdomlib.org]

Thione Stability in Chemical Synthesis: A Technical Support Center

Welcome to the technical support center for researchers, scientists, and drug development professionals working with thiones. As a Senior Application Scientist, I understand the unique challenges these fascinating but often delicate compounds present. This guide is structured to provide you with direct, actionable solutions to common stability issues encountered during the synthesis, purification, and handling of thiones.

Part 1: Troubleshooting Guide

This section is designed to address specific problems you may be encountering in the lab. Each question is followed by a detailed explanation of the underlying chemistry and practical steps you can take to resolve the issue.

Section 1.1: Handling and Storage of Thiones

Question 1: I've successfully synthesized my thione, but it's decomposing in the vial. What are the best practices for storing these compounds to ensure their long-term stability?

Answer:

The instability of many thiones upon storage is a frequent issue, primarily due to their sensitivity to atmospheric oxygen, light, and moisture. The weak C=S double bond makes them susceptible to various degradation pathways.[1]

Causality of Decomposition:

• Oxidation: Thiones can undergo photooxidation in the presence of air and light, leading to the formation of the corresponding ketone and elemental sulfur.[2] Thiobenzophenone, for instance, is known to photooxidize to benzophenone and sulfur.[2]

• Hydrolysis: The thiocarbonyl group can be susceptible to hydrolysis, especially in the presence of acidic or basic impurities, which can lead to the formation of the corresponding carbonyl compound.

• Dimerization/Polymerization: Unhindered aliphatic thiones are particularly prone to dimerization or polymerization, a consequence of the "double bond rule" which states that elements beyond the second period form weak π bonds.[2]

• Thione-Thiol Tautomerism: Many thiones exist in equilibrium with their thiol tautomer.[3][4] The thiol form can be readily oxidized to the corresponding disulfide, leading to a complex mixture of products.[3][4] This equilibrium is influenced by solvent polarity, with polar solvents often favoring the thione form.[3][5]

Troubleshooting Protocol: Proper Storage of Thiones

• Inert Atmosphere: Always store thiones under an inert atmosphere, such as nitrogen or argon. This can be achieved by using a glovebox or by carefully flushing the storage vial with an inert gas before sealing.

• Light Protection: Protect your thione from light by storing it in an amber vial and wrapping the vial in aluminum foil.

• Low Temperature: Store your thione at a low temperature, typically in a freezer at -20 °C or below. This will slow down the rate of decomposition reactions.

• Solvent-Free Storage: Whenever possible, store your thione as a neat solid. If it is an oil, try to crystallize it. Storing in solution can accelerate decomposition, especially if the solvent is not rigorously deoxygenated and dried.

• Purity: Ensure your thione is as pure as possible before storage. Impurities can catalyze decomposition.

Section 1.2: Thione Stability During Chemical Reactions

Question 2: My thione is not surviving the reaction conditions. How can I select appropriate solvents and reagents to prevent its decomposition?

Answer:

The high reactivity of the thiocarbonyl group makes it incompatible with a range of common laboratory reagents and conditions.[1] Careful selection of your reaction parameters is crucial for success.

Causality of In-reaction Decomposition:

• Solvent Effects: The choice of solvent can significantly impact the stability of a thione. Protic solvents can participate in hydrogen bonding and may promote thione-thiol tautomerism, potentially leading to unwanted side reactions.[3]

• Reagent Incompatibility: Thiones are sensitive to both oxidizing and reducing agents. Strong oxidants can convert the thione to the corresponding ketone or sulfine, while reductants can reduce the C=S bond. They are also generally unstable to strong acids and bases.

• Thermal Instability: Prolonged heating can lead to decomposition or polymerization of thiones.[1] Some thiones have been observed to have significantly lower thermal decomposition activation energies compared to their carbonyl analogs.[6]

Troubleshooting and Mitigation Strategies:

• Solvent Selection:

  • Use dry, aprotic solvents such as toluene, THF, or dichloromethane.

  • Degas your solvent thoroughly before use to remove dissolved oxygen.

• Reagent Compatibility:

  • Consult the table below for a general guide to the compatibility of thiones with common reagents.

  • If a reactive reagent is necessary, consider adding it slowly at low temperatures to control the reaction and minimize side reactions.

• Temperature Control:

  • Run your reactions at the lowest possible temperature that still allows for a reasonable reaction rate.

  • Consider using microwave irradiation for shorter reaction times, which can sometimes improve yields for thermally sensitive compounds.[7]

Table 1: General Compatibility of Thiones with Common Reagents

Reagent Class	Compatibility	Rationale and Key Considerations
Oxidizing Agents	Generally Poor	Thiones are easily oxidized. Avoid reagents like m-CPBA, H₂O₂, and KMnO₄.
Reducing Agents	Generally Poor	The C=S bond can be reduced. Avoid strong hydrides like LiAlH₄. NaBH₄ may be tolerated by some sterically hindered thiones at low temperatures.
Strong Acids	Generally Poor	Can promote hydrolysis and other decomposition pathways.
Strong Bases	Generally Poor	Can deprotonate the α-carbon, leading to enethiolate formation and subsequent side reactions.
Organometallics	Moderate to Good	Grignard and organolithium reagents can add to the thiocarbonyl carbon (thiophilic addition).
Pericyclic Reagents	Good	Thiones are excellent dienophiles and dipolarophiles in cycloaddition reactions.[1]

Question 3: I'm observing the formation of dimers or a polymer in my reaction mixture. How can I suppress these unwanted side reactions?

Answer:

The propensity of thiones, especially unhindered ones, to dimerize or polymerize is a classic stability issue.[2] This is driven by the thermodynamic favorability of forming two C-S single bonds over one C=S double bond.

Causality of Dimerization/Polymerization:

• Steric Effects: Sterically unhindered thiones are more prone to dimerization. Bulky substituents around the C=S group can provide kinetic stability by preventing the approach of another thione molecule.

• Concentration: Higher concentrations of the thione in solution will increase the rate of bimolecular dimerization and polymerization reactions.

• Temperature: Higher temperatures can provide the activation energy needed for these reactions to occur.

Troubleshooting and Prevention:

• Work at High Dilution: Perform your reaction at the lowest practical concentration to disfavor bimolecular processes.

• Control Reagent Addition: If you are generating the thione in situ, add the precursor slowly to the reaction mixture to maintain a low instantaneous concentration of the thione.

• Introduce Steric Hindrance: If possible, modify your synthetic target to include bulky groups near the thiocarbonyl functionality. This is a common strategy to isolate otherwise unstable thiones.[2]

• Keep Temperatures Low: As with other decomposition pathways, maintaining a low reaction temperature is beneficial.

Section 1.3: Purification and Isolation Challenges

Question 4: My thione appears to be degrading on the silica gel column. What are the best practices for purifying sensitive thiones?

Answer:

Chromatographic purification of thiones can be challenging due to their instability on stationary phases like silica gel, which can have acidic sites that promote decomposition.

Causality of Degradation during Purification:

• Acidic Stationary Phase: The acidic nature of standard silica gel can catalyze the hydrolysis or decomposition of sensitive thiones.

• Exposure to Air: Prolonged exposure to air on the column can lead to oxidation.

• Concentration Effects: As the solvent evaporates from the collected fractions, the concentration of the thione increases, which can promote dimerization or polymerization.

Troubleshooting Protocol: Purification of a Sensitive Thione

• Deactivate the Stationary Phase:

  • For silica gel chromatography, consider neutralizing the silica by preparing a slurry with a small amount of a non-nucleophilic base, such as triethylamine (typically 1% v/v), in your eluent and then packing the column.

  • Alternatively, use a less acidic stationary phase like alumina (neutral or basic) or Florisil.

• Use Deoxygenated Solvents: Thoroughly degas your eluents before use by bubbling an inert gas through them or by using a freeze-pump-thaw technique.

• Work Quickly: Do not let the thione sit on the column for an extended period. Elute the compound as rapidly as possible while still achieving good separation.

• Promptly Remove Solvent: After collecting the fractions containing your product, immediately remove the solvent under reduced pressure at low temperature. Do not leave the purified thione in solution for extended periods.

• Consider Alternative Purification Methods:

  • Preparative Thin-Layer Chromatography (TLC): This can be faster than column chromatography, minimizing the time the compound spends on the stationary phase.

  • Crystallization: If your thione is a solid, crystallization is often the best purification method as it avoids contact with stationary phases and can be performed under an inert atmosphere.

Part 2: Frequently Asked Questions (FAQs)

FAQ 1: Is it possible to use thiones in aqueous media?

This is highly dependent on the specific thione. Many are unstable in water and will hydrolyze. However, some thiones, particularly those embedded in certain heterocyclic systems, may exhibit sufficient stability in aqueous solutions for biological studies.[8] It is crucial to assess the stability of your specific thione in your desired aqueous buffer system on a small scale before proceeding with larger experiments.

FAQ 2: Are there "stabilized" thione derivatives that are easier to work with?

Yes. Steric hindrance is a key strategy for stabilizing thiones. For example, thiobenzophenone is a stable, crystalline solid, whereas thioacetone is not.[2] Additionally, incorporating the thiocarbonyl group into an aromatic heterocyclic ring system, such as in 3H-1,2-dithiole-3-thiones, can also confer stability.[9][10]

FAQ 3: How can I effectively monitor the decomposition of my thione?

Many thiones are brightly colored, so a simple visual inspection can often indicate decomposition (e.g., loss of color).[2] For a more quantitative assessment, you can use the following techniques:

• UV-Vis Spectroscopy: Thiones often have characteristic strong absorbances in the visible region. Monitoring the decrease in this absorbance over time can be used to quantify the rate of decomposition.

• ¹H NMR Spectroscopy: Taking periodic NMR spectra of a sample can allow you to monitor the disappearance of the signals corresponding to your thione and the appearance of new signals from the decomposition products.

• Thin-Layer Chromatography (TLC): Running a TLC of your sample against a freshly prepared standard can quickly show the presence of degradation products.

Part 3: Visualizations and Protocols

Diagram 1: Common Degradation Pathways of Thiones

Caption: Key degradation pathways for thiones.

Experimental Protocol: Inert Atmosphere Flash Chromatography

This protocol describes the purification of a moderately air- and acid-sensitive thione using flash chromatography.

Materials:

• Crude thione sample

• Silica gel (230-400 mesh)

• Triethylamine

• Degassed eluent (e.g., hexanes/ethyl acetate)

• Flash chromatography system (column, pump, fraction collector)

• Schlenk flasks for fraction collection

• Nitrogen or argon source with a manifold

Procedure:

• Slurry Preparation:

  • In a fume hood, prepare your chosen eluent. Add 1% (v/v) triethylamine to the eluent mixture.

  • In a beaker, add the silica gel and then add the triethylamine-containing eluent to form a slurry. Stir for 5-10 minutes.

• Column Packing:

  • Pour the slurry into your flash column and use positive pressure (from the pump or an inert gas line) to pack the column bed.

  • Equilibrate the column by flushing with 2-3 column volumes of the degassed, base-treated eluent.

• Sample Loading:

  • Dissolve your crude thione in a minimal amount of the eluent.

  • Alternatively, for less soluble compounds, perform a dry load by adsorbing the crude material onto a small amount of silica gel and carefully adding this to the top of the column.

• Elution and Fraction Collection:

  • Begin elution with the degassed eluent.

  • If using a fraction collector with standard test tubes, maintain a gentle positive pressure of inert gas over the tubes.

  • For highly sensitive compounds, collect fractions directly into tared Schlenk flasks that have been previously flushed with an inert gas.

• Analysis and Work-up:

  • Analyze the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator, taking care not to heat the sample excessively.

  • Once the solvent is removed, immediately place the flask under a high vacuum for a short period to remove residual solvent, then backfill with an inert gas for storage.

Diagram 2: Workflow for Thione Purification

Caption: Step-by-step workflow for purifying sensitive thiones.

References

• O. A. L. El-Kabeir, et al. (2021). Synthesis and Reactivity of 3H-1,2-dithiole-3-thiones. Molecules, 26(12), 3595. [Link]

• PubMed. (2021). Synthesis and Reactivity of 3 H-1,2-dithiole-3-thiones. [Link]

• Al-Awadi, N. A., et al. (2022). Substituent Effects in the Thermal Decomposition of 1,2,4-Triazol-3(2H)-Ones and Their Thione Analogues: A DFT Study with Functional Performance. Molecules, 27(19), 6265. [Link]

• Stoyanov, S., et al. (1991). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. Canadian Journal of Chemistry, 69(10), 1482-1488. [Link]

• ResearchGate. (2021). Synthesis and Reactivity of 3H-1,2-dithiole-3-thiones. [Link]

• Canadian Science Publishing. (1991). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. [Link]

• ResearchGate. (2022). Thione Derivatives as Medicinally Important Compounds. [Link]

• Wikipedia. (n.d.). Thioketone. [Link]

• ACS Publications. (1976). Syntheses and reactions of substituent stabilized thione methylides. Journal of the American Chemical Society, 98(20), 6407-6408. [Link]

• MDPI. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. [Link]

• ResearchGate. (2015). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. [Link]

• PubMed. (2000). Study on the decomposition products of thiadiazinthione and their anticancer properties. [Link]

• Stamler, J. S., & Toone, E. J. (2002). The decomposition of thionitrites. Current Opinion in Chemical Biology, 6(6), 779-785. [Link]

• ChemTube3D. (n.d.). Thiophene Formation - Thionation of a Ketone. [Link]

• Scribd. (n.d.). Covalent Organic Chemistry by Sankalp Jauhari @RAJ - EDUNET. [Link]

• ResearchGate. (2018). Theoretical investigation of thione-thiol tautomerism, intermolecular double proton transfer reaction and hydrogen bonding interactions in 4-ethyl-5-(2-hydroxyphenyl)-2H-1,2,4-triazole-3(4H). [Link]

• MDPI. (2023). Thiocarbonyl Derivatives of Natural Chlorins: Synthesis Using Lawesson's Reagent and a Study of Their Properties. [Link]

• Organic Syntheses. (n.d.). Thiophosgene. [Link]

• Journal of Chemical and Pharmaceutical Research. (2014). The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. [Link]

• Taylor & Francis Online. (2003). A Facile and Convenient Method for Deprotection of Thiocarbonyls to Their Carbonyl Compounds Using Oxone Under Aprotic and Nonaqueous Conditions. [Link]

• ACS Publications. (2016). Computational Mechanistic Study of Thionation of Carbonyl Compounds with Lawesson's Reagent. The Journal of Organic Chemistry, 81(16), 7064-7072. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thioketone - Wikipedia [en.wikipedia.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis and Reactivity of 3 H-1,2-dithiole-3-thiones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Cell Viability Assays with Purine Compounds

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for common issues encountered when performing cell viability assays with purine-based compounds. As many purine analogues are developed as therapeutics, particularly in oncology, accurately assessing their impact on cell viability is crucial.[1] This resource is designed to help you navigate the complexities of these assays, ensuring the integrity and reliability of your experimental data.

Introduction: The Challenge of Purine Compounds in Cell Viability Assys

Purine analogues are a class of molecules that structurally mimic endogenous purines, such as adenine and guanine.[1] This structural similarity allows them to interfere with various cellular processes, including DNA synthesis and cell signaling pathways, making them valuable therapeutic agents.[1][2] However, the very properties that make them effective drugs can also introduce significant challenges in common cell viability assays.

Many standard viability assays, such as those based on tetrazolium salts (MTT, XTT, WST-1) or resazurin, measure the metabolic activity of cells. Purine compounds can directly interfere with these measurements through several mechanisms:

• Impact on Cellular Metabolism: As precursors for nucleotides like ATP and GTP, purines are central to cellular energy metabolism and proliferation.[3][4][5] Exogenous purine compounds can alter the intracellular nucleotide pools, affecting the metabolic readouts of viability assays.

• Optical Interference: Purine compounds can exhibit inherent absorbance or fluorescence, leading to false signals in colorimetric and fluorometric assays.[6][7][8]

• Chemical Interference: Some purine analogues may directly react with assay reagents, leading to non-enzymatic reduction of indicator dyes and artificially high viability readings.[9]

This guide will address these challenges in a practical question-and-answer format, providing you with the expertise to troubleshoot your experiments effectively.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Section 1: Issues with Tetrazolium-Based Assays (MTT, XTT, WST-1)

Question 1: I'm observing high background absorbance in my no-cell control wells when using an MTT assay with my purine compound. What's causing this?

Answer: High background in no-cell controls is a classic sign of direct chemical interference. Your purine compound may be directly reducing the MTT tetrazolium salt to its colored formazan product, independent of cellular metabolic activity.

Underlying Cause: The reduction of tetrazolium salts is a redox reaction. While cellular dehydrogenases are the intended catalysts, other reducing agents can also drive this conversion.[9] Certain chemical moieties on your purine analogue could be acting as reducing agents, especially under specific pH and light conditions.[9][10] Additionally, components in the cell culture media, such as antioxidants (e.g., ascorbic acid) or compounds with free sulfhydryl groups (e.g., cysteine), can contribute to this non-enzymatic reduction.[10]

Troubleshooting Workflow:

Caption: Troubleshooting high background in MTT assays.

Step-by-Step Protocol: Confirming Direct Reduction

• Prepare a "Compound-Only" Plate: In a 96-well plate, add your complete cell culture medium without cells.

• Add Your Purine Compound: Add your purine compound at the same concentrations used in your experiment.

• Add MTT Reagent: Add the MTT reagent as you would in your standard protocol.

• Incubate: Incubate the plate for the same duration as your cell-based assay.

• Add Solubilizer and Read: Add the solubilizing agent (e.g., DMSO) and measure the absorbance at 570 nm.[1]

If you observe a significant increase in absorbance in the wells containing your compound compared to the media-only wells, this confirms direct reduction.

Mitigation Strategies:

• Optimize Assay Conditions: Try reducing the incubation time with the MTT reagent or lowering the concentration of your purine compound, if experimentally feasible.

• Switch to an Alternative Assay: If the interference is severe, consider an assay that does not rely on tetrazolium reduction. See the section on "Alternative Assays" below.

Section 2: Challenges with Luminescence-Based ATP Assays

Question 2: My ATP-based viability assay (e.g., CellTiter-Glo®) is giving inconsistent or unexpectedly low readings with my purine compound. Why is this happening?

Answer: Purine compounds can significantly interfere with ATP-based assays due to their direct involvement in purine metabolism. Your compound might be altering intracellular ATP pools or inhibiting the luciferase enzyme used in the assay.

Underlying Cause: ATP assays quantify cell viability by measuring the amount of ATP present, which is a marker of metabolically active cells.[11][12] The assay relies on a luciferase enzyme that uses ATP to produce a luminescent signal.[13]

• Alteration of ATP Pools: Your purine analogue could be a precursor for ATP synthesis, leading to artificially inflated ATP levels. Conversely, it could inhibit enzymes in the purine synthesis pathway, depleting ATP and suggesting lower viability than is accurate.[2][14]

• Enzyme Inhibition: The purine compound or its metabolites might act as a direct inhibitor of the luciferase enzyme, quenching the luminescent signal.[15]

Troubleshooting Workflow:

Sources

• 1. benchchem.com [benchchem.com]
• 2. Purine metabolism - Wikipedia [en.wikipedia.org]
• 3. Potential Mechanisms Connecting Purine Metabolism and Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Purine metabolism and control of cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Enhancing the Oral Bioavailability of Nucleoside Analogs

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance for enhancing the oral bioavailability of nucleoside analogs. Here, you will find scientifically grounded explanations, detailed troubleshooting protocols, and answers to frequently asked questions to support your experimental success.

Introduction: The Challenge of Oral Delivery for Nucleoside Analogs

Nucleoside analogs are a cornerstone of chemotherapy for various viral infections and cancers.[1][2][3] However, their therapeutic potential is often hindered by poor oral bioavailability.[1][2][3][4] This limitation stems from several intrinsic properties of these molecules, including high polarity, which restricts their ability to cross the lipid-rich intestinal membrane, and susceptibility to enzymatic degradation.[1][5] Many nucleoside analogs also require intracellular phosphorylation to become active, a process that can be inefficient and is often the rate-limiting step in their mechanism of action.[6][7]

This guide will explore the common hurdles encountered in the development of orally administered nucleoside analogs and provide practical, evidence-based strategies to overcome them.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the low oral bioavailability of my nucleoside analog?

A1: The most common reasons include:

• Poor Permeability: Due to their hydrophilic nature, nucleoside analogs struggle to pass through the lipophilic intestinal epithelium.[1][5]

• Enzymatic Degradation: They can be rapidly broken down by enzymes in the gastrointestinal (GI) tract and liver before reaching systemic circulation.[8]

• Efflux Transporters: Proteins like P-glycoprotein (P-gp) can actively pump the compound out of intestinal cells and back into the gut lumen.[9]

• First-Pass Metabolism: Significant metabolism in the gut wall or liver can reduce the amount of active drug reaching the bloodstream.[9]

Q2: What is a prodrug, and how can it improve the oral bioavailability of my compound?

A2: A prodrug is an inactive or less active derivative of a parent drug that undergoes conversion within the body to release the active compound.[10] This strategy is widely used to enhance the physicochemical properties of drugs for better delivery.[10] For nucleoside analogs, prodrugs can be designed to increase lipophilicity, thereby improving membrane permeability.[1][5] Some prodrugs are also designed to target specific transporters in the intestine to facilitate absorption.[1][5]

Q3: What are permeation enhancers, and are they safe to use?

A3: Permeation enhancers are substances that temporarily increase the permeability of the intestinal mucosa, allowing for better absorption of poorly permeable drugs.[11][12] They can work through various mechanisms, including fluidizing the cell membrane or opening the tight junctions between cells.[11] While effective, a major concern with permeation enhancers is the potential for toxicity and damage to the mucosal membrane.[11] Therefore, careful selection and concentration optimization are critical.[13]

Q4: Can nanoparticle-based delivery systems help improve the oral bioavailability of nucleoside analogs?

A4: Yes, nanoparticle-based systems, such as liposomes, nanogels, and polymeric nanoparticles, can protect nucleoside analogs from degradation in the GI tract and enhance their absorption.[14][15][16] These carriers can encapsulate the drug, and their surface can be modified to target specific areas of the intestine for release.[17]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common experimental issues.

Problem 1: Low Apparent Permeability (Papp) in Caco-2 Assays

The Caco-2 cell permeability assay is a standard in vitro model to predict human intestinal absorption.[18][19][][21] A low Papp value suggests poor intestinal permeability.

Possible Cause 1: Low Passive Diffusion

• Troubleshooting Steps:

  • Physicochemical Characterization: Determine the lipophilicity (LogP/LogD) of your compound. A low value indicates high polarity, which correlates with poor passive diffusion.

  • Prodrug Strategy: If the compound is too polar, consider synthesizing a more lipophilic prodrug. Ester prodrugs are a common approach to mask polar hydroxyl groups.[8]

Possible Cause 2: Active Efflux by Transporters

• Troubleshooting Steps:

  • Bidirectional Caco-2 Assay: Measure the transport of your compound in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions. An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests the involvement of efflux transporters.[21]

  • Co-administration with Inhibitors: Perform the Caco-2 assay in the presence of known efflux transporter inhibitors (e.g., verapamil for P-gp).[9] A significant increase in A-B transport will confirm that your compound is a substrate for that transporter.[9]

Experimental Workflow for Caco-2 Permeability Assay

Caption: Workflow for Caco-2 Permeability Assay.

Problem 2: High Variability in In Vivo Pharmacokinetic (PK) Data

In vivo PK studies in animal models are essential for determining key parameters like Cmax, Tmax, AUC, and bioavailability.[22][23][24][25] High variability can obscure the true pharmacokinetic profile of your compound.

Possible Cause 1: Formulation Issues

• Troubleshooting Steps:

  • Solubility and Stability Assessment: Ensure your compound is fully dissolved and stable in the dosing vehicle. Perform solubility studies in simulated gastric and intestinal fluids.

  • Formulation Optimization: If solubility is low, consider formulation strategies such as creating a solid dispersion or using a lipid-based formulation.[9]

Possible Cause 2: Animal Handling and Dosing Technique

• Troubleshooting Steps:

  • Standardize Procedures: Ensure consistent animal fasting times, dosing volumes, and blood sampling techniques across all animals.

  • Route of Administration: For oral gavage, ensure the dose is delivered directly to the stomach without causing stress or injury to the animal.

Possible Cause 3: Analytical Method Variability

• Troubleshooting Steps:

  • Method Validation: Validate your analytical method (e.g., LC-MS/MS) for accuracy, precision, linearity, and sensitivity in the biological matrix (e.g., plasma).[26]

  • Internal Standard: Use a stable isotope-labeled internal standard to correct for variations in sample processing and instrument response.[26]

Diagram of Factors Influencing Oral Bioavailability

Caption: Factors Inhibiting Oral Bioavailability.

Detailed Experimental Protocols

Protocol 1: Caco-2 Cell Permeability Assay

This protocol outlines the steps for conducting a bidirectional Caco-2 permeability assay to determine the apparent permeability (Papp) and efflux ratio of a test compound.

Materials:

• Caco-2 cells

• Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)

• Transwell inserts (e.g., 24-well format)

• Hanks' Balanced Salt Solution (HBSS)

• Test compound and control compounds (e.g., atenolol for low permeability, propranolol for high permeability)

• LC-MS/MS system for analysis

Procedure:

• Cell Culture: Culture Caco-2 cells in flasks and seed them onto Transwell inserts at an appropriate density.

• Monolayer Formation: Culture the cells on the inserts for 21-24 days to allow for differentiation and formation of a confluent monolayer.[27]

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) of the monolayers. Only use monolayers with TEER values within the acceptable range (typically >250 Ω·cm²).

• Assay Preparation: Wash the cell monolayers with pre-warmed HBSS.

• A-B Permeability: Add the test compound solution to the apical (A) chamber and fresh HBSS to the basolateral (B) chamber.

• B-A Permeability: Add the test compound solution to the basolateral (B) chamber and fresh HBSS to the apical (A) chamber.

• Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• Sampling: At the end of the incubation, collect samples from both the donor and receiver chambers.

• Analysis: Quantify the concentration of the test compound in the samples using a validated LC-MS/MS method.

• Calculation: Calculate the Papp value using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the rate of permeation, A is the surface area of the insert, and C0 is the initial concentration in the donor chamber.

Data Interpretation:

Papp (x 10⁻⁶ cm/s)	Predicted Human Absorption
< 1	Low
1 - 10	Moderate
> 10	High

An efflux ratio (Papp B-A / Papp A-B) > 2 is indicative of active efflux.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

This protocol describes a typical PK study in rats to determine key pharmacokinetic parameters following intravenous and oral administration.[23][28]

Materials:

• Male Sprague-Dawley rats (or other appropriate strain)

• Test compound formulation for intravenous (IV) and oral (PO) administration

• Dosing syringes and gavage needles

• Blood collection tubes (e.g., with EDTA)

• Centrifuge

• LC-MS/MS system for analysis

Procedure:

• Animal Acclimation: Acclimate the animals to the housing conditions for at least one week before the study.

• Dosing:

  • IV Group: Administer the test compound via tail vein injection.

  • PO Group: Administer the test compound via oral gavage. Fast the animals overnight before dosing.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose for IV; 0.25, 0.5, 1, 2, 4, 8, and 24 hours for PO).[23]

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Analysis: Quantify the concentration of the test compound in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use pharmacokinetic software to calculate parameters such as Cmax, Tmax, AUC, half-life, and clearance.

• Bioavailability Calculation: Calculate the oral bioavailability (F%) using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100

References

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• Thong-on, A., & Chiablaem, K. (2023). Critical evaluation of permeation enhancers for oral mucosal drug delivery. Journal of Drug Delivery Science and Technology, 80, 104163.
• Lalanne, M., Andrieux, K., & Couvreur, P. (2009). Strategies to Increase the Oral Bioavailability of Nucleoside Analogs. Current Medicinal Chemistry, 16(11), 1391-1399.
• Suresh, R. R., Abuduani, T., Kasthuri, M., Chen, Z., Tber, Z., Loubidi, M., ... & Schinazi, R. F. (2026). Prodrug strategies in developing antiviral nucleoside analogs. RSC Medicinal Chemistry.
• Mehellou, Y., Rando, R. F., & Balzarini, J. (2009). Prodrug approaches to improving the oral absorption of antiviral nucleotide analogues. Expert Opinion on Drug Delivery, 6(10), 1057-1071.
• Lalanne, M., Andrieux, K., & Couvreur, P. (2009). Strategies to increase the oral bioavailability of nucleoside analogs. Current medicinal chemistry, 16(11), 1391-1399.
• Lalanne, M., Andrieux, K., & Couvreur, P. (2009). Strategies to Increase the Oral Bioavailability of Nucleoside Analogs. Bentham Science.
• Vauthier, C., & Couvreur, P. (2009). Polymer-based nanoparticles for the delivery of nucleoside analogues. Expert opinion on drug delivery, 6(4), 387-402.
• McCartney, F., & Brayden, D. J. (2019).
• Yan, C., Zhang, H., & Li, W. (2023). Advanced prodrug strategies in nucleoside analogues targeting the treatment of gastrointestinal malignancies. Frontiers in Pharmacology, 14, 1168925.
• De Clercq, E. (2013). Prodrug strategies in the design of nucleoside and nucleotide antiviral therapeutics. Antiviral Chemistry and Chemotherapy, 23(4), 143-158.
• Whitehead, K., Karr, N., & Mitragotri, S. (2008). Safe and effective permeation enhancers for oral drug delivery. Pharmaceutical research, 25(8), 1782-1788.
• Anderson, P. L., & Schinazi, R. F. (2018). Prodrug strategies for improved efficacy of nucleoside antiviral inhibitors. Current opinion in pharmacology, 42, 126-133.
• McCartney, F., & Brayden, D. J. (2019).
• McCartney, F., & Brayden, D. J. (2017). Overcoming poor permeability: Translating permeation enhancers for oral peptide delivery. Drug discovery today. Technologies, 24, 41-48.
• Senanayake, T. H., Warren, G., Wei, X., & Vinogradov, S. V. (2016). Application of activated nucleoside analogs for the treatment of drug-resistant tumors by oral delivery of nanogel-drug conjugates. Molecular pharmaceutics, 13(10), 3377-3388.
• Baroud, M., Lepeltier, E., Thepot, S., El-Makhour, Y., & Duval, O. (2021). The evolution of nucleosidic analogues: self-assembly of prodrugs into nanoparticles for cancer drug delivery.

• DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. (n.d.). JRC Big Data Analytics Platform. Retrieved from [Link]

• Vinogradov, S. V., & Batrakova, E. V. (2007). Polymeric nanogel formulations of nucleoside analogs. Expert opinion on drug delivery, 4(1), 5-19.

• Caco-2 permeability assay. (n.d.). Creative Bioarray. Retrieved from [Link]

• Heudi, O., Barteau, S., Picard, F., & Kretz, O. (2009). A sensitive LC-MS/MS method for quantification of a nucleoside analog in plasma: application to in vivo rat pharmacokinetic studies. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 877(20-21), 1887-1893.

• Caco-2 Permeability In Vitro Assay. (n.d.). Charnwood Discovery. Retrieved from [Link]

• Caco-2 Permeability Assay. (n.d.). Evotec. Retrieved from [Link]

• Pyshnyi, D. V., & Zenkova, M. A. (2022). DNA-Based Nanomaterials as Drug Delivery Platforms for Increasing the Effect of Drugs in Tumors. International Journal of Molecular Sciences, 23(19), 11409.
• Lalanne, M., Andrieux, K., & Couvreur, P. (2009). Strategies to Increase the Oral Bioavailability of Nucleoside Analogs.
• Li, X., Wang, J., & Li, Z. (2019). Simultaneous Quantification of Nucleosides and Nucleotides from Biological Samples. Metabolites, 9(3), 49.

• In vivo PK / Pharmacokinetic studies. (n.d.). Sygnature Discovery. Retrieved from [Link]

• Oral Formulations of Activated Nucleoside Analogs. (n.d.). UNeMed. Retrieved from [Link]

• Li, F., Maag, H., & Alfredson, T. (2008). Prodrugs of nucleoside analogues for improved oral absorption and tissue targeting. Journal of pharmaceutical sciences, 97(3), 1109-1134.
• Determination of Intracellular Concentrations of Nucleoside Analogues and their Phosphorylated Metabolites. (2014). Omicsonline.org.

• In Vivo Pharmacokinetic (PK) Studies. (n.d.). Selvita. Retrieved from [Link]

• Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. (2022).
• Implementation of pharmacokinetic and pharmacodynamic strategies in early research phases of drug discovery and development at Novartis Institute of Biomedical Research. (2013). Journal of pharmaceutical and biomedical analysis, 75, 133-140.
• Nucleoside Analogs: A Review of Its Source and Separation Processes. (2023).
• Radkov, A. (2022).

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Technical Support Center: Minimizing Off-Target Effects of Purine-Based Antimetabolites

Introduction: The Double-Edged Sword of Purine Analogs

Purine-based antimetabolites, such as 6-mercaptopurine (6-MP), azathioprine, and fludarabine, are powerful tools in both clinical oncology and basic research. They function as molecular mimics, interfering with the synthesis and metabolism of natural purines, which are essential for DNA and RNA synthesis.[1][2] This mechanism makes them highly effective at targeting rapidly dividing cells. However, their very nature as metabolic impostors creates a significant experimental challenge: off-target effects. These unintended interactions can lead to misinterpretation of data, confounding results, and significant cytotoxicity unrelated to the primary mechanism of action.

This guide provides researchers with a comprehensive resource for troubleshooting common issues, understanding the underlying causes of off-target effects, and implementing robust experimental designs to mitigate them.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level conceptual and practical questions about working with purine antimetabolites.

Q1: What are the primary "on-target" vs. "off-target" mechanisms for purine antimetabolites?

A1: It's a spectrum, but a useful distinction is:

• On-Target Effects: These are the intended, canonical mechanisms of action. For most purine analogs, this involves metabolic activation (bioactivation) into fraudulent nucleotides.[1][3] These "fake" nucleotides then inhibit critical enzymes in the de novo purine synthesis pathway (e.g., PRPP amidotransferase) or are incorporated into DNA and RNA, triggering cell cycle arrest and apoptosis in rapidly dividing cells.[2][3][4]

• Off-Target Effects: These are unintended cellular consequences that can complicate data interpretation. Key examples include:

  • Mitochondrial Toxicity: Many nucleoside analogs can interfere with mitochondrial DNA replication and function, leading to a drop in cellular ATP levels and induction of apoptosis through pathways independent of nuclear DNA damage.[5][6]

  • Induction of Oxidative Stress: Disruption of cellular metabolism can lead to the generation of reactive oxygen species (ROS), causing widespread damage to lipids, proteins, and DNA that is not directly related to nucleotide incorporation.

  • Kinase Inhibition: Some purine analogs can fortuitously fit into the ATP-binding pocket of various cellular kinases, leading to unexpected inhibition of signaling pathways.

  • Disruption of RNA Processing: Incorporation of fraudulent nucleotides into RNA can interfere with splicing, translation, and RNA stability.

Q2: My results with the same compound are inconsistent between experiments. What's going on?

A2: Inconsistent results are a frequent and frustrating issue. Several factors could be at play:

• Compound Stability and Purity: Verify the purity of your compound lot. Impurities can have their own bioactivity.[7] More importantly, purine analogs can be unstable in cell culture media.[7] The compound may degrade over the course of a multi-day experiment, leading to a lower effective concentration than intended. Always prepare fresh solutions and consider performing a stability assessment in your specific media.[8][9]

• Solvent Effects: Ensure the final concentration of your solvent (e.g., DMSO) is low (typically ≤0.5%) and consistent across all wells. Always include a vehicle-only control group.[7]

• Cell Culture Conditions: Mycoplasma contamination is a notorious source of experimental artifacts, as these bacteria can metabolize nucleoside analogs, reducing their effective concentration and compromising the experiment.[10] Regularly test your cells for mycoplasma. Variations in cell passage number, seeding density, and media components can also alter cellular metabolism and drug sensitivity.[11]

Q3: How does the genetic background of my cell line influence its sensitivity and off-target toxicity?

A3: The genetic makeup of your cells is a critical determinant of their response. Key genes to consider are:

• TPMT (Thiopurine S-methyltransferase) and NUDT15 (Nudix Hydrolase 15): These are the primary enzymes responsible for inactivating thiopurines like 6-MP and azathioprine.[1][12][13][14] Cell lines with low or no expression of these enzymes (due to genetic polymorphisms or epigenetic silencing) will be exquisitely sensitive to the drug and may show toxicity at much lower doses.[12][13][14][15]

• HPRT (Hypoxanthine-guanine phosphoribosyltransferase): This is a key enzyme in the purine salvage pathway that bioactivates many purine analogs.[7] High HPRT expression can increase sensitivity.

• Nucleoside Transporters (ENTs and CNTs): The expression levels of transporters that bring the drug into the cell (e.g., ENT1, ENT2) can directly impact the intracellular concentration and, therefore, its efficacy and toxicity.[16][17][18][19]

Part 2: Troubleshooting Guide - Specific Experimental Issues

This section uses a problem-and-solution format to address specific experimental challenges.

Problem 1: I'm observing massive, rapid cell death even at low concentrations of my purine analog, which seems too high for an anti-proliferative effect.

This suggests you may be observing acute off-target toxicity rather than the intended on-target effect of inhibiting proliferation.

Troubleshooting Workflow:

• Distinguish Cytotoxicity from Anti-Proliferation: The cytotoxic effects of purine analogs are often delayed.[7] A 72-hour time point is standard. If you see widespread death at 24 hours or less, it's a red flag for off-target toxicity.

  • Action: Perform a time-course experiment (e.g., 12, 24, 48, 72 hours) and analyze cell viability (e.g., using a live/dead stain and flow cytometry) alongside a proliferation assay (e.g., CFSE dilution). The intended effect should show a slowdown in proliferation first, followed by apoptosis in dividing cells.

• Investigate Mitochondrial Toxicity: A common off-target effect is the disruption of mitochondrial function.

  • Action: Perform an assay to measure mitochondrial membrane potential (e.g., using JC-1 or TMRM dyes). A rapid drop in membrane potential after drug addition is a strong indicator of mitochondrial toxicity. This can be followed by measuring cellular ATP levels and oxygen consumption rates (OCR).[20][21][22]

• Assess for DNA Damage: While DNA incorporation is an "on-target" effect, overwhelming DNA damage can be a sign of a general genotoxic off-target effect.

  • Action: Use the Comet assay (single-cell gel electrophoresis) to visualize DNA strand breaks.[23][24][25][26] Staining for γH2AX foci, a marker of DNA double-strand breaks, is also a highly sensitive method.[26]

Decision Tree for Unexpected Cytotoxicity

Caption: A systematic workflow for identifying and mitigating off-target effects.

References

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• Moriyama, T., et al. (2024). Additive effects of TPMT and NUDT15 on thiopurine toxicity in children with acute lymphoblastic leukemia across multiethnic populations. Journal of the National Cancer Institute. [Link]

• Moriyama, T., et al. (2016). NUDT15 Polymorphisms Alter Thiopurine Metabolism and Hematopoietic Toxicity. Clinical Pharmacology & Therapeutics. [Link]

• Ríos-Buceta, L., et al. (2021). Susceptibility to thiopurine toxicity by TPMT and NUDT15 variants in Colombian children with acute lymphoblastic leukemia. PLoS ONE. [Link]

• Moriyama, T., et al. (2024). Additive effects of TPMT and NUDT15 on thiopurine toxicity in children with acute lymphoblastic leukemia across multiethnic populations. PubMed. [Link]

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• Benchchem. (n.d.). Exploratory Trials on Desmethylxanthohumol for DNA Damage Prevention: A Technical Guide.

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• Kufe, D. W., et al. (Eds.). (2003). Holland-Frei Cancer Medicine. 6th edition. BC Decker. [Link]

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Reference Data & Comparative Studies

Efficacy of 2-amino-6-substituted purines versus fludarabine

An In-Depth Comparative Analysis: Fludarabine versus the Therapeutic Potential of 2-Amino-6-Substituted Purines

Introduction

Purine analogs represent a cornerstone in the armamentarium of anticancer chemotherapeutics, exploiting the fundamental reliance of proliferating cells on nucleic acid synthesis. Within this class, fludarabine has emerged as an established benchmark, particularly for its profound efficacy in hematological malignancies like chronic lymphocytic leukemia (CLL).[1] It functions as a robust but relatively indiscriminate inhibitor of DNA replication.[2] In contrast, the 2-amino-6-substituted purine scaffold represents not a single entity, but a versatile chemical platform for rational drug design. By modifying the substituents at the C6 and other positions, medicinal chemists can generate a diverse library of compounds with highly specific biological targets, ranging from cell cycle kinases to DNA repair enzymes.[3][4]

This guide provides a comparative analysis for researchers and drug development professionals, contrasting the well-characterized efficacy, mechanism, and limitations of fludarabine with the diverse and targeted therapeutic strategies offered by the emerging class of 2-amino-6-substituted purines. We will delve into the causality behind their mechanisms, present supporting experimental data and protocols, and explore the future landscape of purine-based cancer therapy.

Section 1: Fludarabine - The Established Purine Nucleoside Analog

Fludarabine (9-β-D-arabinofuranosyl-2-fluoroadenine) is a synthetic purine analog that has been a mainstay in the treatment of B-cell indolent malignancies for decades.[2] Its efficacy is rooted in its ability to disrupt DNA synthesis, a hallmark of rapidly dividing cancer cells.

Mechanism of Action

Fludarabine is a prodrug that requires intracellular activation to exert its cytotoxic effects.[5] The process is a multi-step phosphorylation cascade initiated by deoxycytidine kinase (dCK).[2]

• Cellular Uptake and Activation: Fludarabine is transported into the cell and phosphorylated by dCK to its monophosphate form (F-ara-AMP). This is the rate-limiting step in its activation.[2] Subsequent phosphorylations yield the active triphosphate, F-ara-ATP.

• Inhibition of DNA Synthesis: F-ara-ATP competitively inhibits multiple key enzymes required for DNA replication, including DNA polymerase, ribonucleotide reductase, DNA primase, and DNA ligase.[2][6]

• Incorporation into Nucleic Acids: F-ara-ATP is incorporated into both DNA and RNA. Its incorporation into DNA terminates chain elongation, while its presence in RNA inhibits transcription and processing.[6][7] This cumulative damage triggers programmed cell death, or apoptosis.

Figure 1: Mechanism of Action of Fludarabine.

Clinical Efficacy & Toxicity

Fludarabine is highly effective in CLL, producing superior response rates compared to traditional alkylating agents.[1] It is also used in combination regimens for non-Hodgkin's lymphomas and as a component of conditioning regimens prior to hematopoietic stem cell transplantation (HSCT).[1][8][9]

However, its potent activity is accompanied by a significant toxicity profile.

Toxicity Type	Description	Clinical Manifestation	References
Myelosuppression	Severe suppression of bone marrow function.	Profound and prolonged neutropenia, thrombocytopenia, and anemia.	[10][11]
Immunosuppression	Deep depletion of T-lymphocytes, particularly CD4+ cells.	High risk of opportunistic infections (e.g., Pneumocystis jiroveci, Herpes viruses). This effect can persist for years.	[1][12]
Neurotoxicity	Dose-dependent damage to the central nervous system.	At high doses, can cause severe, irreversible effects including blindness, coma, and death. Milder confusion or seizures can occur even at standard doses.	[10][11][13]
Autoimmunity	Induction of autoimmune phenomena.	Life-threatening autoimmune hemolytic anemia or thrombocytopenia has been reported.	[10][11][12]

Mechanisms of Resistance

The development of resistance to fludarabine is a major clinical challenge. The primary mechanisms involve alterations that limit the intracellular concentration of the active F-ara-ATP metabolite.

• Deoxycytidine Kinase (dCK) Deficiency: Reduced expression or inactivating mutations in the DCK gene are the most well-documented causes of resistance.[7][14][15] Without sufficient dCK activity, the initial and rate-limiting phosphorylation of fludarabine cannot occur, rendering the drug inert.

• Altered Nucleoside Transport: Decreased expression of human equilibrative nucleoside transporters (hENTs) can impair fludarabine uptake into the cancer cell.[15]

• Enhanced DNA Repair: Increased capacity of cancer cells to repair DNA damage caused by F-ara-ATP incorporation can also contribute to a resistant phenotype.[15]

Figure 2: Key Mechanisms of Fludarabine Resistance.

Section 2: 2-Amino-6-Substituted Purines - A Scaffold of Diverse Functionality

Unlike fludarabine, the 2-amino-6-substituted purines are a broad class of molecules where the core purine structure serves as a scaffold. The chemical nature of the group attached at the C6 position (and often at the N9 and C2 positions as well) dictates the compound's three-dimensional shape and electronic properties, thereby defining its biological target and therapeutic action.[16][17] This allows for the development of highly targeted agents against specific cellular vulnerabilities.

Subclass A: Kinase Inhibitors

A prominent group of 2,6,9-trisubstituted purines, such as roscovitine and reversine, have been developed as potent inhibitors of cyclin-dependent kinases (CDKs) and Aurora kinases, respectively.[4][18] These kinases are critical regulators of the cell cycle, and their dysregulation is a common feature of cancer.

• Mechanism of Action: By binding to the ATP-binding pocket of kinases like Aurora B, these compounds prevent the phosphorylation of downstream targets essential for mitotic progression. This leads to defects in chromosome segregation, cell cycle arrest in the G2/M phase, and often endoreduplication (DNA replication without cell division), ultimately resulting in apoptosis.[4][19]

• Experimental Data: Studies have shown that reversine-related molecules can induce G2/M arrest and polyploidy in breast (MCF-7) and colorectal (HCT116) cancer cell lines.[4][19] Interestingly, some analogs show selective efficacy in p53-defective cancer cells, highlighting a potential therapeutic window.[19]

Subclass B: DNA Repair Inhibitors

Certain 6-substituted purine derivatives, such as O⁶-benzylguanine, function not as direct cytotoxic agents but as chemo-sensitizers.[3]

• Mechanism of Action: These compounds are designed to potently and irreversibly inactivate the DNA repair protein O⁶-alkylguanine-DNA alkyltransferase (AGT). AGT removes mutagenic alkyl groups from the O⁶ position of guanine in DNA, thereby protecting cells from the cytotoxic effects of alkylating chemotherapies (e.g., temozolomide). By depleting AGT, these purine derivatives can re-sensitize resistant tumors to alkylating agents.[3]

• Structure-Activity Relationship: Research has shown that an allyl or benzyl group attached via an oxygen at the C6 position of a 2-aminopurine is critical for efficient AGT depletion.[3]

Subclass C: Novel Cytotoxic Agents

Extensive research is ongoing to synthesize and screen novel substituted purines for direct anticancer activity. Structure-activity relationship (SAR) studies have begun to define the chemical features that confer cytotoxicity.

• Mechanism of Action: The mechanisms are varied and depend on the specific substitutions. For example, certain 2,6,9-trisubstituted purines with an arylpiperazinyl system at the C6 position have been shown to induce apoptosis and cause S-phase cell cycle arrest in leukemia (HL-60) cells.[16][17]

• Experimental Data: Compound 7h from one study was found to be a potent agent against several cancer cell lines, with higher efficacy than cisplatin in some cases, demonstrating the therapeutic potential of this chemical space.[17]

Section 3: Head-to-Head Comparison: A Mechanistic and Application-Focused Analysis

A direct clinical comparison between fludarabine and the entire class of 2-amino-6-substituted purines is not feasible. Instead, a comparison of their core philosophies, mechanisms, and potential applications provides a clearer picture for drug development professionals.

Feature	Fludarabine	2-Amino-6-Substituted Purines (Class)
Primary Mechanism	Broad inhibition of DNA synthesis and replication.[2][6]	Targeted inhibition of specific proteins (e.g., kinases, DNA repair enzymes) or other specific cytotoxic effects.[4][17]
Key Molecular Target(s)	DNA Polymerase, Ribonucleotide Reductase, etc.	Varies by substitution: Aurora Kinases, CDKs, AGT, etc.[4][18]
Primary Indications	Hematological Malignancies (CLL, NHL).[1]	Preclinical investigation across various solid tumors (breast, colon) and hematological cancers.[4][17][20]
Known Resistance	Decreased activity of dCK, reduced nucleoside transport.[15]	Target-specific: mutations in the kinase domain, upregulation of drug efflux pumps (hypothesized).
Key Toxicities	Myelosuppression, profound immunosuppression, neurotoxicity.[1][10][13]	Target-dependent: likely to be more specific and less broadly myelosuppressive; specific toxicities are still under investigation.
Therapeutic Strategy	General cytotoxicity against rapidly dividing cells.	Precision targeting of specific cancer vulnerabilities.

Section 4: Key Experimental Protocols

To ensure scientific integrity, the claims made about novel compounds must be supported by robust, reproducible experimental methodologies. The following protocols are foundational for characterizing the efficacy of a potential anticancer agent.

Protocol: Determining IC₅₀ via MTT Cell Viability Assay

This protocol determines the concentration of a compound required to inhibit cell growth by 50% (IC₅₀), a key measure of cytotoxic potency.

Causality: The assay is based on the principle that viable cells with active metabolism can convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product, whereas dead cells cannot. The amount of formazan produced is directly proportional to the number of living cells.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of the test compound (e.g., a novel 2-amino-6-substituted purine) in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only (e.g., 0.1% DMSO) and untreated controls.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for another 4 hours. Viable cells will form purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control (defined as 100% viability). Plot the percentage of cell viability against the logarithm of the compound concentration and use non-linear regression to calculate the IC₅₀ value.

Protocol: Assessing Cell Cycle Arrest via Propidium Iodide Staining and Flow Cytometry

This protocol is used to analyze the distribution of cells in different phases of the cell cycle (G1, S, G2/M), revealing if a compound induces cell cycle arrest.

Causality: Propidium Iodide (PI) is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence in a cell is directly proportional to its DNA content. Cells in G1 have 2n DNA content, cells in G2 or mitosis (M) have 4n DNA content, and cells in S phase have an intermediate amount.

Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with the test compound at its IC₅₀ concentration (and a vehicle control) for 24 hours.

• Cell Harvesting: Harvest both adherent and floating cells using trypsin and centrifugation. It is critical to collect floating cells as they may be undergoing apoptosis or mitotic catastrophe.

• Fixation: Wash the cell pellet with ice-cold PBS, then resuspend in 1 mL of ice-cold 70% ethanol while vortexing gently. This permeabilizes the cells and fixes them. Incubate at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash with PBS. Resuspend the cell pellet in 500 µL of PI staining solution (containing PI and RNase A to prevent staining of double-stranded RNA).

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. Gate on the single-cell population to exclude doublets. Collect fluorescence data for at least 10,000 events per sample.

• Data Interpretation: Analyze the resulting DNA content histograms using cell cycle analysis software. An accumulation of cells in the 4n peak compared to the control indicates a G2/M arrest.

Conclusion and Future Outlook

The comparison between fludarabine and the class of 2-amino-6-substituted purines illuminates a fundamental evolution in cancer drug design. Fludarabine, a powerful and clinically validated agent, represents the classical approach of targeting a general hallmark of cancer—rapid proliferation—through the disruption of DNA synthesis. While effective, this strategy is inherently tied to significant collateral damage to healthy, rapidly dividing tissues and is vulnerable to straightforward metabolic resistance mechanisms.

The 2-amino-6-substituted purines embody the modern, targeted-therapy paradigm. This versatile scaffold enables the creation of compounds that act with high specificity against distinct molecular targets that drive oncogenesis. This approach holds the promise of greater efficacy in specific patient populations, a wider therapeutic window with reduced off-target toxicity, and the potential to overcome the resistance mechanisms that plague traditional chemotherapies. The future of purine-based therapies will likely involve a multi-pronged approach: combining rationally designed, targeted substituted purines with other agents to create synergistic regimens tailored to the unique molecular profile of a patient's tumor.

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A Senior Application Scientist's Guide to Cross-Reactivity Studies of Novel Purine Nucleoside Analogs

Introduction: The Double-Edged Sword of Purine Mimicry

Purine nucleoside analogs (PNAs) are a cornerstone of modern chemotherapy and antiviral therapy.[1][2] By mimicking natural purines like adenosine and guanosine, these compounds cleverly hijack fundamental cellular machinery.[3][4] The general mechanism involves intracellular phosphorylation by kinases to yield the active triphosphate metabolite.[5][6] This active form then exerts its cytotoxic or antiviral effect primarily by inhibiting DNA/RNA polymerases or by being incorporated into elongating nucleic acid chains, leading to chain termination and apoptosis.[7][8][9]

However, the very mechanism that makes PNAs effective also presents their greatest challenge: selectivity . The enzymes they interact with—kinases, polymerases, and metabolic enzymes—belong to large, structurally related families. This creates a significant risk of off-target interactions, or cross-reactivity, which can lead to unforeseen toxicities and a narrow therapeutic window.[7] For instance, while a PNA may be designed to target a viral polymerase, it might also inhibit human mitochondrial DNA polymerase, leading to toxicity.

This guide provides a multi-tiered, logical workflow to proactively identify and characterize these off-target interactions, ensuring a more comprehensive understanding of a novel PNA's safety and specificity profile before it enters clinical trials.

The Rationale: Why a Systematic Approach is Non-Negotiable

The goal of a cross-reactivity study is not merely to check a box for regulatory submission but to build a deep understanding of the molecule's behavior. Preclinical safety evaluation is a primary goal for regulatory bodies like the FDA, and these studies are critical for identifying potential target organs for toxicity and establishing parameters for clinical monitoring.[10][11]

PNAs, by design, interfere with nucleotide metabolism. Therefore, a logical starting point is to assess their interaction with key enzyme families involved in this process. An effective strategy proceeds from broad, high-throughput screening to more complex, biologically relevant systems. This tiered approach allows for early identification of liabilities and informed decision-making, saving valuable time and resources.

Below is a diagram illustrating the proposed workflow, which forms the core of this guide.

Caption: Experimental Workflow for PNA Cross-Reactivity Assessment.

Tier 1: Broad-Spectrum Biochemical Screening

The first step is to cast a wide net using purified, recombinant enzymes to understand the molecule's potential interaction landscape in a simplified system.

Kinase Selectivity Profiling

• The Causality: PNAs require phosphorylation to become active, a process mediated by nucleoside kinases. However, the active triphosphate form is structurally similar to ATP and can act as a competitive inhibitor for a vast array of protein kinases, which are critical regulators of nearly all cellular processes. Unintended kinase inhibition is a frequent source of drug toxicity.

• Experimental Protocol: Radiometric Kinase Assay

  • Plate Preparation: In a 96-well filter plate, add a reaction buffer containing a known kinase, its specific peptide substrate, and cofactors (e.g., MgCl₂).

  • Compound Addition: Add the novel PNA (in its triphosphate form) across a range of concentrations (e.g., 10-point, 3-fold serial dilution starting from 10 µM). Include a known kinase inhibitor as a positive control and DMSO as a vehicle control.

  • Reaction Initiation: Initiate the kinase reaction by adding [γ-³³P]-ATP. Incubate for a specified time (e.g., 60 minutes) at room temperature.

  • Reaction Termination: Stop the reaction by adding 3% phosphoric acid.

  • Washing: Aspirate the mixture and wash the wells multiple times with 1% phosphoric acid to remove unincorporated [γ-³³P]-ATP. The phosphorylated substrate will remain bound to the filter membrane.

  • Detection: Add scintillation fluid to the wells and measure the incorporated radioactivity using a microplate scintillation counter.

  • Data Analysis: Calculate the percent inhibition relative to the DMSO control for each concentration. Fit the data to a dose-response curve to determine the IC₅₀ value.

• Trustworthiness: This protocol is self-validating through the inclusion of positive and negative controls. The signal-to-background ratio should be high, and the Z'-factor for the assay should be > 0.5, indicating a robust and reliable screen.

Polymerase & Metabolism Enzyme Panels

• The Causality: The intended targets of many PNAs are viral or cancer-cell polymerases. It is crucial to determine the selectivity against essential human polymerases (e.g., Pol α, Pol β, Pol γ - the mitochondrial polymerase).[8][9] Furthermore, enzymes of the purine salvage pathway, such as Purine Nucleoside Phosphorylase (PNP), can metabolize PNAs, affecting their bioavailability and potentially creating toxic metabolites.[12][13]

• Methodology: Similar principles to the kinase assay apply. A panel of human polymerases and key metabolic enzymes should be tested. Activity can be measured via various methods, such as primer extension assays using fluorescently-labeled nucleotides for polymerases or spectrophotometric assays that monitor the conversion of a substrate for metabolic enzymes.

Tier 2: Assessing Impact in a Cellular Context

Biochemical assays are informative but lack the complexity of a living cell, which involves drug transport, multi-step metabolism, and feedback loops. Cell-based assays provide a more integrated view of the compound's effect.

Differential Cytotoxicity Profiling

• The Causality: By comparing the cytotoxic effect of a PNA on cancer cell lines versus normal, healthy cell lines (e.g., human dermal fibroblasts), we can derive a preliminary therapeutic index. A highly selective compound should be significantly more potent in target cancer cells than in normal cells.

• Experimental Protocol: Cell Viability Assay (MTS-based)

  • Cell Seeding: Seed cells from various lines (e.g., Jurkat [leukemia], A549 [lung cancer], and HFF-1 [normal fibroblast]) into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of the novel PNA for a period that covers at least two cell doubling times (e.g., 72 hours).

  • Reagent Addition: Add a solution containing the MTS tetrazolium compound and the electron coupling reagent PES.

  • Incubation: Incubate the plates for 1-4 hours at 37°C. Viable cells with active metabolism will convert the MTS into a formazan product that is soluble in the culture medium.

  • Measurement: Measure the absorbance of the formazan product at 490 nm using a plate reader.

  • Analysis: Normalize the data to vehicle-treated controls and plot the dose-response curve to calculate the IC₅₀ for each cell line.

• Trustworthiness: The protocol's reliability is ensured by running replicates and including a positive control cytotoxic agent. The comparison across different cell types provides an internal validation of selectivity.[14]

Comparative Data Analysis

Quantitative data from these assays should be tabulated for clear, objective comparison. Below are examples using hypothetical novel PNAs (NPA-1, NPA-2) compared against the established drug, Fludarabine.

Table 1: Comparative Selectivity Profile (IC₅₀, nM) from Biochemical Assays

Target Enzyme	Function	NPA-1	NPA-2	Fludarabine-TP
dCK	PNA Activation (On-Target)	>10,000	>10,000	>10,000
DNA Pol α	DNA Replication (Primary Target)	50	250	150
DNA Pol γ	Mitochondrial DNA Replication (Off-Target)	2,500	>10,000	1,200
CDK2/CycA	Cell Cycle Regulation (Off-Target)	8,000	>10,000	5,500
ABL1	Signal Transduction (Off-Target)	>10,000	>10,000	>10,000

| PNP | Purine Salvage (Metabolism) | 1,500 | 8,000 | 4,000 |

• Insight: NPA-2 shows much greater selectivity for the target DNA Polymerase α over the mitochondrial Polymerase γ compared to NPA-1 and Fludarabine, suggesting a potentially better safety profile regarding mitochondrial toxicity.

Table 2: Comparative Cytotoxicity Profile (IC₅₀, µM) from Cellular Assays

Cell Line	Type	NPA-1	NPA-2	Fludarabine
Jurkat	T-cell Leukemia (Target)	0.5	1.2	0.8
A549	Lung Carcinoma	2.5	8.5	3.0
HFF-1	Normal Fibroblast (Non-Target)	3.0	25.0	4.5

| Therapeutic Index (HFF-1/Jurkat) | | 6x | 20.8x | 5.6x |

• Insight: The cellular data corroborates the biochemical findings. NPA-2 displays a significantly better therapeutic index, indicating higher selectivity for killing cancer cells over normal cells.

The diagram below illustrates the central mechanism of PNA action and highlights the potential points of cross-reactivity that these assays are designed to detect.

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A Senior Application Scientist's Guide to Comparative Cytotoxicity Analysis in Cancer Cell Lines

Introduction

In the landscape of oncology and drug development, cytotoxicity assays are foundational tools for gauging the potential of novel therapeutic agents.[1][2] These assays are critical for screening compounds that can inhibit cancer cell growth or induce cell death.[2][3] However, the true measure of a compound's promise lies not just in its ability to kill cancer cells, but in its differential effect—its potency against malignant cells versus healthy ones.[4] This guide provides a comprehensive framework for conducting a comparative analysis of cytotoxicity across different cancer cell lines, a crucial step for identifying robust and selective anticancer drug candidates.

The heterogeneity of cancer is a significant challenge in treatment. A drug effective against one type of cancer may be inert against another due to the vast genetic and phenotypic differences between tumors.[5][6] Therefore, screening a compound against a panel of diverse cancer cell lines is not just good practice; it is essential for understanding the breadth and limitations of its therapeutic potential.[7][8] This comparative approach allows researchers to identify patterns of sensitivity and resistance, generate hypotheses about mechanisms of action, and uncover potential biomarkers for patient stratification.[9]

This guide will walk you through the critical aspects of designing and executing a comparative cytotoxicity study, from selecting appropriate cell lines and assays to interpreting the data and understanding the underlying molecular pathways.

Selecting the Right Tools: Cancer Cell Lines and Cytotoxic Agents

The foundation of any robust comparative study is the careful selection of its components.

Choosing Your Cancer Cell Lines:

The goal is to assemble a panel of cell lines that represents the diversity of the disease you are targeting. Consider the following factors:

• Tissue of Origin: Include cell lines from different cancer types (e.g., lung, breast, colon) to assess broad-spectrum activity. For a more focused study, use multiple cell lines from the same cancer type to investigate subtype-specific effects.

• Genetic Background: Select cell lines with known and varied genetic mutations (e.g., in genes like TP53, KRAS, BRAF). This can reveal correlations between specific mutations and drug sensitivity, providing valuable mechanistic insights.[9]

• Phenotypic Characteristics: Consider characteristics like epithelial vs. mesenchymal phenotype, or the expression of specific surface markers, which can influence drug response.

• Drug Resistance Profiles: Including both drug-sensitive and drug-resistant cell lines can help determine if a new compound can overcome existing resistance mechanisms.

Commonly Used Cancer Cell Lines:

Cell Line	Cancer Type	Key Characteristics
HeLa	Cervical Cancer	One of the oldest and most commonly used human cell lines.
A549	Lung Cancer	Adenocarcinomic human alveolar basal epithelial cells.
MCF-7	Breast Cancer	Estrogen receptor (ER) positive.
MDA-MB-231	Breast Cancer	Triple-negative (ER, PR, HER2 negative).
HT-29	Colon Cancer	Human colorectal adenocarcinoma cells.
HCT116	Colon Cancer	Human colorectal carcinoma cells with a mutation in KRAS.

Core Methodologies for Assessing Cytotoxicity

Several assays can be used to measure cytotoxicity, each with its own principle, advantages, and limitations.[10] Using a combination of assays can provide a more complete picture of a compound's effect.

Metabolic Assays (MTT, MTS, WST)

These colorimetric assays measure the metabolic activity of a cell population, which is often used as a proxy for cell viability.[11][12]

• Principle: In viable cells, mitochondrial dehydrogenases convert a tetrazolium salt (like MTT) into a colored formazan product.[11][12][13] The intensity of the color is directly proportional to the number of metabolically active, and therefore viable, cells.[11][14]

• Causality: A cytotoxic compound that impairs mitochondrial function or induces cell death will lead to a decrease in the amount of formazan produced, resulting in a weaker colorimetric signal.

Detailed Protocol for MTT Assay: [13]

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Compound Treatment: Treat the cells with a serial dilution of the test compound. Include a vehicle-only control (e.g., DMSO) and a no-cell blank control. Incubate for a predetermined duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours. During this time, viable cells will convert the MTT into purple formazan crystals.

• Solubilization: Carefully remove the media and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution on a microplate reader at a wavelength of 570-590 nm.

• Data Analysis: Subtract the background absorbance (blank wells) and normalize the data to the vehicle control to determine the percentage of cell viability.

Membrane Integrity Assays (Lactate Dehydrogenase - LDH)

These assays measure the release of cytosolic components into the culture medium, an indicator of compromised cell membrane integrity, which occurs during necrosis or late apoptosis.[15][16]

• Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme present in most eukaryotic cells.[16][17] When the plasma membrane is damaged, LDH is released into the surrounding culture medium.[16][18] The LDH activity in the medium can be measured through a coupled enzymatic reaction that produces a colored or fluorescent product.[15][16]

• Causality: A compound that induces necrosis or late-stage apoptosis will cause the cell membrane to become permeable, leading to an increase in LDH release and a stronger signal in the assay.

Detailed Protocol for LDH Assay: [17][19]

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Sample Collection: Carefully collect a small aliquot of the cell culture supernatant from each well.

• LDH Reaction: In a separate 96-well plate, mix the collected supernatant with the LDH assay reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature, protected from light, for the recommended time.

• Absorbance Reading: Measure the absorbance at the wavelength specified by the assay kit (commonly 490 nm).

• Data Analysis: Use a positive control (cells lysed completely) to determine the maximum LDH release. Calculate the percentage of cytotoxicity based on the LDH release in treated wells relative to the control wells.

Apoptosis Assays

Apoptosis, or programmed cell death, is a key mechanism by which many anticancer drugs exert their effects.[20][21][22]

Caspases are a family of proteases that are the central executioners of apoptosis.[23][24]

• Principle: These assays use a specific peptide substrate for an executioner caspase (like caspase-3 or -7) that is conjugated to a reporter molecule (a chromophore or fluorophore).[25][26][27] When the caspase is active in apoptotic cells, it cleaves the substrate, releasing the reporter and generating a measurable signal.[26][27]

• Causality: A compound that induces apoptosis will activate the caspase cascade, leading to cleavage of the substrate and an increase in the colorimetric or fluorescent signal.

Detailed Protocol for Caspase-3/7 Glo Assay: [25]

• Cell Seeding and Treatment: Plate cells in a white-walled 96-well plate and treat with the test compound as previously described.

• Reagent Addition: Add the Caspase-Glo® 3/7 Reagent directly to each well. This reagent contains the caspase substrate and a thermostable luciferase in a formulation that also lyses the cells.

• Incubation: Incubate at room temperature for 1-2 hours.

• Luminescence Reading: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The luminescent signal is directly proportional to the amount of caspase activity.

This flow cytometry-based assay can distinguish between viable, early apoptotic, and late apoptotic/necrotic cells.[28][29]

• Principle: In early apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[22][30][31] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (like FITC) and can be used to label these early apoptotic cells.[22][31] Propidium Iodide (PI) is a fluorescent DNA-binding dye that is excluded by cells with an intact membrane.[22] It can only enter and stain the DNA of late apoptotic or necrotic cells where membrane integrity is lost.[22][28]

• Causality:

  • Viable cells: Annexin V negative, PI negative.[28][29]

  • Early apoptotic cells: Annexin V positive, PI negative.[28][29]

  • Late apoptotic/necrotic cells: Annexin V positive, PI positive.[28][29]

Detailed Protocol for Annexin V/PI Staining: [29][30][31]

• Cell Seeding and Treatment: Treat cells in a culture dish or plate with the test compound.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle detachment method like trypsin-EDTA.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer.

• Staining: Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry.

Experimental Workflow for Comparative Analysis

A well-structured workflow is essential for obtaining reliable and reproducible results.

Caption: Workflow for comparative cytotoxicity analysis.

Interpreting the Data: A Comparative Perspective

The primary output of these experiments is often the IC50 value, which is the concentration of a drug that inhibits 50% of the cell population's viability.[4] A lower IC50 value indicates a more potent compound.[4]

Calculating the IC50:

The IC50 is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.[32] Software like GraphPad Prism or even Excel add-ins can be used for this analysis.[32][33][34]

Comparative Data Table:

The true power of this analysis comes from comparing the IC50 values across your panel of cell lines.

Compound	Cell Line (Cancer Type)	IC50 (µM)
Compound X	A549 (Lung)	1.5
MCF-7 (Breast, ER+)	15.2
MDA-MB-231 (Breast, TNBC)	2.1
HCT116 (Colon)	0.8

Interpreting Differential Cytotoxicity:

The data above suggests that Compound X is highly potent against A549, MDA-MB-231, and HCT116 cells, but significantly less potent against MCF-7 cells. This differential sensitivity is a critical finding and leads to further questions:

• What makes MCF-7 cells resistant? Do they express drug efflux pumps that remove the compound?[35][36] Is the drug's target not expressed or mutated in this cell line?[36][37]

• What do the sensitive cell lines have in common? Do they share a specific mutation or gene expression signature that confers sensitivity?

Understanding the reasons for these differences is key to developing targeted therapies.[35][37][38]

Underlying Mechanisms: Signaling Pathways in Cell Death

The differential cytotoxicity observed is often rooted in the molecular wiring of the cancer cells, particularly the pathways that control apoptosis. The two main apoptosis pathways are the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial) pathways.[20][21][23][39]

• Extrinsic Pathway: This pathway is initiated by the binding of extracellular death ligands (like TNF-α or FasL) to death receptors on the cell surface.[20][21][23] This leads to the recruitment of adaptor proteins and the activation of initiator caspase-8.[20][23]

• Intrinsic Pathway: This pathway is triggered by intracellular stress, such as DNA damage or oxidative stress.[21][23] This leads to the permeabilization of the mitochondrial outer membrane and the release of cytochrome c, which in turn activates initiator caspase-9.[20][21][39]

Both pathways converge on the activation of executioner caspases, like caspase-3, which dismantle the cell.[23][39]

Caption: Simplified overview of apoptotic signaling pathways.

A cancer cell's sensitivity to a drug can depend on the integrity of these pathways. For example, a mutation in a key apoptotic protein could render a cell resistant to a drug that relies on that pathway to induce cell death.

Conclusion

A comparative analysis of cytotoxicity across different cancer cell lines is an indispensable tool in modern cancer research and drug discovery. It moves beyond a simple "kill or no kill" assessment to provide a nuanced understanding of a compound's spectrum of activity and potential mechanisms of action. By carefully selecting cell lines, employing a multi-faceted assay approach, and rigorously analyzing the differential responses, researchers can generate high-quality, actionable data. This, in turn, accelerates the identification of promising drug candidates and paves the way for the development of more effective and targeted cancer therapies.

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A Senior Application Scientist's Guide to 3D-QSAR Analysis of 2,6,9-Trisubstituted Purine Derivatives

This guide provides an in-depth comparison of 3D-Quantitative Structure-Activity Relationship (3D-QSAR) methodologies for the analysis of 2,6,9-trisubstituted purine derivatives. We will move beyond procedural lists to explore the causal reasoning behind experimental design, ensuring a robust and predictive modeling outcome. This document is intended for researchers, medicinal chemists, and computational scientists engaged in drug discovery, particularly those targeting kinase-mediated signaling pathways.

The Strategic Imperative for 3D-QSAR in Purine-Based Drug Discovery

The 2,6,9-trisubstituted purine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" for its ability to modulate a wide array of biological targets, most notably cyclin-dependent kinases (CDKs).[1][2][3] These enzymes are critical regulators of the cell cycle, and their dysregulation is a hallmark of many cancers. The therapeutic potential of purine derivatives as CDK inhibitors has been extensively documented.[1][4][5]

However, the versatility of the purine core presents a significant challenge: understanding the complex Structure-Activity Relationship (SAR). How does modifying substituents at the C-2, C-6, and N-9 positions impact binding affinity and specificity?[1][2] Answering this question through iterative synthesis and biological testing alone is resource-intensive. This is where 3D-QSAR emerges as an indispensable tool. It transcends classical QSAR by incorporating the three-dimensional structural information of ligands, providing a predictive framework to rationalize SAR and guide the design of more potent and selective inhibitors.[6][7][8][9]

Comparative Methodologies: CoMFA vs. CoMSIA

Two of the most prevalent 3D-QSAR techniques are Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA). While both aim to correlate molecular properties with biological activity, they differ in the nature of the fields they compute.

• CoMFA (Comparative Molecular Field Analysis): The foundational method, CoMFA calculates two types of interaction fields:

  • Steric Fields: Based on the Lennard-Jones potential, these fields describe the shape of the molecule and the energetic cost of steric clashes.

  • Electrostatic Fields: Based on the Coulomb potential, these fields map the electrostatic landscape of the molecule.[10]

• CoMSIA (Comparative Molecular Similarity Indices Analysis): CoMSIA is an evolution of CoMFA that calculates five fields, including steric and electrostatic, but adds three more to provide a more detailed chemical description:

  • Hydrophobic Fields: Describe favorable regions for non-polar groups.

  • Hydrogen Bond Donor Fields: Identify regions where H-bond donating groups enhance activity.

  • Hydrogen Bond Acceptor Fields: Pinpoint regions where H-bond accepting groups are favorable.[10][11][12]

Expert Rationale for Method Selection: The choice between CoMFA and CoMSIA is a strategic one. CoMFA provides an excellent, high-level overview of the steric and electrostatic requirements for binding. However, for targets like kinase active sites, which are rich in specific hydrogen bonding and hydrophobic interactions, CoMSIA often yields a more predictive and interpretable model. The additional fields in CoMSIA allow for a more nuanced hypothesis about the specific non-covalent interactions driving ligand affinity, moving from a general "bulk is favored here" to a more actionable "a hydrogen bond donor is required here."[11][12]

A Validated Protocol for Predictive 3D-QSAR Modeling

The credibility of any QSAR model hinges on the rigor of its construction and validation. The following protocol is designed as a self-validating system to ensure the generation of a robust and predictive model.

Experimental Protocol

• Dataset Curation and Preparation:

  • Action: Compile a dataset of 2,6,9-trisubstituted purine derivatives with high-quality, consistently measured biological data (e.g., IC₅₀ values from the same assay). A spread of at least 2-3 log units in activity is ideal.

  • Causality: A diverse and accurate dataset is the foundation of the model. Using data from different labs or assays can introduce variability that masks the true SAR.

  • Action: Convert IC₅₀ values to their logarithmic counterparts (pIC₅₀ = -logIC₅₀) to linearize the relationship between structure and activity.

  • Action: Divide the dataset into a training set (~70-80% of compounds) for model generation and a test set (~20-30%) for external validation.[12] The test set must be a representative sample of the full dataset's chemical and activity space.

• Molecular Modeling and Structural Alignment (The Critical Step):

  • Action: Generate 3D conformations for all molecules. Energy minimization using a suitable force field (e.g., MMFF94) is required.

  • Causality: The alignment hypothesis is the single most influential factor in a 3D-QSAR study. A scientifically sound alignment ensures that the calculated field differences between molecules are directly comparable and relevant to their activity differences. A poor alignment will correlate noise and produce a meaningless model.

  • Action (Method A - Ligand-Based): Align all molecules in the dataset to a common, rigid core structure. For this series, the purine scaffold itself is the logical choice.

  • Action (Method B - Receptor-Based): If a high-resolution crystal structure of the target protein (e.g., CDK2) is available, dock a potent ligand into the active site to determine its bioactive conformation. Then, align all other molecules to this docked conformation.[12] This is generally the preferred method as it is grounded in the biological context.

• Generation of Molecular Interaction Fields (MIFs):

  • Action: Place the aligned molecules within a 3D cubic lattice.

  • Action: At each lattice point, calculate the steric and electrostatic (CoMFA) or the five similarity indices (CoMSIA) using a probe atom (e.g., an sp³ carbon with a +1 charge).

• Statistical Correlation using Partial Least Squares (PLS):

  • Action: Use the PLS algorithm to generate a linear equation correlating the variations in the MIF values (independent variables, X) with the variations in biological activity (pIC₅₀, dependent variable, Y).

  • Causality: PLS is essential because the number of variables (thousands of grid points) far exceeds the number of observations (molecules). PLS reduces the dimensionality of the data to find the principal components that best explain the variance in both the X and Y blocks.

• Rigorous Model Validation (Ensuring Trustworthiness):

  • Action (Internal Validation): Perform a Leave-One-Out (LOO) cross-validation. In this process, the model is repeatedly built with one compound removed and then used to predict the activity of that omitted compound. This generates the cross-validated correlation coefficient, q² .

  • Benchmark: A q² > 0.5 is considered the minimum threshold for a model with good predictive ability.[13][14]

  • Action (External Validation): Use the final PLS model generated from the training set to predict the pIC₅₀ values of the compounds in the external test set (which were not used to build the model). This yields the predictive correlation coefficient, r²_pred .

  • Benchmark: An r²_pred > 0.6 is the hallmark of a robust model with excellent real-world predictive power.[12][13]

Caption: A validated workflow for 3D-QSAR model development.

Comparative Analysis in Action: Purine Derivatives as CDK2 Inhibitors

To illustrate the comparative power of these techniques, we can examine a 3D-QSAR study performed on a series of purine derivatives as CDK2 inhibitors.[13] The statistical results from this study highlight the robustness of both CoMFA and CoMSIA models.

Statistical Parameter	CoMFA Model	CoMSIA Model	Interpretation
q² (Cross-Validated r²)	0.743	0.808	Both models show excellent internal predictive power (q² > 0.5). The higher q² for CoMSIA suggests a slightly more robust internal model.
r² (Non-Cross-Validated r²)	0.991	0.990	Both models show an excellent fit to the training set data.
F-value	338.253	313.435	High F-values indicate a statistically significant regression model.
SEE (Std. Error of Estimate)	0.116	0.121	Low standard error indicates a small deviation between predicted and actual values.
r²_pred (External Validation)	0.991	0.990	Both models demonstrate outstanding predictive power on the external test set (r²_pred > 0.6), confirming their utility for predicting new compounds.
(Data synthesized from a study on purine-based CDK2 inhibitors[13])

Interpreting the 3D Contour Maps: From Data to Design

The true power of 3D-QSAR lies in its graphical output—contour maps that visualize the SAR. These maps guide rational drug design by showing where to modify a lead compound to enhance its activity.

• Steric Maps: Green contours highlight regions where bulky, sterically favorable groups increase activity, while yellow contours indicate regions where such groups lead to steric clashes and decreased activity.

• Electrostatic Maps: Blue contours mark regions where electropositive groups are favorable, while red contours indicate where electronegative groups are preferred.

• CoMSIA-Specific Maps: Yellow/white contours show favorable hydrophobic regions, purple contours show favorable hydrophilic regions, cyan contours indicate favorable H-bond donor regions, and magenta contours highlight favorable H-bond acceptor regions.

A composite analysis of CoMFA and CoMSIA models on purine derivatives has revealed key structural insights.[15][16] For instance, studies often show that bulky systems at the C-2 position of the purine are unfavorable for cytotoxic activity.[15][16] Conversely, connecting an arylpiperazinyl system at the C-6 position is often beneficial.[15][16] These insights can be visualized in a summary pharmacophore model.

Caption: Key SAR insights for 2,6,9-trisubstituted purines.

Conclusion and Future Outlook

This guide has established that 3D-QSAR, particularly a comparative CoMFA and CoMSIA approach, is a powerful, validated strategy for elucidating the complex SAR of 2,6,9-trisubstituted purine derivatives. By adhering to a rigorous protocol that emphasizes molecular alignment and thorough statistical validation, researchers can generate highly predictive models. These models not only rationalize the activity of existing compounds but, more importantly, provide clear, actionable guidance for the design of the next generation of potent and selective kinase inhibitors, ultimately accelerating the drug discovery process.

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Expanding the Genetic Alphabet: A Comparative Guide to Unnatural Base Pairs in DNA Synthesis

For decades, the elegant simplicity of the four-letter genetic alphabet—Adenine (A), Guanine (G), Cytosine (C), and Thymine (T)—has been the bedrock of molecular biology. This system, with its specific Watson-Crick pairing rules (A-T and G-C), governs the storage and transmission of genetic information in all known life. However, the constraints of this natural alphabet have also limited the chemical diversity and functional potential of DNA and its encoded products. The advent of synthetic biology has ushered in a new era of genetic innovation, with the creation of unnatural base pairs (UBPs) that can be seamlessly integrated into the DNA double helix.[1][2] These artificial nucleobases expand the genetic alphabet, opening up unprecedented opportunities for site-specific labeling, the development of novel therapeutics, high-density data storage, and even the creation of semi-synthetic organisms with expanded genetic codes.[3][4][5]

This guide provides a comprehensive comparison of the leading unnatural base pair systems currently employed in DNA synthesis. We will delve into the core principles governing their design, compare their performance based on key experimental metrics, and provide detailed protocols for their application. Our focus is to equip researchers, scientists, and drug development professionals with the in-depth technical knowledge required to select and utilize the most suitable UBP system for their specific research needs.

The Foundation of Genetic Expansion: Principles of UBP Design

The creation of a functional UBP system is a multi-faceted challenge that requires a delicate balance of chemical compatibility and biological functionality. The primary goal is to design a pair of nucleobases that are selectively recognized by DNA polymerases and incorporated into a growing DNA strand with high fidelity, without disrupting the overall structure and function of the DNA molecule.[6][7] Several design strategies have been successfully employed to achieve this:

• Alternative Hydrogen Bonding: This approach involves designing nucleobases with novel hydrogen bond donor and acceptor patterns that are distinct from those of the natural base pairs.[8][9] The iso-G and iso-C pair is a classic example of this strategy.[6][10]

• Hydrophobic and Packing Interactions: Instead of relying on hydrogen bonds, this strategy leverages favorable hydrophobic and van der Waals interactions between non-polar, aromatic nucleobases.[8][11][12] The pairing is driven by shape complementarity and the exclusion of water from the DNA core.[3][13]

• Shape Complementarity: This principle is crucial for both hydrogen-bonded and hydrophobic UBPs. The size and shape of the unnatural bases must be compatible with the geometric constraints of the DNA double helix to ensure efficient enzymatic processing.[9][10]

The iterative process of designing, synthesizing, and testing new UBP candidates has led to the development of several robust systems, each with its own unique set of characteristics and applications.[6][7]

A Comparative Analysis of Leading Unnatural Base Pair Systems

The selection of an appropriate UBP system is contingent on the specific experimental requirements, such as the desired fidelity of replication, the efficiency of PCR amplification, and the need for subsequent functionalization. The following table provides a side-by-side comparison of the most prominent UBP systems.

UBP System	Pairing Mechanism	Fidelity (Selectivity per cycle)	PCR Amplification Efficiency	Compatible Polymerases	In Vivo Replication	Functionalization Potential
Ds-Px	Hydrophobic and shape complementarity[14][15]	>99.9%[14][16]	~107-fold in 30 cycles[15]	Deep Vent, KOD XL, Pfx[14][15][17]	Not reported	Yes, via modified Px bases for fluorescent labeling and biotinylation[16][18]
5SICS-NaM	Hydrophobic and packing forces[13][19]	>99.9%[7]	High, comparable to natural base pairs[20]	Klenow fragment, Taq, Vent, Deep Vent[21][22][23]	Yes, in E. coli[24]	Yes, via modified NaM or 5SICS for various applications[22]
TPT3-NaM	Hydrophobic and packing forces[12]	High, with recent improvements reaching >99.7%[25]	High, comparable to natural base pairs[20]	OneTaq, KOD, Deep Vent[7]	Yes, in E. coli[11]	Yes, through modified TPT3 for click chemistry and other conjugations[20][26]
Hachimoji DNA (P-Z, B-S)	Size complementarity and hydrogen bonding[27][28]	High, with predictable duplex stability[27][29]	Not primarily designed for PCR, but can be transcribed[28][30]	Engineered T7 RNA polymerase for transcription[27]	Not reported in vivo	Potential for diverse functionalization[4]

In-Depth Look at Prominent UBP Systems

The Ds-Px System: A Workhorse for In Vitro Applications

The Ds-Px pair, developed by Hirao and colleagues, is a hydrophobic UBP system that relies on shape complementarity.[14][15] The Ds base is 7-(2-thienyl)imidazo[4,5-b]pyridine, and the Px base is 2-nitro-4-propynylpyrrole.[14] This system exhibits exceptional fidelity in PCR, with a selectivity of over 99.9% per replication cycle when used with proofreading DNA polymerases like Deep Vent.[14][16] The high fidelity is attributed to the specific shape of the bases and electrostatic repulsion that prevents mispairing with natural bases.[15] The Ds-Px system has been successfully used for the site-specific incorporation of functional molecules into DNA through chemically modified Px bases, enabling applications such as fluorescent labeling and biotinylation for affinity purification.[16][18]

The 5SICS-NaM and TPT3-NaM Systems: Pioneers of In Vivo Genetic Expansion

Developed by the Romesberg group, the 5SICS-NaM and TPT3-NaM systems are based on hydrophobic and packing interactions.[13][19] These UBPs have achieved a significant milestone in synthetic biology: the creation of a semi-synthetic organism, a strain of E. coli that can stably maintain and replicate DNA containing an unnatural base pair.[11][24] The 5SICS-NaM pair was one of the first to demonstrate efficient and high-fidelity replication in vitro, approaching the efficiency of natural base pairs.[21][23][31] The TPT3-NaM pair represents a further optimization, with improved retention in vivo.[11] Both systems are compatible with a range of DNA polymerases and offer versatile options for functionalization, making them powerful tools for both in vitro and in vivo applications.[7][20][22][26]

Hachimoji DNA: Doubling the Genetic Alphabet

The Hachimoji DNA system, developed by Benner and his team, represents a monumental expansion of the genetic alphabet, increasing the number of information-storing letters from four to eight.[27][28][29] This system includes the four natural bases plus four synthetic bases (P, Z, B, and S) that form two additional, mutually exclusive base pairs (P-Z and B-S).[27][28] Unlike the purely hydrophobic systems, Hachimoji DNA relies on predictable hydrogen bonding patterns and size complementarity to ensure pairing specificity.[27] A key achievement of this system is the demonstration that it can be transcribed into RNA by an engineered T7 RNA polymerase, producing functional RNA molecules.[27][29][30] This opens the door to a vast expansion of the functional capabilities of nucleic acids and the proteins they encode.[4]

Experimental Protocols

General Workflow for PCR with Unnatural Base Pairs

The following diagram illustrates a generalized workflow for performing PCR with an expanded genetic alphabet. The key difference from standard PCR is the inclusion of the triphosphate forms of the unnatural nucleobases (dUBPTPs) in the reaction mixture.

Caption: Generalized workflow for PCR incorporating unnatural base pairs.

Step-by-Step Protocol for PCR with the Ds-Px System:

This protocol is adapted from methodologies described for the high-fidelity amplification of DNA containing the Ds-Px unnatural base pair.[14][15]

• Reaction Setup: Prepare a 50 µL PCR reaction mixture on ice as follows:

  • 5 µL of 10x ThermoPol Reaction Buffer (or other compatible polymerase buffer)

  • 1 µL of 10 mM dNTP mix (dATP, dGTP, dCTP, dTTP)

  • 1 µL of 10 mM dDsTP

  • 1 µL of 10 mM dPxTP

  • 1 µL of 10 µM forward primer

  • 1 µL of 10 µM reverse primer

  • X µL of template DNA (0.1-1 ng)

  • 0.5 µL of Deep Vent DNA Polymerase (2 units/µL)

  • Nuclease-free water to a final volume of 50 µL

• Thermal Cycling: Perform PCR using the following cycling conditions:

  • Initial Denaturation: 95°C for 2 minutes

  • 25-35 Cycles:

    • Denaturation: 95°C for 30 seconds

    • Annealing: 55-65°C for 30 seconds (optimize for specific primers)

    • Extension: 72°C for 1 minute per kb of product length

  • Final Extension: 72°C for 5 minutes

  • Hold: 4°C

• Analysis: Analyze the PCR product by agarose gel electrophoresis. The product can then be purified for downstream applications such as sequencing or cloning.

Sequencing DNA Containing Unnatural Base Pairs

A modified Sanger sequencing protocol is often used to verify the incorporation of UBPs.[14] This involves running parallel sequencing reactions, one of which contains the deoxyribonucleoside triphosphate of the pairing partner to the UBP in the template.

Caption: Workflow for sequencing DNA containing an unnatural base pair.

In the presence of the UBP's pairing partner triphosphate (e.g., dPxTP for a Ds-containing template), the polymerase can read through the unnatural base, resulting in a gap in the sequencing chromatogram at that position.[6] In the absence of the pairing partner, the polymerase terminates at the UBP, leading to the cessation of the sequencing signal.[6] This method allows for both the confirmation of the UBP's presence and the quantification of its retention rate.[14]

Future Directions and Conclusion

The field of unnatural base pairs is rapidly evolving, with ongoing efforts to improve the fidelity and efficiency of existing systems and to develop novel UBPs with enhanced functionalities.[32][33] The successful integration of UBPs into living organisms has opened up exciting possibilities for creating semi-synthetic life with expanded capabilities, such as the production of proteins with non-canonical amino acids.[3][34][35] Furthermore, the increased information density offered by expanded genetic alphabets holds immense promise for applications in DNA-based data storage and diagnostics.[4][30]

The choice of a UBP system is a critical decision that will depend on the specific goals of the research. For in vitro applications requiring high fidelity and the ability to incorporate functional tags, the Ds-Px system is an excellent choice. For researchers aiming to explore the frontiers of in vivo synthetic biology, the 5SICS-NaM and TPT3-NaM systems offer proven platforms. The Hachimoji DNA system, with its eight-letter alphabet, provides a glimpse into a future where the language of life is vastly expanded, enabling the design of novel biomolecules with unprecedented complexity and function. As our ability to engineer the fundamental code of life continues to grow, so too will the transformative impact of these expanded genetic alphabets on science and medicine.

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A Comparative Guide to the Validation of Apoptosis Induction by Flow Cytometry

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of apoptosis, or programmed cell death, is a cornerstone of impactful research.[1] Whether assessing the efficacy of a novel cancer therapeutic or studying the mechanisms of neurodegenerative disease, robust and reliable apoptosis data is paramount.[1] Flow cytometry stands as a powerful technology for this purpose, offering rapid, quantitative, and single-cell resolution analysis of complex biological processes.[2][3]

This guide provides an in-depth comparison of the primary flow cytometry-based methods for validating apoptosis. Moving beyond a simple recitation of protocols, we will explore the causality behind experimental choices, establish the principles of a self-validating system, and provide the technical insights necessary to generate publication-quality data.

Chapter 1: The Hallmarks of an Apoptotic Cell & Their Detection

Apoptosis is a tightly regulated cascade of biochemical events that culminates in the clean and efficient removal of a cell.[1][4] This process is characterized by distinct morphological and biochemical changes, each of which can be targeted for detection by flow cytometry.[4][5] Understanding these hallmarks is the first step in selecting the appropriate assay for your experimental question.

Caption: Key hallmarks of apoptosis and their corresponding flow cytometry assays.

The "Eat-Me" Signal: Phosphatidylserine (PS) Externalization and the Annexin V Assay

The Causality: In healthy, viable cells, the plasma membrane exhibits an asymmetric distribution of phospholipids. Phosphatidylserine (PS) is strictly sequestered to the inner leaflet.[1][6] One of the earliest events in apoptosis is the disruption of this asymmetry, leading to the "flipping" of PS to the outer leaflet, where it acts as an "eat-me" signal for phagocytes.[1][7]

The Method: The Annexin V assay leverages the high, calcium-dependent affinity of the Annexin V protein for exposed PS.[6] By conjugating Annexin V to a fluorochrome (e.g., FITC, PE, or APC), early apoptotic cells can be specifically identified.[6]

Trustworthiness through Multiparametric Analysis: A crucial aspect of this assay's validity is the simultaneous use of a viability dye, such as Propidium Iodide (PI) or 7-Aminoactinomycin D (7-AAD). These dyes are membrane-impermeant and are excluded from live cells and early apoptotic cells which still have intact membranes. They can, however, penetrate the compromised membranes of late apoptotic and necrotic cells, where they bind to DNA and fluoresce.[7] This dual-staining strategy is essential to distinguish the distinct cell populations:

• Annexin V- / PI- : Live, healthy cells.

• Annexin V+ / PI- : Early apoptotic cells.

• Annexin V+ / PI+ : Late apoptotic or necrotic cells.[1]

• Annexin V- / PI+ : Necrotic cells.[1]

Caption: Standard workflow for Annexin V / PI apoptosis assay.

The Point of No Return: Caspase Activation

The Causality: Apoptosis is executed by a family of cysteine proteases known as caspases.[4][8] These enzymes exist as inactive zymogens (procaspases) in healthy cells and are activated in a proteolytic cascade.[8] This cascade involves initiator caspases (e.g., caspase-8, -9) that activate executioner caspases (e.g., caspase-3, -7).[8][9] The activation of executioner caspases is widely considered the point of no return in the apoptotic process.[9]

The Methods:

• FLICA (Fluorescent Labeled Inhibitors of Caspases): These reagents are cell-permeable and contain a caspase-specific peptide sequence linked to a fluorophore. They bind irreversibly to the active site of activated caspases, providing a direct measure of enzymatic activity.[8]

• Cleaved Caspase Antibodies: More specific than FLICA, these antibodies are designed to recognize only the cleaved, active form of a particular caspase (e.g., cleaved caspase-3). This method typically requires cell fixation and permeabilization for intracellular staining.

Expert Insight: Caspase assays are invaluable for dissecting the signaling pathways of apoptosis. For instance, activation of caspase-8 is a hallmark of the extrinsic (death receptor) pathway, while caspase-9 activation points to the intrinsic (mitochondrial) pathway.[4]

The Final Act: DNA Fragmentation

The Causality: A defining feature of late-stage apoptosis is the activation of endonucleases, such as Caspase-Activated DNase (CAD), which systematically cleave genomic DNA into internucleosomal fragments.[2][10]

The Methods:

• TUNEL (TdT dUTP Nick End Labeling) Assay: This method uses the enzyme Terminal deoxynucleotidyl transferase (TdT) to add labeled dUTPs to the 3'-hydroxyl ends of the fragmented DNA.[10][11] The incorporated, labeled nucleotides can then be detected by flow cytometry, marking cells with significant DNA breakage.[11]

• Sub-G1 Analysis: A simpler, though less specific, method involves staining fixed, permeabilized cells with a DNA-binding dye like PI. The permeabilization allows the small, fragmented DNA to leak out of apoptotic cells.[2][12] When analyzed for DNA content, these cells will have less than a 2n complement of DNA and will appear as a distinct population to the left of the G0/G1 peak, known as the "sub-G1" peak.[4]

Chapter 2: A Head-to-Head Comparison of Key Apoptosis Assays

Choosing the right assay depends entirely on the experimental question. Do you need to detect the earliest possible signs of apoptosis, or confirm its final execution? Are you interested in specific signaling pathways? The following table provides a direct comparison to guide your decision.

Feature	Annexin V Assay	Caspase Activation Assay	TUNEL / Sub-G1 Assay
Principle	Detects externalized phosphatidylserine (PS) on the cell surface.[1][7]	Measures the activity of key executioner enzymes (caspases).[8][13]	Labels or measures the loss of fragmented DNA.[2][11]
Stage Detected	Early Apoptosis .[14]	Mid-Apoptosis .[14]	Late Apoptosis .[2][10]
Specificity	High for apoptosis vs. necrosis (when used with a viability dye).[15]	High; can be specific to certain caspase pathways (e.g., initiator vs. executioner).[9]	High for late-stage apoptosis, but can also label necrotic cells or cells with severe DNA damage.[11]
Protocol	Live cell stain, no fixation/permeabilization required.[6]	Live cell (FLICA) or fixed/permeabilized (antibody) protocols available.	Requires cell fixation and permeabilization.[2]
Key Advantage	Excellent for detecting the initial commitment to apoptosis.	Directly measures the activity of the core apoptotic machinery.	Confirms the final, irreversible stage of cell death.
Consideration	PS exposure can be reversible in some contexts; requires gentle handling.[7]	Caspase activation can be transient.	Not suitable for detecting early apoptotic events.

Chapter 3: Experimental Design & Self-Validating Protocols

The trustworthiness of any flow cytometry data hinges on a foundation of rigorous controls.[16] Without them, interpretation is impossible. A self-validating experiment is one where the controls inherently confirm the assay's performance.

The Cornerstone of Trustworthy Data: Essential Controls

For any apoptosis experiment, the following controls are non-negotiable:

• Unstained Cells: To set the baseline fluorescence (autofluorescence) of your cell population.[15][17]

• Single-Stain Controls: For each fluorochrome used (e.g., Annexin V-FITC only, PI only). These are absolutely critical for calculating fluorescence compensation—the process of correcting for spectral overlap between different dyes.[15][16]

• Negative Control: Untreated cells that undergo the same staining protocol. This establishes the baseline level of apoptosis in your culture.[6]

• Positive Control: Cells treated with a known, potent apoptosis inducer (e.g., staurosporine, etoposide).[6][18][19] This control validates that the staining protocol and reagents are working correctly and helps in setting the gates for apoptotic populations.[7]

Detailed Protocol: A Multiparametric Approach - Combining Annexin V and a Viability Dye

This protocol is optimized for suspension cells or adherent cells that have been gently detached.

Materials:

• Annexin V conjugated to a fluorochrome (e.g., FITC, PE, APC)

• Viability Dye (e.g., Propidium Iodide, 7-AAD)

• 10X Annexin V Binding Buffer (typically contains HEPES, NaCl, CaCl2)

• Phosphate-Buffered Saline (PBS), cold

• Flow cytometry tubes

Procedure:

• Induce Apoptosis: Treat cells with your experimental compound for the desired time. Include untreated (negative) and positive control (e.g., 1 µM staurosporine for 3-6 hours) flasks.[19][20]

• Harvest Cells: For adherent cells, gently detach them. Crucial: Collect the culture medium, as it contains floating apoptotic cells.[7][17] Combine with the detached cells.

• Cell Count & Wash: Count the cells. Pellet approximately 1 x 10^6 cells per sample by centrifuging at 300 x g for 5 minutes.

• Wash: Gently discard the supernatant and wash the cells once with 1 mL of cold PBS. Centrifuge again and discard the supernatant.

• Prepare Staining Solution: Prepare 1X Annexin V Binding Buffer by diluting the 10X stock with deionized water.

• Resuspend: Gently resuspend the cell pellet in 100 µL of 1X Binding Buffer.[15]

• Stain: Add 5 µL of fluorochrome-conjugated Annexin V and 1-2 µL of the viability dye working solution to the cell suspension.[6] Note: Titrate your reagents to determine the optimal concentration for your specific cell type and instrument.[6]

• Incubate: Gently vortex the tubes and incubate for 15 minutes at room temperature, protected from light.[6][7][15]

• Finalize: Add 400 µL of 1X Binding Buffer to each tube. Do NOT wash the cells after staining.[6][7]

• Acquire Data: Analyze the samples on the flow cytometer immediately (ideally within 1 hour).[7][15]

Chapter 4: Data Analysis and Interpretation

Proper data analysis begins with a logical gating strategy to isolate the cells of interest and exclude debris and doublets.

Caption: A logical gating strategy for analyzing Annexin V / PI apoptosis data.

Interpreting the Quadrants:

• Lower-Left (Q3): Viable cells, negative for both Annexin V and PI.

• Lower-Right (Q4): Early apoptotic cells, positive for Annexin V but negative for PI.

• Upper-Right (Q2): Late apoptotic/necrotic cells, positive for both Annexin V and PI.

• Upper-Left (Q1): Necrotic cells, negative for Annexin V but positive for PI.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
High background in negative control	Over-digestion of adherent cells; poor cell health; spontaneous apoptosis in culture.	Use a gentle detachment method (e.g., Accutase); use healthy, log-phase cells; ensure proper culture conditions.[7]
No positive signal in treated group	Drug concentration or incubation time is insufficient; apoptotic cells in supernatant were discarded.	Perform a dose-response and time-course experiment; always collect and include the culture supernatant in your analysis.[7]
Annexin V+ cells in PI+ quadrant only (no early apoptosis)	Apoptosis progressed too quickly; harsh cell handling caused membrane damage.	Shorten the incubation time; handle cells gently, avoid vigorous vortexing.[7]
Annexin V binding is weak or absent	Assay performed in PBS or medium instead of binding buffer; EDTA present.	Annexin V binding is strictly calcium-dependent; always use the correct binding buffer. Avoid using trypsin-EDTA for detachment.[7]

Conclusion

Validating apoptosis induction by flow cytometry is a powerful, quantitative approach that provides critical insights for drug development and fundamental research. The key to generating reliable and publishable data lies not in a single method, but in a holistic understanding of the apoptotic process, the selection of an assay that targets the appropriate biological hallmark, and the implementation of a rigorous, self-validating experimental design. By combining the early detection capabilities of the Annexin V assay with the confirmatory power of caspase or DNA fragmentation analysis, and underpinning all experiments with a complete set of controls, researchers can confidently and accurately characterize the intricate process of programmed cell death.

References

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• AURA. (2023). Discriminating Between Apoptosis, Necrosis, Necroptosis, and Ferroptosis by Microscopy and Flow Cytometry. Current Protocols. Retrieved from [Link]

• University of Virginia School of Medicine. (n.d.). The Annexin V Apoptosis Assay. University of Virginia. Retrieved from [Link]

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• Bio-Rad. (2021). How to Use Flow Cytometry to Measure Apoptosis: Part Two. Bio-Rad. Retrieved from [Link]

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A Head-to-Head Comparison of Purine Analogs in Preclinical Models: A Guide for Researchers

Introduction: The Enduring Relevance of Purine Analogs in Oncology Research

Purine analogs represent a foundational class of antimetabolite drugs that have been a cornerstone of cancer chemotherapy for decades.[1][2] These compounds, designed as structural mimics of endogenous purines like adenine and guanine, exploit the high proliferative rate of cancer cells by interfering with nucleic acid synthesis and repair.[3][4] Their primary mechanism involves intracellular conversion to their active triphosphate forms, which are then erroneously incorporated into DNA and RNA, leading to chain termination, cell cycle arrest, and ultimately, apoptosis.[1][3]

Despite the advent of targeted therapies and immunotherapies, purine analogs remain highly relevant, particularly in the treatment of hematological malignancies.[5][6] Furthermore, ongoing research explores their synergistic potential with newer agents, underscoring the need for a nuanced understanding of their performance in preclinical settings.[7][8] This guide provides a head-to-head comparison of key purine analogs, synthesizing data from preclinical studies to inform experimental design and drug development strategies. We will delve into their distinct mechanisms of action, compare their cytotoxic efficacy, and provide a detailed, validated protocol for their evaluation in a laboratory setting.

Mechanisms of Action: A Tale of Deceptive Nucleotides

While all purine analogs disrupt DNA synthesis, their specific intracellular targets and activation pathways differ, influencing their efficacy and toxicity profiles. The metabolic activation to an analog nucleotide is a critical dependency for their inhibitory activity.[9]

Fludarabine (F-ara-A)

Fludarabine is a fluorinated nucleotide analog of vidarabine.[10] Its primary mode of action is the inhibition of DNA synthesis. After being phosphorylated to its active triphosphate form (F-ara-ATP), it competes with deoxyadenosine triphosphate (dATP). Its incorporation into the DNA strand retards chain elongation.[9] Fludarabine is S-phase specific, arresting cells at the G1/S-phase boundary.[4][9] It is a potent inhibitor of multiple DNA polymerases, DNA primase, and DNA ligase I.[4]

Figure 2: Cladribine's mechanism of action.

Thiopurines: Mercaptopurine (6-MP) & Thioguanine (6-TG)

6-Mercaptopurine (6-MP) and 6-Thioguanine (6-TG) are thiol derivatives of hypoxanthine and guanine, respectively. [9]Their activation depends on the enzyme hypoxanthine-guanine phosphoribosyltransferase (HGPRT). [9]* 6-MP is converted to thioinosine monophosphate (TIMP), which inhibits the de novo synthesis of purine nucleotides. [9]* 6-TG is metabolized to thioguanine deoxynucleotide triphosphate and is incorporated into DNA, which is considered its primary cytotoxic mechanism. [9]Unlike 6-MP, its ribonucleotide di- and triphosphates are also formed and incorporated into RNA. [9]Thioguanine has a more direct metabolic pathway to the active 6-thioguaninenucleotides (6-TGNs) compared to azathioprine and mercaptopurine. [11]

Figure 3: Mechanisms of action for 6-Mercaptopurine and 6-Thioguanine.

Head-to-Head Preclinical Performance

Direct comparison of purine analogs in preclinical models reveals significant differences in potency, which can be highly dependent on the cancer cell type. The following data, compiled from various in vitro studies, highlights these distinctions.

Comparative Cytotoxicity (IC50) Data

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. Lower IC50 values indicate greater potency.

Purine Analog	Cell Line	Cancer Type	IC50 (µM)	Source
Cladribine	HL-60	Acute Promyelocytic Leukemia	0.04	[3]
MOLT-4	T-cell Acute Lymphoblastic Leukemia	0.02	[3]
THP-1	Acute Monocytic Leukemia	0.12	[3]
Nelarabine	MOLT-4	T-cell Acute Lymphoblastic Leukemia	2	[3]
JURKAT	T-cell Leukemia	5	[3]
P12-ICHIKAWA	T-cell Acute Lymphoblastic Leukemia	5	[3]
DND41	T-cell Acute Lymphoblastic Leukemia	5	[3]
Fludarabine	Human Bone Marrow CFU-GM	(Normal Progenitor Cells)	~1-10	[10]
Clofarabine	Human Bone Marrow CFU-GM	(Normal Progenitor Cells)	~0.1-1	[10]

Note: Data for direct comparative in vitro IC50 assays for all listed purine analogs against the same cell lines is limited in the reviewed literature. The table presents available data points to illustrate relative potency in specific contexts.

Field Insights: The data clearly demonstrates that Cladribine exhibits potent cytotoxicity at nanomolar concentrations in various leukemia cell lines. [3]In studies comparing cladribine and fludarabine, both have shown efficacy, but outcomes can be context-dependent. For instance, in relapsed or refractory acute myeloid leukemia (AML), no significant overall survival difference was found between cladribine- and fludarabine-based regimens, though certain subsets of patients responded better to one over the other. [12]In chronic lymphocytic leukemia, some data suggests cladribine may improve progression-free survival compared to fludarabine. [13]Preclinical studies have also shown that combining cladribine or clofarabine with fludarabine can produce synergistic cytotoxicity in AML cells. [7]

Experimental Protocol: In Vitro Cytotoxicity Assessment via MTT Assay

To ensure the trustworthiness and reproducibility of preclinical findings, a rigorously validated experimental protocol is essential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability, which is contingent on the metabolic activity of mitochondrial reductase enzymes.

Experimental Rationale

This protocol is designed to generate a dose-response curve and calculate the IC50 value for a given purine analog. The choice of cell lines (e.g., MCF-7, A549, HCT116 for solid tumors, or HL-60, MOLT-4 for hematological malignancies) should be guided by the research question. [3][14]A 48-72 hour treatment duration is typical for assessing the effects of cell cycle-dependent drugs like purine analogs. [3][15]

Workflow Diagram

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine

This guide provides essential safety and logistical protocols for the proper disposal of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine. As a purine nucleoside analog, this compound is utilized in sophisticated biochemical research, including studies on enzyme inhibition and cell signaling.[1][2] Compounds in this class are known for their potent biological activity, often designed to interfere with fundamental cellular processes like DNA synthesis.[3][4][5][6] This inherent bioactivity necessitates a rigorous and cautious approach to waste management to ensure the safety of laboratory personnel and protect the environment.

The procedures outlined below are grounded in established principles of hazardous waste management and are designed to provide a clear, self-validating system for your laboratory.

Hazard Assessment and the Precautionary Principle

Analysis of structurally similar compounds reveals a consistent hazard profile. Therefore, it is scientifically prudent to handle this compound as if it possesses similar risks.

Hazard Category	GHS Hazard Statement (Code)	Rationale & Implied Precautions	Supporting Source(s)
Acute Toxicity, Oral	Toxic if swallowed (H301)	Based on related purine nucleosides, ingestion of even small amounts could be highly toxic. This underscores the need to prevent any possibility of ingestion through contaminated hands or surfaces.	[8]
Skin Irritation	Causes skin irritation (H315)	Direct contact with the solid compound or solutions can cause skin irritation. Always use appropriate chemical-resistant gloves (e.g., nitrile).	[9]
Eye Irritation	Causes serious eye irritation (H319)	The compound is likely to be a significant eye irritant as a powder or in solution. ANSI-rated safety glasses or goggles are mandatory.	[9]
Environmental Hazard	Not formally classified, but assumed.	As a bioactive molecule designed to inhibit enzymes, its release into the environment could disrupt ecosystems. Disposal into drains is strictly prohibited.[10]	[10][11]

The Core Directive: Treat as Regulated Hazardous Chemical Waste

Given the potent biological activity and the hazard profile of analogous compounds, all waste streams containing 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine must be managed as hazardous chemical waste . This is the cornerstone of a safe and compliant disposal plan. It is the policy of many institutions that all chemical wastes are assumed to be hazardous to ensure the highest level of safety and regulatory compliance.[12] Never dispose of this compound or its solutions in the standard trash or down the laboratory sink.[10][11]

Step-by-Step Disposal Protocols

The following protocols provide a systematic approach to managing different waste streams generated during research involving this compound.

Protocol 3.1: Disposal of Unused or Expired Solid Compound

This procedure applies to the pure, solid-form chemical.

• Maintain Original Containment: Whenever possible, dispose of the solid reagent in its original manufacturer's container.[13] This ensures the container is compatible and correctly identified.

• Secure Closure: Ensure the container's cap is tightly sealed. If the original cap is damaged, transfer the material to a new, compatible container that can be securely closed.[13]

• Affix Hazardous Waste Label: Place a "Hazardous Waste" tag or label on the container. Clearly write the full, unambiguous chemical name: "2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine".

• Segregate and Store: Store the container in a designated "Satellite Accumulation Area" (SAA).[14] This area must be secure and away from incompatible materials, such as strong oxidizing agents.[14][15] Use secondary containment (such as a lab tray) to prevent the spread of material in case of a leak.[13]

• Arrange for Collection: Contact your institution's Environmental Health & Safety (EH&S) department to schedule a hazardous waste pickup.[13]

Protocol 3.2: Disposal of Aqueous and Solvent-Based Solutions

This procedure covers all experimental solutions containing the target compound.

• Do Not Neutralize or Drain: Under no circumstances should solutions be poured down the sink.[10][11] Its complex organic structure is not readily biodegradable and its antimetabolite properties could harm aquatic life and disrupt the biological processes in wastewater treatment facilities.

• Collect in a Dedicated Container: Use a designated hazardous waste container suitable for liquids (e.g., a glass or high-density polyethylene bottle with a leak-proof screw cap).[12] Do not use food-grade containers like milk jugs.[12]

• Label Accurately: Affix a "Hazardous Waste" label. List all constituents of the solution, including solvents (e.g., "Water, DMSO, 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine").

• Keep Container Closed: The waste container must remain sealed at all times except when you are actively adding waste.[13][16] This prevents the release of vapors and protects against spills.

• Store and Arrange for Collection: Store the sealed container in the SAA, using secondary containment, and arrange for EH&S pickup.[13][14]

Protocol 3.3: Disposal of Contaminated Lab Supplies (PPE and Consumables)

This protocol applies to items such as gloves, pipette tips, and absorbent paper that have come into direct contact with the compound.

• Segregate Waste Types:

  • Sharps: All contaminated sharps (pipette tips, needles, broken glass) must be placed directly into a dedicated, puncture-proof sharps container labeled for hazardous chemical waste.[13]

  • Non-Sharps (Dry Lab Trash): Items like contaminated gloves, bench paper, and Kim Wipes should be collected separately.

• Contain Dry Waste: Place all non-sharp, contaminated solid waste into a heavy-duty, clear plastic bag.[13] Once full, seal the bag and then place it inside a second clear plastic bag (double-bagging).[13]

• Label and Store: Label the outer bag with a "Hazardous Waste" tag, identifying the contaminating chemical. Store this bag in the SAA for collection.

• Arrange for Collection: Schedule a pickup with your EH&S department.

Protocol 3.4: Decontamination of "Empty" Glassware and Containers

An "empty" container that held a hazardous chemical is not truly empty and must be decontaminated before disposal.

• Perform a Triple Rinse: The standard procedure is to triple-rinse the container.[16]

• Collect the Rinsate: The first rinse should be with a solvent capable of dissolving the compound. This first rinsate is considered hazardous waste and must be poured into your designated liquid hazardous waste container (from Protocol 3.2).[16]

• Subsequent Rinses: The second and third rinses (with water or another appropriate solvent) should also be collected as hazardous waste to ensure thorough decontamination.

• Final Disposal: After the triple rinse and air drying, the container may be disposed of in the appropriate non-hazardous waste stream (e.g., trash or glass recycling, per institutional policy).[16]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for managing waste generated from work with 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine.

Caption: Decision workflow for proper segregation and disposal.

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Comprehensive Guide to Personal Protective Equipment for Handling 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine

Hazard Assessment and Triage

2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine belongs to the class of nucleoside analogs, which are known to have potential biological activity.[1] Thiopurine analogs, a related class of compounds, can present risks such as skin and eye irritation.[2][3] Given its chemical structure, it is prudent to handle this compound with a degree of caution appropriate for a potentially hazardous substance.

Key Potential Hazards:

• Skin and Eye Irritation: Direct contact may cause irritation.[2][3]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may cause irritation.

• Unknown Toxicological Properties: The full toxicological profile of this specific compound has not been extensively documented. Therefore, it should be handled as a substance with unknown toxicity.

A thorough risk assessment should be conducted before any handling of this compound.[4]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is crucial to minimize exposure and ensure personal safety. The following table outlines the recommended PPE for handling 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine.

Body Part	PPE Recommendation	Rationale
Eyes/Face	ANSI Z87.1-compliant safety glasses with side shields. A face shield should be worn over safety glasses when there is a splash hazard.[4]	Protects against accidental splashes and airborne particles.
Hands	Disposable nitrile gloves (double-gloving is recommended).[4][5]	Provides a barrier against skin contact. Double-gloving offers additional protection in case of a tear or puncture in the outer glove.
Body	A fully buttoned, long-sleeved laboratory coat.[4]	Protects skin and personal clothing from contamination.
Feet	Closed-toe shoes.	Prevents injuries from spills or dropped objects.[6]
Respiratory	A NIOSH-approved respirator may be necessary if there is a risk of generating dust or aerosols.[7]	Protects against inhalation of the compound.

Procedural Workflow for Safe Handling

Adherence to a strict, step-by-step protocol is paramount for minimizing risk during the handling of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine.

Preparation and Donning PPE

Caption: Sequential process for correctly donning Personal Protective Equipment.

Handling the Compound

• Work Area: All manipulations should be performed within a certified chemical fume hood to minimize inhalation exposure.

• Weighing: If weighing the solid compound, do so on a tared weigh paper or in a container within the fume hood.

• In Case of a Spill:

  • Immediately alert others in the vicinity.

  • For a small spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

  • For a large spill, evacuate the area and follow your institution's emergency procedures.

• After Handling: Thoroughly wash hands with soap and water after removing gloves.[2]

Doffing and Disposal of PPE

Caption: Step-by-step procedure for the safe removal of contaminated PPE.

Disposal Plan

Proper disposal of 2-Amino-6-allylthio-9-(beta-D-ribofuranosyl)-9H-purine and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

All waste contaminated with this compound must be segregated as hazardous chemical waste. This includes:

• Unused or excess compound.

• Contaminated PPE (gloves, lab coats, etc.).

• Contaminated labware (pipette tips, tubes, etc.).

• Spill cleanup materials.

Disposal Procedure

• Containerization: Collect all hazardous waste in a clearly labeled, sealed, and leak-proof container. The label should include the chemical name and associated hazards.

• Storage: Store the waste container in a designated satellite accumulation area.

• Disposal: Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[7][8] Do not dispose of this compound down the drain or in the regular trash.[3]

References

• European Centre for Disease Prevention and Control. (2024, October 10). Factsheet for health professionals about Marburg virus disease. Retrieved from [Link]

• Environmental Health and Safety, University of Washington. Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

• Environmental Health & Safety, University of Florida. (2024, July 24). Chapter 10: Personal Protective Equipment for Biohazards. Retrieved from [Link]

• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Retrieved from [Link]

• Alberta College of Pharmacy. (2019, October 30). Personal protective equipment in your pharmacy. Retrieved from [Link]

• National Institutes of Health. (2022). NIH Waste Disposal Guide 2022. Retrieved from [Link]

• Minnesota Pollution Control Agency. (2019, May 21). Regulatory consensus on health care waste issues fact sheet. Retrieved from [Link]

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• 5. Chapter 10: Personal Protective Equipment for Biohazards | Environmental Health & Safety | West Virginia University [ehs.wvu.edu]
• 6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
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• 8. pca.state.mn.us [pca.state.mn.us]